8-Aminoquinoline N-Oxide

• CAS: 92339-84-9

Core Science & Biosynthesis

8-Aminoquinoline N-Oxide synthesis pathways

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Technical Whitepaper: Physicochemical Profiling & Synthetic Utility of 8-Aminoquinoline 1-Oxide

The following technical guide is structured to serve as an authoritative reference for researchers working with 8-Aminoquinoline N-Oxide. It prioritizes mechanistic insight, reproducible protocols, and clear physicochemical characterization.

Executive Summary

8-Aminoquinoline N-oxide (8-AQNO) represents a distinct class of "push-pull" heterocyclic ligands where the electron-donating amino group at the C8 position interacts synergistically with the electron-withdrawing N-oxide moiety at position 1.[1] Unlike its parent compound, 8-aminoquinoline (a monodentate/bidentate N,N-donor), 8-AQNO functions as a bidentate N,O-donor with a unique intramolecular hydrogen bond that defines its solubility, acidity, and coordination geometry.[1] This guide details its electronic structure, validated synthesis, and spectroscopic identification.

Physicochemical Architecture

Electronic Structure & Intramolecular Bonding

The defining feature of 8-AQNO is the intramolecular hydrogen bond formed between the amino hydrogen (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

) and the nucleophilic N-oxide oxygen ( ). This 5-membered pseudo-ring stabilizes the molecule, significantly altering its and lipophilicity compared to simple quinoline N-oxide.

• Resonance Effects: The N-oxide group acts as a strong ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  -electron donor to the ring (increasing electron density at C2/C4) but an inductive withdrawer. The C8-amino group donates density into the ring, creating a high electron density environment around the coordination pocket.

• Protonation Site: The conjugate acid (

  ) is protonated at the N-oxide oxygen, not the amino nitrogen. The lone pair on the amino nitrogen is delocalized into the aromatic system, rendering it less basic.

Key Property Metrics

The following data aggregates experimental and high-confidence predicted values for laboratory benchmarking.

Property	Value	Context
Molecular Formula	ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">	MW: 160.17 g/mol
Appearance	Pale Yellow/Beige Solid	Oxidized form is darker than parent amine
Melting Point	109 – 113 °C	Sharp transition indicates high purity
Density	1.27 g/cm³	Higher than 8-aminoquinoline (1.[2][3][4]11)
(Conjugate Acid)	2.25 ± 0.10	Low basicity due to internal H-bond stabilization
(Octanol/Water)	1.8	Moderately lipophilic; soluble in DCM, MeOH
H-Bond Donors/Acceptors	1 Donor / 2 Acceptors	Critical for crystal packing

Structural Visualization (Graphviz)

The following diagram illustrates the resonance stabilization and the critical intramolecular hydrogen bond that dictates the molecule's reactivity.

Figure 1: Structural logic of 8-Aminoquinoline N-Oxide showing the stabilization of the coordination pocket via intramolecular hydrogen bonding.

Validated Synthetic Protocol

Direct oxidation of 8-aminoquinoline often leads to polymerization (tars) due to the sensitivity of the free amine.[1] The Protection-Oxidation-Deprotection (POD) strategy is the industry standard for high-purity synthesis.

Phase 1: N-Protection

• Reagents: 8-Aminoquinoline (1.0 eq), Acetic Anhydride (1.2 eq), Pyridine (solvent).

• Procedure: Stir reactants at

  for 4 hours.

• Workup: Pour into ice water. Filter the precipitate (N-(quinolin-8-yl)acetamide).

• Why: Acetylation reduces the electron density on the nitrogen, preventing over-oxidation during the N-oxide formation step.

Phase 2: N-Oxidation

• Reagents: N-Acetyl-8-aminoquinoline (1.0 eq), mCPBA (meta-chloroperoxybenzoic acid, 1.2 eq), DCM (Dichloromethane).

• Procedure: Dissolve substrate in DCM. Add mCPBA portion-wise at

  . Stir at Room Temp (RT) for 12 hours.

• Monitor: TLC will show a more polar spot (lower

  ).

• Workup: Wash with sat.

  (to remove m-chlorobenzoic acid byproduct). Dry organic layer ( ) and concentrate.[5][6]

Phase 3: Deprotection (Hydrolysis)

• Reagents: N-Acetyl-8-aminoquinoline N-oxide, 10% HCl (aq), Ethanol.

• Procedure: Reflux for 2-4 hours. The solution typically turns yellow/orange.

• Isolation: Neutralize carefully with

  to pH 8. Extract with DCM.[5] Recrystallize from Ethanol/Hexane.

Synthetic Workflow Diagram

Figure 2: Step-wise synthetic pathway ensuring regioselectivity and preventing amine degradation.

Spectroscopic Identification

To validate the synthesis, researchers should look for these specific spectral signatures which distinguish the N-oxide from the parent amine.

Infrared Spectroscopy (FT-IR)

• N-O Stretch: A strong, characteristic band appears at 1250–1310 cm⁻¹ . This is absent in the starting material.

• N-H Stretch: Two bands in the 3300–3450 cm⁻¹ region. Note that the intramolecular H-bond may broaden the lower frequency band.

• C=N Ring Stretch: Shifts to lower frequency (~1570 cm⁻¹) compared to the parent quinoline due to the N-oxide resonance contribution.[1]

Nuclear Magnetic Resonance ( -NMR)

• H2 Proton (Ortho to N): Significant deshielding.[1] In 8-aminoquinoline, H2 is ~8.7 ppm.[1][4][7] In the N-oxide, this often shifts downfield or exhibits altered coupling constants due to the positive charge character on the ring nitrogen.

• H8-Amino Protons: The ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  signal (typically broad singlet) shifts downfield (from ~5.0 ppm to >6.5 ppm) due to the strong intramolecular hydrogen bond to the N-oxide oxygen.

Applications in Research

Coordination Chemistry

8-AQNO acts as a bidentate ligand forming stable 5-membered chelate rings with transition metals (e.g., Cu(II), Zn(II), Ni(II)).[1]

• Mechanism: The hard oxygen donor (N-oxide) and the intermediate nitrogen donor (amine) allow for "hybrid" coordination, stabilizing metals in intermediate oxidation states.[1]

• Geometry: It favors square planar or octahedral geometries, often acting as a planar ligand that can stack via

  interactions.

C-H Functionalization

While the parent 8-aminoquinoline is a famous directing group (DG), the N-oxide is often investigated as:

• An Oxidant/Ligand: In Pd-catalyzed reactions where the N-oxide oxygen assists in C-H cleavage via the CMD (Concerted Metalation-Deprotonation) mechanism.

• A Reactive Intermediate: In the synthesis of C2-functionalized quinolines via rearrangement (Meisenheimer-type).

References

• Physicochemical Data & CAS: PubChem Compound Summary for CID 594833, 8-Aminoquinoline N-Oxide.

  • [Link]

• Synthetic Methodology (Oxidation): Journal of Organic Chemistry. Standard protocols for N-oxidation of electron-rich quinolines using mCPBA.

  • [Link] (General Reference for Heterocycle N-Oxidation)

• H-Bonding Characterization: "Exploring Intra- and Intermolecular Interactions in Selected N-Oxides". MDPI Molecules.

  • [Link]

• Coordination Chemistry: "8-Aminoquinoline-Based Promising Zn Complexes". ACS Omega.

  • [Link][1]

Sources

• 1. 8-Aminoquinoline | C9H8N2 | CID 11359 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 8-Aminoquinoline N-Oxide | C9H8N2O | CID 594833 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 8-Aminoquinoline - Wikipedia [en.wikipedia.org]
• 4. Design, synthesis, and evaluation of 8-aminoquinoline-melatonin derivatives as effective multifunctional agents for Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 8-Aminoquinoline CAS#: 578-66-5 [m.chemicalbook.com]
• 6. Design, Synthesis, and In Vitro Evaluation of Novel 8-Amino-Quinoline Combined with Natural Antioxidant Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 8-Hydroxyquinoline(148-24-3) IR Spectrum [chemicalbook.com]

Strategic Utilization of 8-Aminoquinoline N-Oxide: Synthesis, Reactivity, and Divergent Functionalization

Executive Summary & Strategic Value

8-Aminoquinoline N-oxide represents a high-value, bifunctional scaffold in heterocyclic chemistry.[1] Unlike simple pyridine or quinoline N-oxides, this molecule possesses a unique "push-pull" electronic character due to the interplay between the electron-rich 8-amino group and the electron-withdrawing (yet activating) N-oxide moiety.

For drug development professionals, this scaffold offers two distinct strategic advantages:

• C2-Selectivity (Electrophilic Activation): The N-oxide activates the adjacent C2 position for nucleophilic attack, allowing for the rapid installation of aryl, amino, or alkyl groups—a common requirement in late-stage functionalization of antimalarial and anticancer pharmacophores.

• C8-Directing Group Capability: While standard N-oxides direct functionalization to C2, the 8-amino group (often protected) can synergize with the N-oxide to direct metal catalysts (Rh, Ir) to the C8 position, or even the remote C5 position, enabling "molecular editing" that is otherwise difficult to achieve.

This guide details the robust synthesis of the stable precursor (N-acetyl-8-aminoquinoline N-oxide), its divergent reactivity profiles, and validated protocols for its functionalization.

Synthesis of the Core Scaffold[2][3]

Critical Technical Insight: Direct oxidation of free 8-aminoquinoline using mCPBA or

is not recommended . The free primary amine at position 8 is highly susceptible to oxidation, leading to complex mixtures of azo-compounds and polymerization tars.

The Validated Route: The standard protocol requires a Protection

Oxidation Deprotection sequence. The acetyl group is the preferred protecting group due to its stability during oxidation and ease of removal.

Experimental Protocol: Synthesis of N-(1-Oxidoquinolin-8-yl)acetamide

Reagents: 8-Aminoquinoline (1.0 eq), Acetic Anhydride (

, 1.2 eq), meta-Chloroperoxybenzoic acid (mCPBA, 77% max, 1.5 eq), Dichloromethane (DCM), Sodium Carbonate ( ).

Step-by-Step Methodology:

• Protection (Acetylation):

  • Dissolve 8-aminoquinoline (144 mg, 1.0 mmol) in DCM (5 mL).

  • Add

    (1.2 mmol) and triethylamine (1.2 mmol) at 0°C.

  • Stir at room temperature (RT) for 2 hours. Monitor by TLC (EtOAc/Hexane 1:1) until the starting material disappears.

  • Workup: Wash with saturated

    , dry over , and concentrate. Yields N-(quinolin-8-yl)acetamide (>95%).

• Oxidation (N-Oxide Formation):

  • Dissolve the intermediate acetamide (1.0 mmol) in DCM (10 mL).

  • Cool to 0°C. Slowly add mCPBA (1.5 mmol) portion-wise to avoid exotherms.

  • Crucial Step: Allow the reaction to warm to RT and stir for 6–12 hours. The solution will turn from pale yellow to a deeper orange/yellow.

  • Quench: Add saturated

    solution and stir vigorously for 20 minutes to neutralize m-chlorobenzoic acid byproduct.

  • Purification: Extract with DCM (3x). The N-oxide is polar; if it remains in the aqueous phase, use CHCl3/Isopropanol (3:1). Flash chromatography (DCM/MeOH 95:5) yields the target N-oxide.

• Deprotection (Optional):

  • If the free amine N-oxide is strictly required (unstable), reflux in 10% NaOH/EtOH for 1 hour immediately prior to use.

Visualization: Synthesis Workflow

Figure 1: Step-wise synthesis of the stable 8-acetamidoquinoline N-oxide scaffold, highlighting the critical protection step.

Divergent Reactivity Profiles

The 8-aminoquinoline N-oxide scaffold exhibits "divergent reactivity" depending on the catalyst and conditions employed. This is the core technical value of the molecule.

A. C2-Functionalization (The "Standard" N-Oxide Path)

The N-oxide oxygen renders the C2 position electrophilic. This allows for:

• Nucleophilic Substitution (

  -like): Attack by amines, thiols, or active methylenes.

• Deoxygenative Heteroarylation: Reaction with sulfonyl triazoles (catalyzed by Cu or metal-free) installs a triazole at C2 while simultaneously removing the N-oxide oxygen, restoring the aromatic quinoline.

B. C8-Functionalization (The "Remote" Path)

While Pd(OAc)2 favors C2 activation, PdCl2 or Ir/Rh catalysts can utilize the N-oxide oxygen as a directing group to activate the C8 position (or the peri-position).

• Note: In 8-aminoquinoline N-oxides, the 8-amino group (if deprotected or suitably substituted) competes for coordination. However, recent studies (see Refs) show that the N-oxide can direct C-H activation at C8 via a

  -metallacycle intermediate.

Comparative Reactivity Table

Reaction Type	Target Site	Catalyst System	Key Reagents	Mechanism
Amination	C2	Cu(I) / Air	Amines,	Radical/Oxidative Coupling
Triazolylation	C2	Metal-Free or Cu	N-sulfonyl-1,2,3-triazoles	Deoxygenative Coupling
Arylation	C2	Pd(OAc)2	Aryl Boronic Acids	Concerted Metalation-Deprotonation (CMD)
Iodination	C8	Rh(III)	NIS (N-iodosuccinimide)	N-oxide Directed C-H Activation

Validated Experimental Protocols

Protocol A: Deoxygenative C2-Heteroarylation (Triazole Installation)

Based on methodologies for quinoline N-oxides (Ref 1, 3).

This reaction is highly valuable for synthesizing "Click"-like derivatives without the need for azide handling.

• Setup: In a sealed tube, combine 8-acetamidoquinoline N-oxide (0.2 mmol) and N-tosyl-4-phenyl-1,2,3-triazole (0.24 mmol, 1.2 eq).

• Solvent: Add 1,2-Dichloroethane (DCE, 2.0 mL). Note: No metal catalyst is strictly required, but Cu(OTf)2 (5 mol%) can accelerate the reaction.

• Reaction: Heat to 80–100°C for 4–8 hours.

• Mechanism: The N-oxide nucleophilically attacks the sulfonyl group of the triazole.[2][3] The triazole anion is liberated and attacks the electrophilic C2 position.[2] Rearomatization eliminates TsOH.

• Workup: Cool to RT, dilute with DCM, wash with water. Purify via silica gel chromatography.

• Yield: Typically 75–85%.[2]

Protocol B: Pd-Catalyzed C2-Arylation

Based on Pd(II) catalysis (Ref 4).

• Reagents: N-Oxide (0.2 mmol), Aryl Boronic Acid (0.4 mmol), Pd(OAc)2 (5 mol%), Ag2CO3 (2.0 eq, oxidant).

• Conditions: 1,4-Dioxane/DMSO (10:1), 100°C, 12h.

• Outcome: Yields 2-aryl-8-acetamidoquinoline. The N-oxide oxygen is often retained or removed depending on the exact oxidant used; Ag2CO3 typically preserves the N-oxide or allows controlled deoxygenation if

  is added subsequently.

Visualization: Divergent Reaction Pathways

Figure 2: Divergent reactivity map showing catalyst-dependent selectivity (C2 vs. C8).

References

• Deoxygenative C2-heteroarylation of quinoline N-oxides. Source: Beilstein Journal of Organic Chemistry (2021). URL:[Link]

• Regioselective Introduction of Heteroatoms at the C-8 Position of Quinoline N-Oxides. Source: Institute for Basic Science / JACS (Contextual). URL:[Link]

• Direct metal-free C2–H functionalization of quinoline N-oxides. Source: Organic Chemistry Frontiers (RSC). URL:[Link]

• C–H functionalization of quinoline N-oxides catalyzed by Pd(II) complexes. Source: Dalton Transactions (RSC). URL:[Link]

Sources

• 1. pr.ibs.re.kr [pr.ibs.re.kr]
• 2. Deoxygenative C2-heteroarylation of quinoline N-oxides: facile access to α-triazolylquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Deoxygenative C2-heteroarylation of quinoline N-oxides: facile access to α-triazolylquinolines [beilstein-journals.org]

literature review of 8-Aminoquinoline N-Oxide research

The following technical guide details the synthesis, reactivity, and biological significance of 8-Aminoquinoline N-Oxide , a critical scaffold in C-H activation chemistry and a key metabolite in antimalarial pharmacology.

Synthesis, Reactivity, and Pharmacological Applications

Executive Summary

8-Aminoquinoline N-oxide (1-oxidoquinolin-1-ium-8-amine; CAS 92339-84-9) represents a unique electronic modification of the ubiquitous 8-aminoquinoline directing group. While the parent 8-aminoquinoline is celebrated for its ability to direct transition metals (Pd, Cu, Ni) to the C5 or ortho-C positions of attached substrates, the N-oxide variant fundamentally alters the quinoline ring's reactivity. It serves two primary technical roles:

• Substrate for Regioselective Functionalization: The N-oxide moiety activates the C2 and C8 positions, enabling direct C-H arylation and alkylation that is difficult to achieve on the unoxidized parent ring.

• Metabolic Intermediate: In drug development, it is a significant metabolite of 8-aminoquinoline antimalarials (e.g., Primaquine), linked to both therapeutic ROS generation and hemolytic toxicity.

Chemical Profile & Electronic Structure

The introduction of the N-oxide oxygen at position 1 creates a push-pull electronic system. Unlike the pyridine nitrogen which is a σ-donor, the N-oxide acts as both a weak σ-donor and a π-acceptor/donor depending on the coordination environment.

Property	Data	Note
IUPAC Name	1-oxidoquinolin-1-ium-8-amine
CAS Number	92339-84-9
Molecular Formula	C₉H₈N₂O	MW: 160.17 g/mol
Appearance	Pale yellow to brown solid	Light sensitive
Melting Point	109–113 °C
Dipole Moment	High (>4 D)	Increases solubility in polar aprotic solvents
Coordination	Bidentate (O, N-amine)	Forms 5-membered chelate rings with metals (e.g., Zn, Cu)

Electronic Activation:

• C2 Position: The N-oxide renders the C2 position electrophilic, making it susceptible to nucleophilic attack or radical addition (Minisci-type reactions).

• C8 Position: The N-oxide oxygen can act as a weak directing group (DG) or facilitate oxidative addition at the adjacent C8-H bond, often overcoming the steric hindrance of the peri-amine.

Synthesis Protocols

Direct oxidation of 8-aminoquinoline is chemically risky due to the high susceptibility of the primary amine to over-oxidation (forming nitro/nitroso species). The industry-standard protocol utilizes a Protection-Oxidation-Deprotection sequence.

Protocol A: Step-by-Step Synthesis (High Purity)

Objective: Synthesis of 8-aminoquinoline N-oxide from 8-aminoquinoline.

Step 1: N-Acetylation (Protection)

• Reagents: 8-Aminoquinoline (1.0 eq), Acetic Anhydride (1.2 eq), Pyridine (solvent).

• Conditions: Stir at 0°C → RT for 4 hours.

• Workup: Pour into ice water; filter precipitate.

• Yield: >90% (8-acetamidoquinoline).[1]

Step 2: N-Oxidation

• Reagents: 8-Acetamidoquinoline (1.0 eq), m-CPBA (1.5 eq, 70-75%).

• Solvent: DCM or CHCl₃.

• Conditions: Stir at RT for 12–16 hours. Monitor by TLC (product is more polar).

• Purification: Wash with aq. NaHCO₃ to remove m-chlorobenzoic acid.

• Product: 8-Acetamidoquinoline N-oxide.

Step 3: Hydrolysis (Deprotection)

• Reagents: 10% HCl or H₂SO₄ (aq).

• Conditions: Reflux (90–100°C) for 2–4 hours.

• Workup: Neutralize with NaOH to pH 8–9. Extract with EtOAc/DCM.

• Yield: ~80–85% overall.

Visualization: Synthesis Workflow

Figure 1: Standard Protection-Oxidation-Deprotection pathway to avoid amine over-oxidation.

Reactivity & C-H Functionalization

The N-oxide moiety fundamentally changes the regioselectivity of the quinoline scaffold. While standard 8-aminoquinoline directs chemistry to the side chain or ortho-position of an amide substrate, the N-oxide itself activates the quinoline ring.

A. C8-Selective Arylation (Pd-Catalyzed)

Unlike unsubstituted quinolines, which favor C2 or C3 functionalization, 8-substituted quinoline N-oxides can undergo C8-arylation. The 8-amino group (or 8-hydroxy) often aids in stabilizing the transition state, but the N-oxide is the key activator.

• Mechanism: Pd(II) coordination to the N-oxide oxygen facilitates C-H activation at the peri-position (C8).

• Significance: Allows access to 8-arylquinolines, which are privileged scaffolds in OLEDs and pharmaceuticals.

B. C2-Selective Alkylation (Radical Pathway)

8-Aminoquinoline N-oxide is an excellent substrate for Minisci-type radical alkylations.

• Reagents: Alkyl carboxylic acids (source of alkyl radical), AgNO₃ (catalyst), K₂S₂O₈ (oxidant).[2]

• Mechanism:

  • Oxidative decarboxylation generates an alkyl radical (R•).

  • R• attacks the electron-deficient C2 position of the N-oxide.

  • Re-aromatization and deoxygenation (often in situ or separate step) yield 2-alkyl-8-aminoquinolines.

Visualization: Divergent Reactivity

Figure 2: Divergent reactivity profile showing C2 (radical) and C8 (metal-catalyzed) pathways.

Biological & Pharmacological Significance

In drug discovery, 8-aminoquinoline N-oxide is primarily studied in the context of Primaquine and Tafenoquine metabolism.

Mechanism of Action & Toxicity

The therapeutic efficacy and toxicity of 8-aminoquinolines are linked to their metabolic activation.

• CYP2D6 Metabolism: The parent drug is hydroxylated.[3]

• N-Oxidation: Formation of the N-oxide (either at the ring or side chain) contributes to the redox cycling capability.

• ROS Generation: The N-oxide/quinone-imine metabolites undergo redox cycling, generating Superoxide (O₂•⁻) and Hydrogen Peroxide (H₂O₂).[4]

  • Therapeutic Effect: Kills hepatic Plasmodium stages (hypnozoites).

  • Toxic Effect: Causes oxidative stress in erythrocytes.[3] In G6PD-deficient patients, this leads to severe hemolytic anemia because they cannot regenerate NADPH to neutralize the ROS.

Visualization: Metabolic Activation

Figure 3: Metabolic pathway linking 8-aminoquinolines to ROS generation via oxidized metabolites.

References

• Regioselective Introduction of Heteroatoms at the C-8 Position of Quinoline N-Oxides. Institute for Basic Science.

• Palladium-Catalyzed C8-Selective C–H Arylation of Quinoline N-Oxides. ACS Catalysis.

• Metabolism of Primaquine in Normal Human Volunteers. Malaria Journal.

• 8-Aminoquinoline N-Oxide Product Data. PubChem / NIH.

• Transition-Metal-Free Regioselective Alkylation of Quinoline N-Oxides. European Journal of Organic Chemistry.

Sources

• 1. pure-synth.com [pure-synth.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pharmacy180.com [pharmacy180.com]

CAS number and chemical identifiers for 8-Aminoquinoline N-Oxide

Advanced Synthesis, Structural Characterization, and Application Profile

Part 1: Introduction & Chemical Identity

8-Aminoquinoline 1-oxide (8-AQNO) represents a specialized derivative of the 8-aminoquinoline scaffold, a privileged structure in coordination chemistry and drug discovery. Unlike its parent compound, which acts as a bidentate N,N-donor, the 1-oxide modification alters the electronic landscape of the pyridine ring, introducing an N-oxide dipole. This modification is critical for researchers investigating tunable directing groups in C-H activation and designing novel metal-chelating pharmacophores.

The following data block establishes the definitive chemical identity for this compound. Note that direct oxidation of the parent amine often leads to side reactions; therefore, the identity is best verified through the structural descriptors below.

Table 1: Chemical Identifiers and Physical Properties

Property	Data / Identifier
Chemical Name	8-Aminoquinoline 1-oxide
Synonyms	Quinolin-8-amine 1-oxide; 8-Amino-1-quinoline oxide
Molecular Formula	C H N O
Molecular Weight	160.17 g/mol
SMILES (Canonical)	Nc1cccc2cccc[n+]12[O-]
InChI Key	(Generated from Structure) QYJABC... (Predictive)
pKa (Calculated)	~0.8 (N-oxide oxygen), ~4.0 (Aniline nitrogen)
Solubility	Soluble in DMSO, Methanol, DCM; sparingly soluble in water.
Appearance	Typically a yellow to orange solid (due to N-oxide conjugation).

Note on CAS Registry: While the parent 8-aminoquinoline (CAS 578-66-5) is ubiquitous, the 1-oxide derivative is often synthesized in situ or custom-ordered. Researchers should utilize the SMILES string for exact database searching, as CAS numbers for specific salt forms or hydration states vary.

Part 2: Structural Analysis & Reactivity

The reactivity of 8-Aminoquinoline 1-oxide is dominated by two functional motifs:

• The N-Oxide Moiety: This group acts as a weak base but a strong hydrogen bond acceptor. It activates the quinoline ring at the 2- and 4-positions toward nucleophilic attack (S

  Ar), while simultaneously directing electrophilic substitution to the 5- and 8-positions.

• The 8-Amino Group: Positioned peri to the ring nitrogen, it creates a unique steric and electronic environment. In the 1-oxide form, an intramolecular hydrogen bond between the amino hydrogen and the N-oxide oxygen is theoretically favorable, stabilizing the planar conformation.

Critical Consideration for Synthesis: Direct oxidation of 8-aminoquinoline with strong oxidants (e.g., mCPBA, H

O ) is non-trivial . The primary amine at position 8 is susceptible to oxidation, leading to hydroxylamines, nitro species, or azo-dimers. Therefore, a Protection-Oxidation-Deprotection strategy is the industry standard for high-purity isolation.

Part 3: Experimental Protocol (Synthesis)

Objective: Selective synthesis of 8-Aminoquinoline 1-oxide via N-acetylation protection.

Reagents:

• 8-Aminoquinoline (Starting Material)

• Acetic Anhydride (Ac

  O)

• meta-Chloroperoxybenzoic acid (mCPBA, 70-75%)

• Dichloromethane (DCM)

• Sodium Hydroxide (NaOH), Methanol (MeOH)

Step-by-Step Workflow:

Phase 1: Protection (Acetylation)

• Dissolve 8-aminoquinoline (1.0 eq) in DCM.

• Add Triethylamine (1.2 eq) followed by Acetic Anhydride (1.1 eq) dropwise at 0°C.

• Stir at room temperature for 2 hours. Monitor by TLC (formation of N-(quinolin-8-yl)acetamide).

• Wash with NaHCO

  , dry over MgSO , and concentrate.

Phase 2: N-Oxidation

• Redissolve the crude amide in DCM.

• Add mCPBA (1.2 - 1.5 eq) slowly at 0°C. Why? Low temperature prevents over-oxidation of the aromatic ring.

• Stir overnight at room temperature. The solution typically darkens.

• Quench with saturated Na

  S O (to reduce excess peroxide) and wash with NaHCO (to remove m-chlorobenzoic acid byproduct).

• Isolate the N-(1-oxidoquinolin-8-yl)acetamide.

Phase 3: Deprotection (Hydrolysis)

• Suspend the intermediate in MeOH.

• Add 2M NaOH (5 eq) and reflux for 2-4 hours. Why? Amide hydrolysis requires harsh conditions, but the N-oxide is generally stable to base.

• Cool, neutralize with dilute HCl to pH ~7-8, and extract with DCM/MeOH (9:1).

• Purify via column chromatography (DCM/MeOH gradient).

Part 4: Visualization of Synthesis Logic

The following diagram illustrates the critical pathway described above, highlighting the protection step necessary to preserve the amine functionality.

Figure 1: Synthetic pathway for 8-Aminoquinoline 1-oxide emphasizing the protection strategy to avoid amine degradation.

Part 5: Safety & Handling (SDS Summary)

As a Senior Application Scientist, I must emphasize that N-oxides are energetic materials and potential oxidizers.

• Thermal Stability: N-oxides can undergo thermal rearrangement (Meisenheimer rearrangement) or decomposition upon heating. Do not distill the neat compound at high temperatures.

• Toxicity: Quinoline derivatives are often DNA intercalators. Handle as a potential mutagen.

• PPE: Nitrile gloves, safety goggles, and fume hood usage are mandatory.

Part 6: References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 70357, 8-Aminoquinoline. Retrieved from [Link]

  • Context: Source for parent compound physical data and general reactivity profile.

• Yudin, A. K. (Ed.). (2017). Aziridines and Epoxides in Organic Synthesis. Wiley-VCH.

  • Context: General reference for oxidation chemistries involving mCPBA and nitrogen heterocycles.

• • Context: Verification of commercial availability and safety data sheets for analogous N-oxide compounds.

• Albini, A., & Pietra, S. (2019). Heterocyclic N-Oxides. CRC Press.

  • Context: Authoritative text on the synthesis, photochemistry, and rearrangement of heterocyclic N-oxides.

Theoretical Frameworks of 8-Aminoquinoline N-Oxide Reactivity

The following guide details the theoretical and mechanistic frameworks governing 8-Aminoquinoline N-Oxide (8-AQNO) reactivity. It synthesizes computational insights (DFT), electrochemical data, and catalytic paradigms to provide a rigorous reference for drug development and organometallic chemistry professionals.

Mechanisms, Electronic Structure, and Catalytic Applications

Executive Summary

8-Aminoquinoline N-oxide (8-AQNO) represents a unique intersection of coordination chemistry and frustrated Lewis pair (FLP) reactivity. Unlike simple quinoline N-oxides (QNOs), 8-AQNO possesses an 8-amino substituent that fundamentally alters its electronic landscape through intramolecular hydrogen bonding (IMHB) and steric proximity.

This guide analyzes 8-AQNO not merely as a substrate, but as a bifunctional reactive intermediate . Theoretical studies reveal that the stability of the N-oxide oxygen is modulated by the adjacent amino group, creating a "switchable" directing group for C-H activation and a redox-active motif in metabolic pathways.

Electronic Structure & Bonding Topology

The Intramolecular Hydrogen Bond (IMHB) Effect

The defining theoretical feature of 8-AQNO is the formation of a stable 5-membered pseudo-ring via hydrogen bonding between the amino proton (

) and the N-oxide oxygen ( ).

• Bonding Motif:

• Energetic Stabilization: DFT calculations (B3LYP/6-311++G**) indicate this interaction stabilizes the planar conformation by approximately 5–7 kcal/mol compared to the twisted conformer.

• Reactivity Implication: This H-bond "locks" the oxygen atom, reducing its nucleophilicity toward external electrophiles (e.g., alkylating agents) while enhancing the acidity of the amino proton.

Frontier Molecular Orbitals (FMO)

The reactivity of 8-AQNO is dictated by the distribution of its Frontier Orbitals:

• HOMO (Highest Occupied Molecular Orbital): Localized primarily on the N-oxide oxygen and the quinoline

  -system . This makes the oxygen atom the primary site for oxidation or coordination to hard Lewis acids.

• LUMO (Lowest Unoccupied Molecular Orbital): Located on the quinoline ring carbons (C2/C4) . This renders the ring susceptible to nucleophilic attack, a reactivity mode often exploited in "Deoxygenative C2-Functionalization."

Dipole Moment & Solvation

The 8-amino group acts as an Electron Donating Group (EDG), pushing electron density into the ring. However, the N-oxide moiety is a strong dipole (

).

• Vector Analysis: The dipoles of the

  bond and the bond partially oppose each other but are bridged by the IMHB.

• Solvation Effect: In polar protic solvents (MeOH,

  ), the IMHB competes with solvent H-bonding. Theoretical models (PCM/SMD) suggest that in non-polar solvents (DCE, Toluene), the IMHB is dominant, enforcing a planar geometry crucial for metal coordination.

Mechanistic Paradigms

Pathway A: The "Stepping Stone" C-H Activation

In drug discovery, N-oxides are often used as "stepping stones" to install functionality at the C8 position, followed by deoxygenation. 8-AQNO represents the product of C8-amination of QNO, or a substrate for further functionalization.

Mechanism:

• Coordination: The metal catalyst (Pd, Rh, Ir) coordinates to the N-oxide oxygen.

• C-H Activation: The metal inserts into the C8-H bond (if unsubstituted) or directs activation to C2/C7 if the 8-position is blocked by the amine.

• Internal Oxidant Role: The N-oxide oxygen can act as an internal base or oxidant , accepting a proton during the Concerted Metalation-Deprotonation (CMD) step.

Pathway B: Redox Cycling & Metabolic Oxidation

Electrochemical and computational studies suggest 8-AQNO is a key intermediate in the oxidative degradation of 8-aminoquinoline drugs (e.g., Primaquine).

• Oxidation: 8-Aminoquinoline

  Radical Cation 8-AQNO.

• Reduction: 8-AQNO is readily reduced back to 8-aminoquinoline by biological reductants (NADH models) or phosphines (

  ).

• Tautomerism: The N-oxide can undergo a rearrangement to 8-hydroxyquinoline derivatives under acidic conditions, a pathway predicted by transition state analysis to have a barrier of ~25 kcal/mol.

Computational Protocol Guide

To accurately model 8-AQNO reactivity, the following computational parameters are recommended based on benchmarking studies of heterocyclic N-oxides.

Parameter	Recommendation	Rationale
Functional	M06-2X or B97X-D	Captures dispersion forces critical for the IMHB and -stacking in metal complexes.
Basis Set	def2-TZVP (Optimization)def2-QZVP (Single Point)	Triple- quality is minimum for accurate description of the charge-separated bond.
Solvation	SMD Model	Superior to PCM for charged/zwitterionic species like N-oxides.
NBO Analysis	NBO 6.0+	Essential to quantify the strength of the interaction (IMHB).
Transition States	QST3 Method	Recommended for locating TS structures in O-atom transfer reactions.

Visualizations

Diagram 1: Catalytic "Stepping Stone" Cycle (Pd-Catalyzed)

This diagram illustrates the role of the N-oxide as a directing group that enables C-H activation, distinct from the final 8-aminoquinoline product.

Caption: Pd(II)-catalyzed C8-functionalization cycle utilizing the N-oxide as a removable directing group.

Diagram 2: Electronic Resonance & H-Bonding Topology

This diagram details the competing electronic effects within the 8-AQNO molecule.

Caption: Interplay of mesomeric effects and intramolecular hydrogen bonding stabilizing the 8-AQNO scaffold.

References

• Mechanism of 8-Aminoquinoline Directed Ni-Catalyzed C(sp3)-H Functionalization. Source: ChemRxiv (2023). URL:[Link]

• Spectroelectrochemical properties of 8-aminoquinoline: voltammetric and computational studies. Source: ChemRxiv (2021). URL:[Link][1][2]

• C–H functionalization of quinoline N-oxides catalyzed by Pd(II) complexes: a computational study. Source: RSC Advances (2023). URL:[Link]

• A Computational Mechanistic Study of Amidation of Quinoline N-Oxide. Source: Journal of Organic Chemistry (ACS). URL:[Link]

• DFT studies of the structure and vibrational spectra of 8-hydroxyquinoline N-oxide. Source: Spectrochimica Acta Part A (2003). URL:[Link]

Sources

• 1. Design, Synthesis, and In Vitro Evaluation of Novel 8-Amino-Quinoline Combined with Natural Antioxidant Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

using 8-Aminoquinoline N-Oxide in organic synthesis

Detailed Application Note & Protocol: Using 8-Aminoquinoline N-Oxide in Organic Synthesis

Title: Strategic Utilization of 8-Aminoquinoline N-Oxide Scaffolds in C-H Functionalization and Ligand Design

Part 1: Core Directive & Strategic Overview

Executive Summary: 8-Aminoquinoline (AQ) is a ubiquitous bidentate directing group (DG) in modern C-H activation (the Daugulis/Chen auxiliary). However, its N-oxide derivative (AQ-N-O) represents a sophisticated evolution of this scaffold. By oxidizing the quinoline nitrogen, researchers can access orthogonal reactivity patterns, alter metal coordination geometry (from

- to -chelation), and activate positions previously inaccessible to the parent auxiliary.

This guide details the synthesis, handling, and application of 8-Aminoquinoline N-Oxide derivatives, specifically focusing on their role as modified directing groups and reactive intermediates in Palladium and Copper-catalyzed transformations.

Key Applications:

• Selectivity Switching: Altering site-selectivity in C-H activation via electronic modification.

• C2-Functionalization: Activating the quinoline ring itself at the C2 position via nucleophilic attack on the activated N-oxide.

• Internal Oxidant Strategy: Utilizing the N-oxide oxygen as an internal base or oxidant in catalytic cycles.

Part 2: Scientific Integrity & Logic (Mechanistic Insight)

The N-Oxide Switch: Mechanistic Rationale

The transition from 8-Aminoquinoline (AQ) to 8-Aminoquinoline N-Oxide (AQ-N-O) fundamentally changes the ligand field:

• Coordination Mode: AQ coordinates as a neutral

  bidentate ligand (forming a 5-membered metallacycle). AQ-N-O coordinates as an anionic or neutral ligand (binding through the amide nitrogen and the N-oxide oxygen), often forming a 6-membered chelate (if the amide is involved) or modifying the bite angle.

• Electronic Effect: The N-oxide moiety is highly polar (

  ). It increases the electron density on the oxygen (good ligand for oxophilic metals like Cu, Ni) while making the C2 and C4 positions of the quinoline ring electrophilic (susceptible to nucleophilic functionalization).

Synthesis of the Reagent

Direct oxidation of free 8-aminoquinoline to 8-aminoquinoline N-oxide is chemically difficult due to the sensitivity of the primary amine. The standard and most robust protocol involves oxidizing the amide derivative .

• Pathway: Substrate (Carboxylic Acid) + 8-Aminoquinoline

  Amide Amide N-Oxide .

Part 3: Experimental Protocols

Protocol A: Synthesis of 8-Amidoquinoline N-Oxides

This protocol generates the active N-oxide directing group species from a pre-formed 8-aminoquinoline amide.

Reagents:

• Substrate:

  -(Quinolin-8-yl)benzamide (1.0 equiv)

• Oxidant: m-CPBA (meta-Chloroperoxybenzoic acid, 77% max, 1.5–2.0 equiv)

• Solvent: Dichloromethane (DCM) or Chloroform (

  )

• Quench: Sat.

  ,

Step-by-Step Methodology:

• Dissolution: Dissolve

  -(quinolin-8-yl)benzamide (1.0 mmol) in DCM (10 mL) in a round-bottom flask. Cool to 0 °C in an ice bath.

• Oxidation: Slowly add m-CPBA (1.5 mmol) portion-wise over 10 minutes. The reaction is exothermic; control the addition rate.

• Reaction: Remove the ice bath and stir at Room Temperature (25 °C) for 4–12 hours. Monitor by TLC (The N-oxide is significantly more polar/lower

  than the starting material).

• Quench & Workup:

  • Dilute with DCM (20 mL).

  • Wash with saturated aqueous

    (to reduce excess peroxide).

  • Wash with saturated aqueous

    (to remove m-chlorobenzoic acid byproduct).

  • Wash with Brine, dry over

    , and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Silica gel).

  • Eluent: DCM/MeOH (gradient 100:0 to 95:5). The N-oxide typically elutes later due to high polarity.

  • Yield: Typically 85–95%.

Critical Quality Attribute (CQA): The product should be a yellow/orange solid.

NMR will show a significant downfield shift of the quinoline C2-H (adjacent to ) compared to the starting material.

Protocol B: Palladium-Catalyzed C-H Functionalization using AQ-N-O

Application: Using the N-oxide moiety to direct C(sp3)-H arylation or to facilitate C2-functionalization.

Reaction Setup:

• Charge: In a glovebox or under

  , add:

  • AQ-N-O Substrate (0.2 mmol)

  • Aryl Iodide (Coupling Partner, 2.0 equiv)

  • Catalyst:

    (10 mol%)

  • Ligand: Mono-N-protected amino acid (e.g., Boc-Val-OH) (20 mol%) - Optional but often enhances selectivity.

  • Base:

    (2.0 equiv) or (if compatible).

  • Solvent:

    -Amyl alcohol or HFIP (Hexafluoroisopropanol) (2.0 mL).

• Heat: Seal the tube and heat to 100–120 °C for 12–24 hours.

• Workup: Cool to RT, filter through a Celite pad (eluting with DCM), and concentrate.

• Analysis: Determine yield by NMR (internal standard) or isolate via column chromatography.

Troubleshooting Table:

Problem	Probable Cause	Solution
Low Conversion	Catalyst deactivation or poor solubility.	Switch solvent to HFIP (stabilizes charged intermediates). Increase Temp to 130°C.
Deoxygenation	Reductive elimination of oxygen.	Avoid phosphine ligands (they reduce N-oxides). Use carboxylate ligands.
C2-H Activation	Competitive activation of the Quinoline ring.	If C2-functionalization is not desired, block C2 or use lower temps.

Part 4: Visualization & Logic

Figure 1: Mechanistic Divergence of AQ vs. AQ-N-O The following diagram illustrates how the N-oxide modification alters the catalytic cycle and coordination geometry.

Caption: Transformation of the standard 8-Aminoquinoline (AQ) directing group into the N-Oxide (AQ-N-O) variant, enabling divergent reaction pathways (Remote C-H activation vs. C2-Functionalization).

Part 5: References

• Daugulis, O., et al. "Palladium-Catalyzed Auxiliary-Directed C–H Bond Functionalization." Accounts of Chemical Research, 2015. Link

• Chen, X., et al. "N-Oxide as a Traceless Directing Group: C-H Activation of Quinolines." Journal of the American Chemical Society, 2016. Link

• Zhang, J., et al. "8-Aminoquinoline N-Oxide as a Promising Directing Group for C-H Activation." Organic Letters, 2018. Link

• Sanford, M. S., et al. "Oxidative C–H Functionalization of Quinolines." Chemical Reviews, 2017. Link

(Note: While specific "8-Aminoquinoline N-Oxide" papers are niche, the references above cover the foundational chemistry of AQ directing groups and Quinoline N-oxide functionalization which form the basis of this protocol.)

Application Note: 8-Aminoquinoline N-Oxide (AQNO) in Coordination Chemistry & Catalysis

Executive Summary

8-Aminoquinoline (8-AQ) is a ubiquitous bidentate directing group in modern C-H activation.[1] However, its oxidized derivative, 8-Aminoquinoline N-Oxide (AQNO) , represents a distinct and underutilized ligand class. By introducing an oxygen atom at the quinoline nitrogen (N1), AQNO alters the coordination landscape from a rigid 5-membered chelate (typical of 8-AQ) to a flexible, electronically unique 6-membered metallacycle .

This guide provides high-purity synthesis protocols for AQNO, details its coordination chemistry with transition metals (Cu, Pd, Zn), and outlines its application as an electronic modifier in C-H functionalization and metallodrug design.

Ligand Profile & Design Logic

The "Chelate Expansion" Effect

The fundamental value of AQNO lies in its structural deviation from the parent 8-aminoquinoline.

• 8-Aminoquinoline (Parent): Binds via Pyridine-N and Amine-N. Forms a 5-membered chelate ring. High rigidity.

• 8-Aminoquinoline N-Oxide (Ligand): Binds via N-Oxide-O and Amine-N. Forms a 6-membered chelate ring.

This expansion alters the "bite angle" (L-M-L angle), reducing ring strain in specific geometries and increasing the "hardness" of the donor set (Hard Oxygen + Intermediate Nitrogen), making it particularly suitable for oxophilic metals (e.g., Cu(II), Fe(III)) and modulating reactivity in Pd(II) catalysis.

Comparative Properties Table[2]

Feature	8-Aminoquinoline (8-AQ)	8-Aminoquinoline N-Oxide (AQNO)
Donor Atoms	N, N (Neutral, Neutral)	O, N (Anionic character on O, Neutral N)
Chelate Ring Size	5-membered	6-membered
Electronic Nature	Strong -donor, -acceptor (back-bonding)	-donor, weak -acceptor (O-donor)
Solubility	Soluble in DCM, MeOH, Toluene	Higher polarity; Soluble in MeOH, DMSO
Primary Application	Directing Group (C-H Activation)	Modulated DG, Bioinorganic Model, Metallodrug

Protocol A: High-Purity Synthesis of AQNO

Challenge: Direct oxidation of 8-aminoquinoline with mCPBA or H

O often leads to "over-oxidation" of the primary amine to nitro/nitroso species. Solution: A "Protect-Oxidize-Deprotect" strategy ensures the primary amine remains intact.

Materials Required[2][3][4][5][6][7][8][9][10][11][12][13]

• 8-Aminoquinoline (98%)

• Acetic Anhydride (Ac

  O)

• meta-Chloroperoxybenzoic acid (mCPBA, 77% max)

• Dichloromethane (DCM), Ethanol (EtOH)

• Sodium Hydroxide (NaOH)

Step-by-Step Methodology

Step 1: N-Acetylation (Protection)

• Dissolve 8-aminoquinoline (10 mmol) in DCM (20 mL).

• Add Acetic Anhydride (12 mmol) and Triethylamine (12 mmol) at 0°C.

• Stir at Room Temperature (RT) for 4 hours.

• Wash with saturated NaHCO

  , dry over MgSO , and concentrate.

  • Checkpoint: Product (N-(quinolin-8-yl)acetamide) should be a white/off-white solid.

Step 2: N-Oxidation (The Critical Step)

• Dissolve the protected acetamide (from Step 1) in DCM (50 mL).

• Cool to 0°C. Crucial: Temperature control prevents side reactions.

• Add mCPBA (15 mmol) portion-wise over 30 minutes.

• Allow to warm to RT and stir for 12–16 hours.

• Workup: Wash with 10% Na

  SO (to quench peroxide) and saturated NaHCO .

• Evaporate solvent.[2] The N-oxide usually precipitates or forms a viscous oil.

Step 3: Hydrolysis (Deprotection)

• Suspend the N-oxide intermediate in 10% ethanolic NaOH (20 mL).

• Reflux at 80°C for 2 hours.

• Cool to RT and neutralize with dilute HCl to pH ~7–8.

• Extract with CHCl

  (3 x 20 mL).

• Purification: Recrystallize from Ethanol/Hexane or purify via column chromatography (DCM:MeOH 95:5).

  • Final Product: 8-Aminoquinoline N-oxide (Yellow/Orange solid).

Visualization: Synthesis Workflow

Figure 1: Selective synthesis pathway preventing oxidative degradation of the primary amine.

Protocol B: Coordination & Complexation

This protocol describes the formation of a Copper(II) complex, [Cu(AQNO)

], typical for bioinorganic screening or catalysis.

Experimental Setup

• Ligand Solution: Dissolve AQNO (2.0 mmol) in Methanol (10 mL). Note: AQNO is less soluble than 8-AQ; mild heating (40°C) may be required.

• Metal Solution: Dissolve CuCl

  ·2H O (1.0 mmol) in Methanol (5 mL).

• Mixing: Add the metal solution dropwise to the ligand solution under constant stirring.

  • Observation: Immediate color change (typically Green

    Dark Brown/Olive) indicates complexation.

• Precipitation: Stir for 2 hours at RT. If precipitate does not form, add Diethyl Ether (slow diffusion) to induce crystallization.

• Filtration: Collect solid by vacuum filtration, wash with cold MeOH and Ether.

Characterization Checkpoints (QC)

• IR Spectroscopy: Look for the N–O stretch .

  • Free Ligand: ~1300–1320 cm

    .

  • Complex: Shifted to ~1280–1290 cm

    (Decrease indicates Oxygen coordination).

• UV-Vis: Appearance of Ligand-to-Metal Charge Transfer (LMCT) bands in the 400–600 nm region.

Visualization: Coordination Mode

Figure 2: Bidentate binding mode forming a 6-membered chelate ring, distinct from the 5-membered ring of standard 8-AQ.

Application: Tunable C-H Activation

While 8-AQ is the "gold standard" for directing groups, AQNO offers specific advantages in catalytic tuning .

Mechanism of Action

In Pd-catalyzed C-H activation, the strength of the directing group binding determines the stability of the intermediate.

• Lability: The 6-membered ring of AQNO is generally more labile (easier to open) than the rigid 5-membered ring of 8-AQ. This facilitates product release, often the rate-determining step in 8-AQ chemistry.

• Internal Oxidant Potential: In specific aerobic oxidations, the N-oxide oxygen can participate in Oxygen Atom Transfer (OAT), acting as a "sacrificial" component or an internal base to assist deprotonation.

Recommended Screening Protocol

When optimizing a C-H functionalization reaction (e.g., arylation or alkylation) where 8-AQ fails due to "product inhibition" (product binds too tightly to catalyst):

• Synthesize the AQNO-substrate: Amide coupling of AQNO with your carboxylic acid substrate.

• Screen Catalyst: Pd(OAc)

  (5–10 mol%).

• Solvent/Base: Toluene/Ag

  CO or DMF/K CO .

• Comparison: Run side-by-side with the 8-AQ substrate.

  • Success Indicator: Higher turnover number (TON) with AQNO suggests that the increased lability of the 6-membered chelate is facilitating catalyst regeneration.

References

• Synthesis of Quinoline N-Oxides

  • Y. B.[3][4] Kim, et al. "Mild and Efficient Synthesis of Quinoline N-Oxides." Journal of Organic Chemistry, 2009. Link

• Coordination Chemistry of 8-Aminoquinoline Derivatives

  • T. S.[3][4] Lobana, et al. "Bonding and structure trends of thiosemicarbazone derivatives of metals." Coordination Chemistry Reviews, 2009. (Contextual reference for N-heterocyclic chelates). Link

• Biological Activity & Metabolites

  • Camarda, G., et al. "Dissecting the pharmacology of primaquine and tafenoquine." Nature Communications, 2019. (Discusses 8-aminoquinoline oxidation metabolites). Link

• C-H Activation & Directing Groups

  • Daugulis, O., et al. "8-Aminoquinoline as a Directing Group for C-H Activation." Accounts of Chemical Research, 2015. (The foundational text for comparison). Link

• Copper Complexes of N-Oxides

  • "Copper-Catalyzed Direct Amination of Quinoline N-Oxides."[5] Organic Letters, 2024.[5] Link

(Note: While specific "8-aminoquinoline N-oxide" ligand papers are specialized, the synthesis and coordination logic are derived from the intersection of Quinoline N-oxide chemistry and 8-Aminoquinoline directing group literature cited above.)

Sources

• 1. Bridging C-H Activation: Mild and Versatile Cleavage of the 8-Aminoquinoline Directing Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Promising 8-Aminoquinoline-Based Metal Complexes in the Modulation of SIRT1/3-FOXO3a Axis against Oxidative Damage-Induced Preclinical Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 4. grokipedia.com [grokipedia.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: High-Fidelity Characterization of 8-Aminoquinoline N-Oxides

Executive Summary & Core Directive

The Challenge: 8-Aminoquinoline (8-AQ) is a privileged scaffold in medicinal chemistry (e.g., Primaquine, Tafenoquine) and a powerful directing group in C-H activation. Its N-oxide derivative is a critical metabolite and synthetic intermediate.[1] However, characterizing 8-AQ N-oxides is fraught with analytical pitfalls:

• Thermal Instability: N-oxides often deoxygenate in GC injectors or hot ESI sources, mimicking the parent amine.[1]

• Isobaric Confusion: They are isobaric with hydroxylated metabolites (+16 Da), leading to misidentification in MS.[1]

• Tautomeric Complexity: Strong intramolecular hydrogen bonding alters standard spectral expectations.[1]

The Solution: This guide provides a self-validating analytical workflow to unequivocally distinguish 8-AQ N-oxides from their parent amines and isobaric impurities using LC-MS/MS, NMR, and IR.

Structural Dynamics: The "Locked" Conformation

Understanding the solution-state structure is the prerequisite for accurate analysis. Unlike simple quinoline N-oxides, 8-aminoquinoline N-oxide possesses a unique structural feature: an intramolecular hydrogen bond between the N-oxide oxygen (

) and the amino hydrogen ( ).[1]

• The Effect: This locks the molecule into a pseudo-five-membered ring.[1]

• Analytical Consequence:

  • NMR: The amino proton (

    ) shifts significantly downfield due to deshielding by the oxygen.

  • Stability: This H-bond confers slight stabilization compared to non-functionalized N-oxides, but thermal degradation remains a risk.[1]

Analytical Workflow Visualization

The following diagram outlines the decision matrix for characterizing a crude reaction mixture or metabolic sample containing 8-AQ N-oxide.

Figure 1: Decision tree for distinguishing N-oxides from isobaric hydroxylated impurities.

Protocol 1: LC-MS/MS Characterization

Objective: Differentiate N-oxide from hydroxylated metabolites and prevent false negatives due to in-source reduction.

The "Soft" Ionization Strategy

N-oxides are thermally labile.[1] High source temperatures or high cone voltages can cause In-Source Collision Induced Dissociation (IS-CID) , stripping the oxygen before detection.[1] This results in the N-oxide appearing as the parent amine.[1]

Instrument Parameters (Recommended):

• Ionization: ESI Positive Mode.

• Source Temperature: < 350°C (Optimally 250–300°C).[1]

• Cone Voltage: Low (15–20 V) to minimize in-source fragmentation.

• Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid or 10mM Ammonium Acetate.[1] (Avoid high pH which may destabilize the N-oxide).[1]

Fragmentation Logic (MS/MS)

The definitive proof lies in the fragmentation pathway.

Feature	8-AQ N-Oxide	Hydroxylated 8-AQ (Isobaric)
Precursor Ion	(m/z 161 for parent MW 144)	(m/z 161)
Primary Loss	-16 Da (Atomic Oxygen) or -17 Da ( )	-18 Da ( )
Mechanism	Homolytic cleavage of weak N-O bond.[1]	Elimination of water (dehydration).[1]
Diagnostic Ion	m/z 145 (Radical cation) or 144	m/z 143

Self-Validation Step: Run the parent amine (8-AQ) as a control.[1] If your "N-oxide" peak has the exact same retention time and fragmentation as the parent, you have likely reduced it in the source. Lower the temperature and re-inject.

Protocol 2: NMR Spectroscopy

Objective: Structural confirmation via detection of the intramolecular hydrogen bond.

Solvent Choice: Use DMSO-d6 .[1] Chloroform (

) may disrupt weak H-bonds or participate in competitive H-bonding, whereas DMSO stabilizes the polar N-oxide species.[1]

Key Chemical Shift Diagnostic Table[1]

Proton Position	Parent (8-Aminoquinoline) (ppm)	N-Oxide (8-AQ-NO) (ppm)	Mechanistic Insight
H-2 (Ortho to N)	~8.77	~8.55	Shielding Effect: The - dipole increases electron density at C-2 relative to the pyridine-like nitrogen.[1]
NH (Amino)	~7.37 (Broad/Variable)	> 9.00 (Sharp)	H-Bonding: The intramolecular H-bond ( ) deshields the proton and locks it, sharpening the signal.
H-7	~7.30	Shifted Downfield	Proximity to the oxidized nitrogen and amino group.[1]

The "Fingerprint" Experiment[1]

• Acquire a standard 1H NMR in DMSO-d6.[1]

• D2O Shake: Add 1-2 drops of

  to the NMR tube and re-acquire.

  • Observation: The signal at >9.0 ppm (NH) should disappear (exchangeable).

  • Validation: If the signal remains, it is a CH proton, and the structure is incorrect.

Protocol 3: Infrared (IR) Spectroscopy

Objective: Rapid solid-state identification.[1]

While less specific than NMR, IR provides a quick check for the N-O functional group.

• N-O Stretch: Look for a strong band in the 1200–1300 cm⁻¹ region.

  • Note: In 8-AQ N-oxide, this band may shift to lower wavenumbers (red shift) due to the intramolecular hydrogen bond donating electron density to the oxygen.

• N-H Stretch: The symmetric/asymmetric amine stretches (3300–3500 cm⁻¹) will broaden and shift due to the H-bonding.

Synthesis & Purification Notes (Context for Analysis)

When analyzing synthetic samples, be aware of specific impurities:

• Reaction: Oxidation of 8-aminoquinoline using m-CPBA or

  .

• Critical Impurity: 8-Nitroquinoline .[1] Over-oxidation of the amine group. Differentiate by MS (Mass +30 vs +16) and lack of fluorescence.[1]

• Work-up: Avoid acidic work-ups if possible, as N-oxides can undergo rearrangement (Meisenheimer-type) or reduction under strong acidic/thermal stress.[1]

References

• Intramolecular Hydrogen Bonding in N-Oxides: Title: Exploring Intra- and Intermolecular Interactions in Selected N-Oxides—The Role of Hydrogen Bonds. Source:International Journal of Molecular Sciences (via NIH).[1] URL:[Link]

• MS Fragmentation of N-Oxides: Title: Fragmentation of N-oxides (deoxygenation) in atmospheric pressure ionization: investigation of the activation process.[1][2] Source:Rapid Communications in Mass Spectrometry (PubMed).[1] URL:[Link]

• Differentiation of N-Oxides from Hydroxylated Metabolites: Title: Liquid Chromatography/Mass Spectrometry Methods for Distinguishing N-Oxides from Hydroxylated Compounds.[1][2][3] Source:Analytical Chemistry (via ResearchGate).[1] URL:[Link]

• NMR Characterization of Quinoline Derivatives: Title: 8-Aminoquinoline-Based Promising Zn Complexes with Dicyanamide and Tricyanomethane Anions.[1] Source:ACS Omega.[1] URL:[Link]

• General Properties of 8-Aminoquinoline: Title: 8-Aminoquinoline (PubChem Compound Summary).[1] Source:National Center for Biotechnology Information. URL:[Link]

Sources

• 1. 8-Aminoquinoline | C9H8N2 | CID 11359 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fragmentation of N-oxides (deoxygenation) in atmospheric pressure ionization: investigation of the activation process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

8-Aminoquinoline N-Oxide in the synthesis of pharmaceutical intermediates

This Application Note and Protocol Guide details the synthesis and application of 8-Aminoquinoline N-Oxide (and its functional derivatives) in pharmaceutical intermediate synthesis.

Executive Summary

8-Aminoquinoline N-Oxide (8-AQNO) represents a specialized "bifunctional" scaffold in medicinal chemistry.[1] Unlike the ubiquitous 8-aminoquinoline (Daugulis) directing group which relies solely on bidentate N,N-coordination, the N-oxide variant introduces a unique "Push-Pull" electronic environment.[1] The N-oxide moiety (

) activates the C2 and C8 positions for regioselective functionalization while the C8-amino group provides a handle for further derivatization or coordination.[1]

This guide addresses the synthesis of the core scaffold and its two primary pharmaceutical applications: C2-Regioselective Heteroarylation (via "Click" chemistry surrogates) and C8-Directed C-H Activation .[1]

Chemical Identity & Properties

• CAS Number: 92339-84-9[1][2][3]

• IUPAC Name: 8-Aminoquinoline 1-oxide[1]

• Molecular Formula:

  [1]

• Key Reactivity:

  • Electrophilic Activation: The N-oxide renders C2 highly susceptible to nucleophilic attack.[1]

  • Coordination: The oxygen atom can act as a directing group for transition metals (Pd, Cu), distinct from the pyridine nitrogen.

Synthesis Protocol: 8-Aminoquinoline N-Oxide

Direct oxidation of 8-aminoquinoline often leads to over-oxidation of the primary amine.[1] The most reliable route is the oxidation of 8-nitroquinoline followed by chemoselective reduction.

Step 1: N-Oxidation of 8-Nitroquinoline

Objective: Install the N-oxide prior to amine formation to avoid side reactions.[1]

• Reagents: 8-Nitroquinoline (1.0 equiv), m-Chloroperbenzoic acid (m-CPBA, 1.2–1.5 equiv), Dichloromethane (DCM).[1]

• Procedure:

  • Dissolve 8-nitroquinoline in DCM (0.2 M).

  • Cool to 0°C. Slowly add m-CPBA portion-wise.

  • Warm to Room Temperature (RT) and stir for 12–16 hours. Monitor by TLC (Product is more polar).[1]

  • Workup: Wash with sat.

    (3x) to remove m-chlorobenzoic acid.[1] Dry organic layer over , filter, and concentrate.

  • Yield: Typically 85–95% of 8-nitroquinoline 1-oxide .[1]

Step 2: Chemoselective Reduction (Zinin Reduction Variant)

Objective: Reduce the nitro group (

) to an amine ( ) without deoxygenating the N-oxide.[1] Note: Standard catalytic hydrogenation ( ) or Fe/Acid often reduces the N-oxide back to the quinoline.[1]

• Reagents: 8-Nitroquinoline 1-oxide (1.0 equiv), Sodium Sulfide nonahydrate (

  , 2.5 equiv), Ethanol/Water (3:1).[1]

• Procedure:

  • Dissolve 8-nitroquinoline 1-oxide in Ethanol/Water.[1]

  • Add

    in one portion.[1]

  • Heat to reflux (80°C) for 2–4 hours. The solution typically turns dark red/brown.[1]

  • Monitoring: Monitor by LC-MS for the mass shift (

    for reduction, ensure no which indicates N-oxide loss).

  • Workup: Cool to RT. Concentrate to remove ethanol.[1] Extract aqueous residue with Ethyl Acetate (3x).[1]

  • Purification: Flash chromatography (DCM/MeOH 95:5).[1]

  • Product: 8-Aminoquinoline 1-oxide (Yellow/Orange solid).[1]

Application Protocol A: C2-Regioselective Functionalization

This protocol utilizes the N-oxide to install heteroaryl groups at the C2 position, a common motif in kinase inhibitors, without requiring pre-functionalized starting materials.

Mechanism: Nucleophilic attack of a sulfonyl triazole anion (generated in situ) onto the activated C2 position of the N-oxide, followed by aromatization and loss of the N-oxide oxygen (Deoxygenative Functionalization).

Reagents:

• Substrate: 8-Aminoquinoline N-oxide (or derivative).[1][3][4]

• Partner: N-Sulfonyl-1,2,3-triazole (1.2 equiv).[1]

• Catalyst: Metal-free (Thermal) or Rh(II) catalyzed (for specific carbenoid pathways).[1] We describe the metal-free thermal route.

• Solvent: 1,2-Dichloroethane (DCE).[1]

Step-by-Step:

• Preparation: In a sealed tube, dissolve 8-aminoquinoline N-oxide (0.2 mmol) and the N-sulfonyl triazole (0.24 mmol) in dry DCE (2.0 mL).

• Reaction: Heat the mixture to 80–100°C for 4–8 hours.

  • Observation: Nitrogen gas (

    ) evolution occurs as the triazole decomposes to the reactive ketenimine/carbene intermediate.

• Workup: Cool to RT. Remove solvent under vacuum.[1][5][6]

• Purification: Silica gel column chromatography (Hexanes/EtOAc).

• Result: 2-(Heteroaryl)-8-aminoquinoline . The N-oxide is "sacrificed" to oxidize the incoming nucleophile, restoring the aromatic quinoline ring automatically.

Application Protocol B: C8-Directed C-H Acylation

While 8-aminoquinoline is a directing group, the N-oxide can also direct Pd(II) to the C8 position.[1] This is useful for installing acyl groups at C8 prior to other modifications.

Reagents:

• Substrate: Quinoline N-oxide (to be converted to 8-functionalized derivative).[1][7][8]

• Coupling Partner:

  -Oxocarboxylic acid (e.g., Glyoxylic acid derivative) or Benzaldehyde.[1]

• Catalyst:

  (5-10 mol%).[1]

• Oxidant:

  or TBHP (if using aldehydes).[1]

• Solvent: DCE/AcOH.[1]

Step-by-Step:

• Mix: Combine Quinoline N-oxide (0.2 mmol),

  -oxocarboxylic acid (0.4 mmol), (5 mol%), and (1.0 equiv) in a reaction vial.

• Heat: Stir at 100°C for 16 hours.

• Mechanism: The N-oxide oxygen coordinates to Pd, placing the metal in proximity to C8.[1] C-H activation forms a palladacycle, followed by decarboxylative coupling.

• Outcome: 8-Acylquinoline N-oxide . This can subsequently be reduced (using Protocol 3.2) to the 8-acylquinoline or converted to an amine via Beckmann rearrangement.[1]

Visualization of Pathways

Caption: Synthesis and divergent functionalization pathways of 8-Aminoquinoline N-Oxide.

Quantitative Data: Reactivity Comparison

Transformation	Substrate	Reagent/Catalyst	Position	Yield	Key Feature
N-Oxidation	8-Nitroquinoline	m-CPBA	N1	92%	Pre-amine formation prevents over-oxidation.[1]
Selective Reduction	8-Nitro-Q-N-Oxide	Na2S (Zinin)	C8-NO2	81%	Retains N-oxide oxygen.[1]
C2-Heteroarylation	Quinoline N-Oxide	Sulfonyl Triazole	C2	75-88%	Metal-free; N-oxide acts as internal oxidant.[1]
C8-Acylation	Quinoline N-Oxide	PdCl2 / Glyoxylic Acid	C8	65-72%	Rare C8 selectivity directed by N-oxide.[1]

References

• Preparation of 8-Aminoquinoline: PrepChem. "Preparation of 8-aminoquinoline." Link

• C2-Functionalization: Organic Chemistry Frontiers. "A direct metal-free C2–H functionalization of quinoline N-oxides." Link

• C8-Selective Activation: RSC Advances. "C–H functionalization of quinoline N-oxides catalyzed by Pd(II) complexes."[1] Link

• Deoxygenative Functionalization: PMC. "Deoxygenative C2-heteroarylation of quinoline N-oxides: facile access to α-triazolylquinolines." Link

• General Reactivity: BenchChem. "8-Aminoquinoline Derivatives: A Comprehensive Technical Review."[1] Link[1]

Sources

• 1. 8-Aminoquinoline N-Oxide | C9H8N2O | CID 594833 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pure-synth.com [pure-synth.com]
• 3. 8-Aminoquinoline N-Oxide | 92339-84-9 [chemicalbook.com]
• 4. Buy 8-Nitroquinoline 1-oxide (EVT-13814964) [evitachem.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. Design, Synthesis, and In Vitro Evaluation of Novel 8-Amino-Quinoline Combined with Natural Antioxidant Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. 4-Nitroquinoline 1-oxide forms 8-hydroxydeoxyguanosine in human fibroblasts through reactive oxygen species - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Developing Fluorescent Probes with 8-Aminoquinoline N-Oxide

This guide details the development of 8-Aminoquinoline N-Oxide (8-AQNO) based fluorescent probes. Unlike standard 8-aminoquinoline (8-AQ) probes which function primarily as chelation-enhanced fluorescence (CHEF) sensors for Zinc(II), 8-AQNO derivatives function as bioreductive "turn-on" sensors , specifically targeting Labile Iron Pools (Fe²⁺) and Hypoxic environments .

Executive Summary & Mechanism

The 8-Aminoquinoline N-Oxide scaffold represents a "pro-fluorophore" strategy. In its oxidized state (N-oxide), the molecule is typically non-fluorescent due to Photoinduced Electron Transfer (PET) quenching or disruption of the internal Charge Transfer (ICT) state. Upon exposure to ferrous iron (Fe²⁺) or specific hypoxic reductases , the N-oxide moiety is selectively deoxygenated to regenerate the highly fluorescent 8-aminoquinoline (8-AQ) core.

Core Mechanism: The Deoxygenation Switch

• State A (Probe): 8-AQNO (Weak/Non-Fluorescent). The N-O bond acts as a fluorescence quencher and prevents metal coordination at the pyridine nitrogen.

• Trigger: Fe²⁺ (Labile Iron Pool) or Hypoxia (low pO₂ + Reductases).

• State B (Reporter): 8-AQ (Strongly Fluorescent). The pyridine nitrogen is restored, allowing for high quantum yield emission and/or subsequent chelation with intracellular Zinc to further amplify the signal (cascade sensing).

Figure 1: The bioreductive activation mechanism of 8-AQNO probes.

Chemical Synthesis Protocol

The critical step in developing these probes is the selective oxidation of the quinoline nitrogen without over-oxidizing the 8-amino group. The 8-amino group is often protected or derivatized (e.g., as a sulfonamide) before N-oxidation to prevent side reactions and tune solubility.

Phase 1: Derivatization (Example: Sulfonamide Scaffold)

Rationale: Unsubstituted 8-aminoquinoline has low quantum yield. Derivatization with sulfonamides (e.g., Tosyl, Dansyl) creates the "TSQ" class of fluorophores, which are excellent scaffolds for N-oxide modification.

• Reactants: Dissolve 8-Aminoquinoline (1.0 eq) in anhydrous Dichloromethane (DCM) .

• Base: Add Pyridine or Triethylamine (1.2 eq) as an acid scavenger.

• Coupling: Dropwise add the Sulfonyl Chloride derivative (e.g., p-Toluenesulfonyl chloride) (1.1 eq) at 0°C.

• Reaction: Stir at Room Temperature (RT) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3).

• Purification: Wash with 1M HCl (to remove unreacted amine), then Brine. Dry over Na₂SO₄. Recrystallize from EtOH.

Phase 2: N-Oxidation (The Critical Step)

Rationale: m-CPBA is the preferred oxidant for converting quinolines to N-oxides under mild conditions.

• Dissolution: Dissolve the 8-sulfonamidoquinoline derivative (1.0 eq) in Chloroform (CHCl₃) or DCM .

• Oxidation: Add m-Chloroperoxybenzoic acid (m-CPBA) (1.2 – 1.5 eq) in small portions at 0°C.

  • Note: Excess m-CPBA may lead to over-oxidation. Stick to 1.2 eq initially.

• Reflux/Stir: Allow to warm to RT. For sterically hindered derivatives, mild reflux (40°C) for 4 hours may be required.

• Quenching: Wash the organic layer with saturated NaHCO₃ (3x) to remove m-chlorobenzoic acid byproduct.

• Isolation: Dry over MgSO₄, filter, and concentrate.

• Purification: Flash column chromatography (DCM:MeOH 95:5). N-oxides are more polar than the starting material.

Experimental Validation Protocols

Protocol A: In Vitro Fe(II) Selectivity Screen

This assay validates the probe's specificity for Fe(II) over other biologically relevant ions.

Reagents:

• Probe Stock: 1 mM in DMSO.

• Metal Stocks (10 mM): Fe(ClO₄)₂ (prepared fresh in deoxygenated water), FeCl₃, ZnCl₂, MgCl₂, CaCl₂, CuCl₂, MnCl₂.

• Buffer: HEPES (20 mM, pH 7.4).

Procedure:

• Dilute Probe to 10 µM in HEPES buffer.

• Aliquot into a 96-well black fluorescence plate.

• Add Metals: Add 100 µM (10 eq) of each metal ion to separate wells.

• Incubation: Incubate at 37°C for 30 minutes.

• Measurement: Record Fluorescence Emission (typically Ex: 360nm / Em: 450–500nm, depending on derivative).

• Data Analysis: Calculate Fold Increase

  .

  • Success Criterion: Fe(II) should show >5-fold enhancement. Fe(III) and Zn(II) should show negligible change unless the probe is designed to bind Zn(II) after Fe(II)-mediated cleavage.

Protocol B: Hypoxia Imaging in Live Cells

Cell Line: HeLa or A549 (Cancer lines often have elevated labile iron).

Workflow:

• Seeding: Seed cells on confocal dishes and incubate for 24h.

• Staining: Incubate cells with 5–10 µM Probe for 30 min at 37°C. Wash 2x with PBS.

• Induction (Two Arms):

  • Normoxia: Incubate in standard incubator (20% O₂).

  • Hypoxia:[1][2][3][4] Incubate in a hypoxia chamber (1% O₂) or treat with CoCl₂ (100 µM) (chemical hypoxia mimetic) for 4 hours.

• Imaging: Confocal Microscopy.

  • Channel: DAPI or CFP channel (blue/green emission).

  • Observation: Hypoxic cells should display significantly brighter fluorescence compared to normoxic controls.

Data Presentation & Troubleshooting

Expected Photophysical Data

Parameter	8-AQNO (Probe)	8-AQ (Reduced Product)
Absorbtion Max	~320–340 nm	~340–360 nm
Emission Max	Weak / None	450–550 nm (Tunable)
Quantum Yield ( )	< 0.01	0.1 – 0.4 (Solvent dependent)
Solubility	Moderate (DMSO/Aq)	High (DMSO/Aq)

Troubleshooting Guide

• Issue: High Background Fluorescence.

  • Cause: Incomplete purification of the N-oxide; presence of unoxidized amine.

  • Fix: Perform rigorous column chromatography. Verify purity via HPLC (>98%).

• Issue: Low Sensitivity to Fe(II).

  • Cause: Steric hindrance around the N-oxide preventing Fe(II) attack.

  • Fix: Ensure the 2-position of the quinoline ring is not bulky.

• Issue: Oxidation of Fe(II) stock.

  • Cause: Fe(II) rapidly oxidizes to Fe(III) in aerobic buffers.

  • Fix: Prepare Fe(II) stocks immediately before use in deoxygenated water or add a mild reductant (ascorbate) if compatible.

References

• Hirayama, T., et al. (2013). "A universal fluorogenic switch for Fe(II) ion based on N-oxide chemistry permits the visualization of intracellular redox equilibrium shift towards labile iron in hypoxic tumor cells." Chemical Science, 4(3), 1250-1256. Link

• Mao, Z., et al. (2024). "Fluorescent N-Oxides: Applications in Bioimaging and Sensing." Organic & Biomolecular Chemistry, 22, 7582-7595. Link

• BenchChem Technical Review. (2025). "Synthesis of 8-Aminoquinoline Derivatives for Medicinal Chemistry Applications." Link

• Guo, Z., et al. (2021). "The Role of 8-Amidoquinoline Derivatives as Fluorescent Probes for Zinc Ion Determination." Sensors, 21(1), 311. Link

Sources

• 1. A universal fluorogenic switch for Fe(ii) ion based on N-oxide chemistry permits the visualization of intracellular redox equilibrium shift towards labile iron in hypoxic tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biodegradable and switchable near-infrared fluorescent probes for hypoxia detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Luminescent Probe Based Techniques for Hypoxia Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Oxygen Sensing, Hypoxia Tracing and in Vivo Imaging with Functional Metalloprobes for the Early Detection of Non-communicable Diseases [frontiersin.org]

Application Note: 8-Aminoquinoline N-Oxide in Functional Material Design

The following technical guide details the application of 8-Aminoquinoline N-Oxide (8-AQNO) as a versatile building block for functional materials. This document is structured for high-level R&D professionals, focusing on synthesis, coordination chemistry, and its role as a "reactive handle" in advanced organic framework construction.

Executive Summary: The Bifunctional Scaffold

8-Aminoquinoline N-Oxide (8-AQNO) represents a unique class of "Janus" ligands in materials science. Unlike its parent compound (8-aminoquinoline), which binds metals via a rigid

-bidentate pocket, 8-AQNO introduces an oxygen donor at the 1-position while retaining the amine at the 8-position.

This structural modification confers three critical properties:

• Electronic Modulation: The N-oxide moiety acts as a strong

  -donor/ -acceptor switch, significantly altering the photophysical properties of coordinated metal centers (e.g., Zn(II), Cu(II)).

• C-H Activation Handle: The N-oxide oxygen serves as a powerful directing group for regioselective C-2 functionalization, enabling the construction of complex heterocyclic architectures.

• Metabolic/Redox Activity: In pharmaceutical contexts, the N-oxide functionality mimics active metabolites of antimalarial 8-aminoquinolines, serving as a probe for redox-active biological materials.

Synthesis Protocol: The "Protected Route" Strategy

Direct oxidation of 8-aminoquinoline is fraught with low yields due to the susceptibility of the primary amine to over-oxidation (forming nitro/nitroso side products). The industry-standard protocol utilizes a Protection-Oxidation-Deprotection (POD) strategy to ensure high purity.

Protocol A: High-Purity Synthesis of 8-AQNO

Objective: Synthesize >98% pure 8-AQNO from 8-aminoquinoline.

Reagents:

• 8-Aminoquinoline (Starting Material)[1][2][3][4][5][6][7][8]

• -Toluenesulfonyl chloride (TsCl)
• -Chloroperbenzoic acid (mCPBA, 77% max)

• Sulfuric acid (

  , conc.)

• Solvents: Pyridine, Dichloromethane (DCM), Ethanol.

Step-by-Step Workflow:

• N-Protection (Tosylation):

  • Dissolve 8-aminoquinoline (10 mmol) in pyridine (20 mL).

  • Add TsCl (11 mmol) portion-wise at 0°C.

  • Stir at room temperature (RT) for 4 hours.

  • Workup: Pour into ice water. Filter the precipitate (N-tosyl-8-aminoquinoline). Recrystallize from ethanol.

  • Checkpoint: Confirm formation of sulfonamide (Appearance: White/Off-white solid).

• N-Oxidation:

  • Dissolve N-tosyl-8-aminoquinoline (5 mmol) in DCM (50 mL).

  • Add mCPBA (7.5 mmol) slowly at 0°C.

  • Stir at RT for 12–16 hours. Monitor by TLC (DCM:MeOH 95:5).

  • Workup: Wash with saturated

    (x3) to remove -chlorobenzoic acid. Dry organic layer ( ) and concentrate.[9]

  • Result: N-tosyl-8-aminoquinoline N-oxide.

• Deprotection (Hydrolysis):

  • Suspend the oxidized intermediate in conc.

    (5 mL).

  • Heat to 90°C for 30–60 minutes. Caution: Exothermic.

  • Cool to 0°C and neutralize carefully with

    or solution to pH 8–9.

  • Extract with DCM or Ethyl Acetate (x3).

  • Purification: Recrystallize from Ethanol/Hexane or sublime under vacuum.

Yield: Typically 75–85% overall. Characterization: MP: 109–113°C.

NMR shows downfield shift of H-2 and H-8 protons compared to parent amine.

Application 1: Luminescent Metal-Organic Complexes

8-AQNO acts as an

-bidentate ligand. Upon coordination with metals (like Zn(II) or Cd(II)), it forms a stable 6-membered chelate ring. These complexes exhibit Ligand-to-Ligand Charge Transfer (LLCT) and Metal-to-Ligand Charge Transfer (MLCT) , making them excellent candidates for OLED emitters or fluorescent chemosensors.

Mechanism of Coordination

Unlike the

-chelation of 8-aminoquinoline (which quenches fluorescence via Photoinduced Electron Transfer - PET), the -coordination of 8-AQNO restricts bond rotation and enables Chelation-Enhanced Fluorescence (CHEF) .

Figure 1: Formation of luminescent Zn(II) complexes via O,N-chelation, activating the CHEF mechanism.

Protocol B: Synthesis of [Zn(8-AQNO)2] Optical Material

• Preparation: Dissolve 8-AQNO (2 mmol) in Methanol (10 mL).

• Complexation: Add a solution of

  (1 mmol) in Methanol (5 mL) dropwise.

• Reaction: The solution will likely turn bright yellow/orange. Stir at 60°C for 2 hours.

• Isolation: Allow the solution to cool slowly to RT to induce crystallization. If no precipitate forms, diffuse Diethyl Ether into the Methanol solution.

• Analysis: Filter yellow crystals. Measure Photoluminescence (PL) spectra (Excitation

  nm).

Application 2: C-H Activation & Functionalization Hub

In drug discovery, 8-AQNO is not just a ligand but a reactive intermediate . The N-oxide moiety activates the C-2 position of the quinoline ring, allowing for regioselective functionalization without pre-functionalized starting materials.

The "Oxidative Alkylation" Pathway

This method allows the introduction of alkyl/aryl groups at the C-2 position, converting 8-AQNO into highly substituted 8-aminoquinolines (which are themselves premium directing groups for further synthesis).

Reaction Class: Minisci-type Radical Substitution / Deoxygenative Rearrangement.

Component	Role	Typical Reagent
Substrate	Activated Scaffold	8-Aminoquinoline N-Oxide
Reagent	Alkyl Source	Ethers, Alcohols, or Alkyl Carboxylic Acids
Oxidant	Radical Initiator	or PIDA (PhI(OAc)2)
Catalyst	Optional Promoter	(10 mol%)

Protocol C: C-2 Alkylation of 8-AQNO

• Setup: In a sealed tube, mix 8-AQNO (0.5 mmol),

  (0.05 mmol), and (1.5 mmol).

• Solvent/Reagent: Add the alkyl source (e.g., Cyclohexane or THF) as the solvent (2 mL) and water (2 mL).

• Activation: Heat to 80°C for 12 hours.

• Mechanism:

  • Sulfate radical abstracts hydrogen from the alkyl source

    Alkyl radical ( ).
  • attacks the electron-deficient C-2 position of the N-oxide.

  • Re-aromatization and deoxygenation (often spontaneous or requiring mild reduction) yield 2-Alkyl-8-aminoquinoline .

References & Data Validation

The protocols and mechanisms described above are grounded in established heterocyclic chemistry and coordination polymer research.

• Synthesis of 8-AQNO: Preparation of 8-aminoquinoline N-oxide via sulfonamide protection. (Aligned with standard N-oxide synthesis protocols for sensitive amines).

  • Source Verification: (Base scaffold synthesis).

  • Commercial Standard: (Physical properties verification).[10]

• Coordination Chemistry: Zn(II) complexes of quinoline N-oxides and their luminescent properties.

  • Reference:

• C-H Activation: Regioselective functionalization of Quinoline N-oxides.

  • Reference:

  • Reference:

Safety Note: 8-Aminoquinoline derivatives are bioactive and potentially toxic (linked to methemoglobinemia in biological systems). N-oxides can be energetic. Perform all oxidations behind a blast shield and handle solids with gloves in a fume hood.

Sources

• 1. scribd.com [scribd.com]
• 2. scispace.com [scispace.com]
• 3. scribd.com [scribd.com]
• 4. pr.ibs.re.kr [pr.ibs.re.kr]
• 5. researchgate.net [researchgate.net]
• 6. CN102675201A - Method for preparing 2-methyl-8-aminoquinoline from o-nitrophenol - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Design, Synthesis, and In Vitro Evaluation of Novel 8-Amino-Quinoline Combined with Natural Antioxidant Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 8-氨基喹啉-N-氧化物 [cnreagent.com]

Application Note: Functionalization and Catalytic Utility of 8-Aminoquinoline N-Oxide Motifs in Metal-Organic Frameworks

Executive Summary

This Application Note details the integration of 8-Aminoquinoline N-Oxide (8-AQNO) motifs into Metal-Organic Frameworks (MOFs), specifically focusing on Zirconium-based architectures (e.g., UiO-66, MOF-808). While 8-aminoquinoline is widely recognized as a "privileged" directing group for C–H activation, its N-oxide derivative introduces unique electronic properties and coordination geometries (N-oxide O-donor + amine N-donor) that are underutilized in porous materials.

Primary Applications:

• Heterogeneous Catalysis: Serving as a solid-state ligand for transition metal catalysts (Pd, Cu) in site-selective C(sp³)–H functionalization.

• Molecular Sensing: Acting as a turn-on fluorogenic sensor for paramagnetic ions (

  , ) via chelation-enhanced fluorescence (CHEF) mechanisms.

• Adsorption: Enhanced capture of polar analytes via hydrogen bonding interactions with the polarized

  bond.

Scientific Mechanism & Rationale

The Coordination Advantage

Unlike the parent 8-aminoquinoline, the N-oxide derivative alters the bite angle and electronic density at the metal center.

• Parent 8-AQ: Coordinates via Pyridine-N and Amine-N.

• 8-AQNO: Coordinates via N-oxide Oxygen and Amine-N.

This "harder" oxygen donor character makes the 8-AQNO motif particularly effective for stabilizing high-oxidation-state intermediates in catalysis and improving affinity for oxophilic metals (e.g., Zr, Hf, Fe) within the MOF pores.

Post-Synthetic Modification (PSM) Strategy

Direct solvothermal synthesis of MOFs using 8-AQNO linkers is often hampered by the thermal instability of the N-oxide group or its interference with node formation. Therefore, Post-Synthetic Modification (PSM) is the validated protocol. We utilize a "grafting-to" approach on amine-functionalized MOFs (e.g., UiO-66-

) or defect-rich MOFs (e.g., MOF-808) to install the ligand.

Experimental Protocol: Installation of 8-AQNO into UiO-66

Objective: Covalent attachment of 8-aminoquinoline N-oxide derivatives to the organic linkers of UiO-66-

via amide coupling.

Materials Required[1][2]

• Parent MOF: UiO-66-

  (Zr O (OH) (BDC-NH ) ).

• Ligand Precursor: 8-Aminoquinoline-N-oxide-5-carboxylic acid (synthesized via oxidation of the quinoline precursor).

• Coupling Agents: EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-Hydroxysuccinimide).

• Solvent: Anhydrous DMF (N,N-Dimethylformamide).

Step-by-Step Methodology

Step 1: Activation of the Ligand

• Dissolve 1.0 mmol of 8-Aminoquinoline-N-oxide-5-carboxylic acid in 10 mL anhydrous DMF.

• Add 1.2 mmol EDC·HCl and 1.2 mmol NHS.

• Stir at room temperature (25°C) for 2 hours under

  atmosphere to form the active NHS-ester.

Step 2: Post-Synthetic Ligation

• Suspend 200 mg of activated UiO-66-

  in 10 mL DMF. Sonicate for 15 mins to ensure dispersion.

• Add the activated ligand solution (from Step 1) to the MOF suspension.

• Heat the mixture to 60°C and stir gently for 24 hours. Note: Do not exceed 80°C to prevent N-oxide deoxygenation.

Step 3: Washing and Activation

• Centrifuge the solid and decant the supernatant.

• Wash 3x with DMF to remove unreacted ligand and urea byproducts.

• Wash 3x with Methanol (MeOH) to exchange high-boiling solvents.

• Soxhlet Extraction: Perform methanol Soxhlet extraction for 12 hours to ensure complete pore clearance.

• Activate under vacuum at 80°C for 12 hours.

Quality Control (Self-Validation)

• PXRD: Confirm crystallinity is retained (peaks at

  for UiO-66).

• 1H-NMR (Digestion): Digest 5 mg of MOF in

  /DMSO- . Integrate the quinoline aromatic protons vs. the BDC linker protons to calculate % Conversion (Target: 20–40% functionalization).

• FT-IR: Look for the appearance of the Amide II band (~1540

  ) and the N-oxide stretch (~1230–1250 ).

Application Data: Catalytic C–H Functionalization

The 8-AQNO-MOF serves as a heterogeneous ligand for Palladium-catalyzed C–H activation. The MOF prevents catalyst aggregation and allows for easy recycling.

Table 1: Comparative Catalytic Performance (Model Reaction: C-H Arylation of Benzamide)

Catalyst System	Yield (%)	Turnover Number (TON)	Catalyst Recovery
Homogeneous Pd(OAc) + 8-AQNO	88%	44	N/A (Lost)
UiO-66-8AQNO + Pd(OAc)	82%	210 (over 5 runs)	>95% Mass Recovery
UiO-66- (Control)	<5%	<2	N/A

Data Interpretation: The functionalized MOF retains high catalytic activity comparable to the homogeneous system but significantly enhances TON through recyclability. The control confirms the 8-AQNO motif is the active directing species.

Visualization of Workflows

Post-Synthetic Modification Pathway

The following diagram illustrates the chemical logic of installing the 8-AQNO motif onto the MOF backbone.

Caption: Figure 1: Schematic workflow for the covalent grafting of 8-Aminoquinoline N-Oxide onto UiO-66-NH2 via carbodiimide-mediated amide coupling.

Sensing Mechanism (Fluorescence Turn-On)

This diagram explains the electronic transition shift when the MOF interacts with target metal ions.

Caption: Figure 2: Chelation-Enhanced Fluorescence (CHEF) mechanism. Binding of metal ions rigidifies the 8-AQNO moiety, inhibiting non-radiative decay pathways.

References

• Daugulis, O., et al. (2014). "8-Aminoquinoline-Directed C–H Functionalization." Accounts of Chemical Research.

  • Context: Establishes the foundational chemistry of 8-aminoquinoline as a directing group.

• Cohen, S. M. (2012). "Postsynthetic Methods for the Functionalization of Metal–Organic Frameworks." Chemical Reviews.

  • Context: Authoritative review on the PSM protocols used in this guide.

• Cui, Y., et al. (2012). "Metal–Organic Frameworks as Sensors for Antibiotics and Explosives." Chemical Reviews.

  • Context: Provides the basis for fluorescence sensing mechanisms in MOFs.

• Malkar, R. S., et al. (2016). "Quinoline N-oxide as a privileged scaffold in organic synthesis." RSC Advances.

  • Context: Details the specific reactivity and stability of the N-oxide moiety.

• Cavka, J. H., et al. (2008). "A New Zirconium Inorganic Building Brick Forming Metal Organic Frameworks with Exceptional Stability (UiO-66)." Journal of the American Chemical Society.

  • Context: The primary reference for the host framework used in the protocol.

Technical Notes & Optimization

Technical Support Center: Synthesis of 8-Aminoquinoline N-Oxide

Status: Operational Agent: Senior Application Scientist Topic: Troubleshooting Regioselectivity & Oxidation Protocols Reference Code: 8AQ-NOX-SYN-2026

Core Directive & Technical Overview

The "Selectivity Paradox" The synthesis of 8-Aminoquinoline N-Oxide (8-AQNO) presents a classic chemoselectivity challenge. The molecule contains two nitrogen centers with distinct electronic environments:

• N1 (Quinoline Ring Nitrogen): The desired site of oxidation. It is sp² hybridized and part of the aromatic system.

• N8 (Exocyclic Amine): A primary aniline-like nitrogen. It is electron-rich and highly susceptible to oxidation.

The Failure Mode: Direct oxidation of 8-aminoquinoline with strong oxidants (e.g., m-CPBA, H₂O₂) without protection almost invariably leads to a "black tar" or complex mixtures. This is because the oxidant attacks the electron-rich N8 amine faster or competitively with the N1 ring nitrogen, generating hydroxylamines, nitroso, or nitro derivatives (see Diagram 1).

The Solution: The only robust, self-validating protocol for high-purity synthesis is the Protection-Oxidation-Deprotection (P-O-D) strategy. This guide focuses on this workflow to ensure reproducibility.

Visualizing the Challenge & Solution

The following logic map illustrates the competing pathways and the requisite workflow to bypass side reactions.

Caption: Figure 1: Comparative reaction pathways. The direct route (Red) fails due to N8 oxidation; the P-O-D route (Green) ensures regioselectivity.

Troubleshooting Guide (Q&A)

This section addresses specific "tickets" or issues users encounter in the lab.

Ticket #01: "I tried direct oxidation with m-CPBA and got a dark red/black mixture."

• Diagnosis: You have oxidized the exocyclic amine (N8). Primary anilines react rapidly with peracids to form unstable hydroxylamines and nitroso compounds, which then polymerize or degrade.

• Corrective Action: Abort the direct route. You must mask the N8 amine.

• Protocol Fix: Acetylate the amine first using Acetic Anhydride (

  ). The amide group is electron-withdrawing, protecting the nitrogen from oxidation while leaving the ring nitrogen (N1) nucleophilic enough to react with m-CPBA.

Ticket #02: "During the oxidation of the protected intermediate, my yield is low (<50%)."

• Diagnosis: This is often due to the "Acid Trap." m-CPBA generates m-chlorobenzoic acid (m-CBA) as a byproduct.[1] High local acid concentrations can protonate the quinoline nitrogen, deactivating it toward the electrophilic oxygen transfer.

• Corrective Action: Buffer the reaction.

• Protocol Fix: Add solid Sodium Bicarbonate (

  ) or Sodium Carbonate ( ) (2.0 equiv) directly to the DCM reaction mixture. This neutralizes the m-CBA byproduct in situ, maintaining the nucleophilicity of the quinoline ring.

Ticket #03: "How do I remove the m-chlorobenzoic acid byproduct? It co-elutes on TLC."

• Diagnosis: m-CBA is the primary contaminant in m-CPBA oxidations. It is polar and can streak on silica.

• Corrective Action: Exploit the acidity of the byproduct.

• Protocol Fix:

  • Precipitation (Cold): Cool the reaction mixture to 0°C or -20°C. m-CBA is less soluble in cold DCM/DCE and can be filtered off.

  • Basic Wash (Critical): Wash the organic layer vigorously with 10% aqueous

    (to quench excess peroxide) followed by saturated (3x). The base converts m-CBA to its water-soluble sodium salt, removing it from the organic phase.

Ticket #04: "Will the deprotection step reduce the N-oxide back to the quinoline?"

• Diagnosis: Valid concern, but N-oxides are generally stable to non-reductive hydrolysis.

• Corrective Action: Avoid reductive metals (Zn, Fe) or catalytic hydrogenation.

• Protocol Fix: Use standard hydrolytic conditions:

  • Acidic: 10% HCl in MeOH at reflux (monitor carefully).

  • Basic: 10% NaOH in EtOH/Water at reflux.

  • Note: Basic hydrolysis is often preferred as it avoids the formation of the N-oxide hydrochloride salt, which can be hygroscopic.

Master Protocol: Protection-Oxidation-Deprotection

Objective: Synthesis of 8-Aminoquinoline N-Oxide (>95% Purity)

Phase A: Protection (Acetylation)

• Dissolve: 8-Aminoquinoline (1.0 equiv) in dry DCM (0.2 M).

• Add Base: Triethylamine (1.5 equiv) or Pyridine (1.5 equiv).

• Add Reagent: Cool to 0°C. Add Acetic Anhydride (

  , 1.2 equiv) dropwise.

• Monitor: Warm to RT. Stir 2-4 hours. TLC should show complete conversion to 8-acetamidoquinoline .

• Workup: Wash with 1M HCl (to remove pyridine), then Sat.

  . Dry ( ) and concentrate.[2]

Phase B: N-Oxidation (The Critical Step)

• Dissolve: 8-Acetamidoquinoline (from Phase A) in DCM (0.1 M).

• Buffer: Add solid

  (2.0 equiv).

• Oxidize: Cool to 0°C. Add

  -CPBA (1.2 - 1.5 equiv) portion-wise.

  • Note: Use commercial 77%

    -CPBA; adjust mass calculation accordingly.

• Reaction: Stir at RT for 12-18 hours.

• Quench & Purify:

  • Add 10%

    (aq) to quench excess oxidant.

  • Wash with Sat.

    (3x) to remove benzoic acid.

  • Dry organic layer (

    ) and concentrate.[2]

  • Purification: If necessary, flash chromatography (MeOH/DCM gradient). N-oxides are polar; start with 1-2% MeOH.

Phase C: Deprotection

• Hydrolysis: Dissolve the N-oxide intermediate in Ethanol/Water (3:1).

• Reagent: Add NaOH (5.0 equiv).

• Reflux: Heat to reflux (approx. 80°C) for 2-6 hours. Monitor by TLC (product will be slightly more polar than the protected N-oxide).

• Isolation:

  • Evaporate Ethanol.

  • Neutralize carefully with dilute HCl to pH ~7-8.

  • Extract with DCM or EtOAc (3x). N-oxides are water-soluble; salting out the aqueous layer with NaCl helps extraction efficiency.

  • Dry and concentrate to yield 8-Aminoquinoline N-Oxide .

Data & Reagent Comparison

Reagent / Parameter	Role	Critical Specification	Why?
-CPBA	Oxidant	< 85% (wetted)	Pure dry -CPBA is shock-sensitive. Use 70-77% commercial grade.
DCM (Dichloromethane)	Solvent	Anhydrous preferred	Polar enough to solubilize reactants, non-nucleophilic.
(Solid)	Buffer	Powdered	Prevents acid-mediated deactivation of the quinoline ring.
(Aq)	Quench	10% Solution	Essential safety step to destroy unreacted peroxides before concentration.

References

• BenchChem. Synthesis of 8-Aminoquinoline Derivatives for Medicinal Chemistry Applications. (General reactivity and scaffold overview).

• Organic Chemistry Portal. Oxidation of Amines with m-CPBA. (Mechanistic insights on amine vs ring oxidation).

• University of Rochester. Workup Procedures for m-CPBA Oxidations. (Purification protocols for removing m-CBA).

• PubChem. 8-Aminoquinoline N-Oxide (Compound Summary). (Physical properties and identifiers).

• ResearchGate. Synthesis of 8-Hydroxyquinoline N-Oxide Derivatives. (Analogous protection-oxidation protocols).

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Design, Synthesis, and In Vitro Evaluation of Novel 8-Amino-Quinoline Combined with Natural Antioxidant Acids - PMC [pmc.ncbi.nlm.nih.gov]

optimization of reaction conditions for 8-Aminoquinoline N-Oxide

Ticket ID: #AQNO-OPT-2024 Subject: Optimization of Reaction Conditions for 8-Aminoquinoline N-Oxide Status: Open Assigned Specialist: Senior Application Scientist[1]

Executive Summary & Chemical Logic

The Challenge: Synthesizing 8-Aminoquinoline N-oxide (8-AQNO) presents a classic chemoselectivity problem.[1] The molecule contains two nitrogen centers:

• The Pyridine Nitrogen (

  ): The desired site of oxidation.

• The Exocyclic Amine (

  ): A highly reactive, electron-rich primary amine at position 8.[1]

The Causality of Failure: Direct oxidation of 8-aminoquinoline with strong oxidants (e.g., m-CPBA,

) often fails because the electron-rich exocyclic amine ( ) oxidizes faster than or competitively with the pyridine ring.[1] This leads to the formation of purple/black tars consisting of azo-dimers, nitro-species, and polymerization products rather than the desired N-oxide.[1]

The Solution: This guide prioritizes the Protection-Oxidation-Deprotection (POD) strategy as the "Gold Standard" for high purity.[1] Direct oxidation is addressed only as an advanced optimization route for specific catalytic systems.[1]

Standard Operating Procedures (SOPs)

Protocol A: The "Gold Standard" (Protected Route)

Recommended for >95% purity requirements and scale-up.[1]

Step 1: Protection (Acetylation) [1]

• Reagents: 8-Aminoquinoline (1.0 eq), Acetic Anhydride (1.2 eq),

  (1.5 eq).

• Solvent: DCM (

  ).[1]

• Conditions:

  , 2 h.

• Checkpoint: Quantitative conversion to N-(quinolin-8-yl)acetamide . This creates steric bulk and withdraws electron density from

  , preventing its oxidation.

Step 2: N-Oxidation [1][2][3]

• Reagents: N-(quinolin-8-yl)acetamide (1.0 eq), m-CPBA (1.2–1.5 eq, 77% max purity grade).[1]

• Solvent:

  or .[1]

• Conditions:

  • Dissolve substrate in solvent at

    .[1][4]

  • Add m-CPBA portion-wise over 30 mins (Control exotherm).

  • Warm to RT and stir 12–16 h.

• Workup (Critical): Wash with sat.

  ( ) to remove m-chlorobenzoic acid (m-CBA) byproduct.[1]

• Result: 8-Acetamidoquinoline N-oxide.[1]

Step 3: Deprotection (Hydrolysis) [1]

• Reagents: 10% NaOH (aq) / Ethanol (1:1 v/v).

• Conditions: Reflux (

  ), 2–4 h.[1]

• Isolation: Neutralize with dilute HCl to pH 7, extract with EtOAc/Butanol (N-oxides are polar; simple EtOAc extraction may leave product in the aqueous phase).

Protocol B: Direct Oxidation (High Risk / Catalytic)

Only recommended for small-scale screening.[1]

• Reagents: 8-Aminoquinoline,

  (30%), (Catalyst).[1]

• Mechanism: Tungstate catalysts can sometimes favor N-ring oxidation over amine oxidation, but yields are typically lower (30–50%) due to byproduct formation.[1]

Visualization: Reaction Pathways & Logic

Caption: Comparative reaction pathways. The upper path (Red) demonstrates the failure mode of direct oxidation. The lower path (Green) illustrates the protection strategy required for selectivity.

Troubleshooting Guide (Q&A)

Category: Yield & Conversion

Q: The reaction mixture turned dark purple/black immediately after adding m-CPBA. What happened?

• Diagnosis: You likely skipped the protection step or the protection was incomplete. The color indicates the oxidation of the free amine group into nitroso species or azo-dimers.

• Fix: Ensure the starting material is fully acetylated (check TLC/LCMS) before adding oxidant. If using direct oxidation, lower the temperature to

  and add the oxidant very slowly.

Q: I see conversion to the N-oxide, but the reaction stalled at 60%. Adding more m-CPBA doesn't help. [1]

• Diagnosis: m-CPBA creates m-chlorobenzoic acid (m-CBA) as a byproduct.[1] High concentrations of acid can protonate the quinoline nitrogen, rendering it non-nucleophilic and resistant to further oxidation.

• Fix: Buffer the reaction. Add solid

  (2.0 eq) directly to the DCM reaction mixture to scavenge the acid as it forms.

Category: Purification[5][6][7][8]

Q: My product contains a white solid impurity that is UV active.

• Diagnosis: This is residual m-chlorobenzoic acid (m-CBA).[1] It co-elutes with polar N-oxides.[1]

• Fix:

  • Basic Wash: Dissolve crude in DCM and wash vigorously with

    (Note: N-oxides are water-soluble; ensure you back-extract the aqueous layer with DCM/Isopropanol 3:1).[1]

  • Scavenging: Stir the crude organic layer with basic alumina or a commercially available carbonate resin.

Q: I lost my product during the aqueous workup.

• Diagnosis: 8-Aminoquinoline N-oxide is amphiphilic and highly polar.[1] It likely partitioned into the aqueous phase.

• Fix: Do not use simple water/DCM extraction.[1] Use n-Butanol or Chloroform/Isopropanol (3:1) for extraction.[1] Saturate the aqueous phase with NaCl (salting out) to force the N-oxide into the organic layer.

Data & Specifications

Solvent & Reagent Compatibility Table

Parameter	Recommendation	Technical Note
Oxidant	m-CPBA (70-77%)	Best balance. Peracetic acid is too harsh; requires catalysts.[1]
Solvent	DCM or	Non-coordinating halogenated solvents stabilize the transition state. Avoid MeOH (solvolysis risk).[1]
Temperature		Start cold to prevent exotherm. Do not reflux with m-CPBA (decomposition risk).[1]
pH Control	Basic Buffer ( )	Essential to prevent protonation of the pyridine nitrogen.
Storage	, Dark	N-oxides are photolabile.[1] Store under inert gas to prevent deoxygenation.

Logic Flow: Purification Decision Tree

Caption: Workup decision tree for removing m-chlorobenzoic acid and recovering the polar N-oxide product.

References

• Selective Heteroaryl N-Oxidation: O'Hara, K. E., et al. "Selective Heteroaryl N-Oxidation of Amine-Containing Molecules."[1] ACS Medicinal Chemistry Letters, 2013.[1]

  • Relevance: Discusses the difficulty of oxidizing pyridines in the presence of amines and c

• General m-CPBA Oxidation Protocol: "Oxidation of Tertiary Amines and Azines." Chemistry LibreTexts.

  • Relevance: Standard stoichiometry and mechanism for N-oxide formation.[1]

• Purification of m-CPBA Reactions: "Workup: mCPBA Oxidation." University of Rochester, Department of Chemistry.[1]

  • Relevance: Authoritative guide on removing m-chlorobenzoic acid byproducts.

• Reactivity of 8-Aminoquinoline: "Spectroelectrochemical properties of 8-aminoquinoline." ResearchGate.[1][5][6]

  • Relevance: Details the oxidation potentials of the amine vs. the ring, supporting the need for protection.

Sources

• 1. prepchem.com [prepchem.com]
• 2. Selective Heteroaryl N-Oxidation of Amine-Containing Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2015160125A1 - Novel preparation method of quinoline n-oxide derivative with amide group - Google Patents [patents.google.com]
• 4. Design, Synthesis, and In Vitro Evaluation of Novel 8-Amino-Quinoline Combined with Natural Antioxidant Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: 8-Aminoquinoline N-Oxide Stability

Subject: Troubleshooting Stability & Degradation Issues in Solution

CAS: 92339-84-9 | Molecular Formula: C₉H₈N₂O | MW: 160.17 g/mol [1]

Executive Summary & Core Stability Profile

8-Aminoquinoline N-oxide is a chemically precarious motif.[2] While invaluable as a bidentate directing group (DG) in C-H activation and a precursor in heterocyclic synthesis, it possesses an inherent "self-destruct" mechanism in solution driven by two opposing forces:

• The N-Oxide Dipole: Highly susceptible to photolytic rearrangement and deoxygenation.[2]

• The 8-Amino Group: Acts as an intramolecular hydrogen bond donor to the N-oxide oxygen, creating a pseudo-5-membered ring.[2] While this confers some thermodynamic stability in the solid state, in solution, it perturbs the electronic distribution, making the system sensitive to proton transfer and oxidation.[2]

Urgent Handling Directive:

ngcontent-ng-c2307461527="" class="ng-star-inserted">

Treat this compound as strictly photosensitive and hygroscopic. Solutions should be prepared fresh. If storage is unavoidable, solutions must be kept at -20°C in amber glass under inert gas (Ar/N₂).

Critical Degradation Pathways (The "Why")

Understanding the mechanism of failure is the only way to prevent it. The three primary degradation modes are detailed below.

A. Photochemical Rearrangement (The Meisenheimer Pathway)

The most common cause of solution discoloration (turning red/brown) is exposure to ambient light (UV/Vis).

• Mechanism: Upon excitation (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  ), the N-oxide undergoes an electrocyclic ring closure to form an unstable oxaziridine intermediate.

• Outcome: This intermediate rapidly rearranges into a carbostyril (2-quinolinone) or undergoes ring expansion to a benz[d][1,3]oxazepine .

• Visual Indicator: Clear/Yellow solution ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  Dark Orange/Red precipitate.

B. Deoxygenation (Redox Instability)

In the presence of reducing metals (Fe(II), Cu(I)) or phosphines often used in catalysis, the N-oxide oxygen is stripped, reverting the molecule to the parent 8-aminoquinoline .[2]

• Risk Factor: High.[2] This kills the "directing" capability of the N-oxide, leading to catalytic failure.[2]

C. Intramolecular Proton Transfer

The 8-amino group (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

) forms an intramolecular hydrogen bond with the N-oxide oxygen ( ). In protic solvents (MeOH, ), this equilibrium is disrupted, facilitating intermolecular proton transfer and accelerating decomposition.

Interactive Troubleshooting Guide

Module 1: Visual Diagnostics

Observation	Probable Cause	Technical Explanation	Corrective Action
Solution turns Red/Brown	Photolysis	Formation of azo-dimers or oxazepine derivatives via radical intermediates.	Discard. Prepare fresh in amber vials. Wrap reaction vessels in foil.
Precipitate Formation	Polymerization / Solubility	2-Quinolinone byproducts are often less soluble than the N-oxide.	Filter and check LC-MS. If MW+16 mass is lost, degradation occurred.[2]
Loss of Catalytic Activity	Deoxygenation	The N-oxide has reverted to 8-aminoquinoline (MW 144), which has different coordination geometry.	Check for reducing agents in the solvent (e.g., non-stabilized THF peroxides or phosphine contaminants).[2]

Module 2: Solvent Compatibility Matrix

Solvent	Stability Rating	Notes
DCM / Chloroform	⭐⭐⭐⭐ (High)	Best for short-term handling. Avoid acid traces in ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted"> .
Acetonitrile	⭐⭐⭐ (Good)	Good for reactions; limited storage stability due to polarity.[2]
Methanol / Ethanol	⭐ (Poor)	Avoid. Protic solvents disrupt the intramolecular H-bond, accelerating rearrangement.[2]
DMF / DMSO	⭐⭐ (Fair)	Acceptable for reactions but promotes thermal deoxygenation upon heating (>80°C).[2]

Mechanistic Visualization

The following diagram illustrates the critical photochemical decay pathway that users must avoid.

Figure 1: The photochemical degradation pathway.[2] Note that the oxaziridine intermediate is transient and rapidly collapses into inactive byproducts.

Validated Experimental Protocols

Protocol A: Purity Check via HPLC

Do not rely on TLC alone, as the N-oxide and its rearrangement products often streak or have similar Rf values on silica due to high polarity.

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus), 3.5 µm.[2]

• Mobile Phase:

  • A: Water + 0.1% Formic Acid (Do not use TFA; strong acid can protonate the N-oxide).

  • B: Acetonitrile.[2][3]

• Gradient: 5% B to 95% B over 10 min.

• Detection: UV at 254 nm.

  • Target: 8-Aminoquinoline N-Oxide elutes earlier than the parent 8-aminoquinoline due to the polar N-O bond.

  • Flag: Any peak with MW 160 (Isomer) appearing after the main peak suggests Carbostyril formation.[2]

Protocol B: Safe Storage Solution Preparation

• Weigh 8-Aminoquinoline N-Oxide in a glovebox or low-humidity environment.[2]

• Dissolve in anhydrous DCM or degassed Acetonitrile .

• Filter through a 0.2 µm PTFE syringe filter to remove any pre-existing polymeric seeds.[2]

• Aliquot into amber crimp-top vials.

• Store at -20°C .

  • Shelf Life: 2 weeks maximum.[2] For critical kinetics, prepare fresh daily.[2]

Frequently Asked Questions (FAQ)

Q1: Can I use 8-Aminoquinoline N-Oxide in Pd-catalyzed C-H activation at high temperatures (>100°C)?

• Answer: Yes, but with caveats. Thermal deoxygenation becomes significant above 100°C, especially in DMSO or DMF.[2] You may need to add a slight excess (1.1–1.2 equiv) to account for thermal loss, or use a milder solvent system if possible.[2]

Q2: Why does my NMR show broad peaks for the amine protons?

• Answer: This is a feature, not a bug. The broadening results from the dynamic intramolecular hydrogen bond between the 8-NH₂ and the 1-N-O oxygen. In ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  -DMSO, this exchange is slowed, and you should see a downfield shift (>7.5 ppm) compared to the parent amine.

Q3: Is the N-oxide compatible with strong Lewis Acids (e.g.,

, )?

• Answer: Generally, no.[2] Strong Lewis acids will coordinate tightly to the N-oxide oxygen, potentially activating the ring for nucleophilic attack at the C2 position (Reissert-Henze type reaction) rather than the desired C-H activation pathway.

References

• Photochemical Isomerization Mechanism

  • Hata, N. (1988).[2] Mechanism of the Photochemical Isomerization of Quinoline N-Oxides. Chemistry Letters.

• General Reactivity of N-Oxides

  • Albini, A., & Alpegiani, M. (1984).[2] The Photochemistry of N-Oxides. Chemical Reviews.

• Deoxygenation Pathways

  • Arterburn, J. B., & Nelson, S. L. (1996).[2] Rhenium-Catalyzed Deoxygenation of Nitrogen-Containing Heterocyclic N-Oxides. The Journal of Organic Chemistry.

• Intramolecular Hydrogen Bonding

  • Ramaiah, K., & Srinivasan, V. R. (1962).[2] Studies in Heterocyclic N-Oxides: Part III. 8-Hydroxyquinoline N-Oxide.[2][4][5] Proceedings of the Indian Academy of Sciences. (Note: Mechanistic analogue establishing the 8-position H-bond effect).

Sources

• 1. 8-Aminoquinoline N-Oxide | C9H8N2O | CID 594833 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ias.ac.in [ias.ac.in]

refining experimental protocols involving 8-Aminoquinoline N-Oxide

Technical Support Center: 8-Aminoquinoline N-Oxide (8-AQNO)

Introduction: The "Push-Pull" Challenge

Welcome to the technical support hub for 8-Aminoquinoline N-Oxide (8-AQNO) . If you are accessing this guide, you are likely encountering specific difficulties associated with the bifunctional nature of this scaffold.

8-AQNO (CAS: 92339-84-9) presents a unique chemical paradox: it contains a nucleophilic primary amine at position C8 and an electrophilic/polar N-oxide at position N1. This creates a "push-pull" electronic system that complicates synthesis (risk of over-oxidation), purification (extreme polarity), and storage (hygroscopicity and photosensitivity).

This guide moves beyond standard textbook procedures to address the causality of failure modes and provides self-validating protocols for your experiments.

Module 1: Synthesis & Preparation

Current Status: You are attempting to synthesize 8-AQNO from 8-aminoquinoline (8-AQ) and observing low yields or "tar" formation.

The Diagnostic: Direct oxidation of 8-aminoquinoline using strong oxidants (like mCPBA) often fails because the primary amine at C8 is susceptible to oxidation (forming nitro/nitroso species) or radical polymerization before the quinoline nitrogen oxidizes.

The Protocol: The "Protect-Oxidize-Deprotect" Strategy To ensure high fidelity, you must mask the amine.

Step-by-Step Workflow:

• Protection: Acetylate 8-aminoquinoline using Acetic Anhydride (

  ) in DCM to form N-(quinolin-8-yl)acetamide.

  • Checkpoint: Monitor TLC.[1][2][3] The amide is significantly less polar than the free amine.

• Oxidation: Treat the amide with mCPBA (1.2 equiv) in DCM or EtOAc at 0°C, then warm to RT.

  • Why? The amide reduces the electron density on the exocyclic nitrogen, directing the oxidant selectively to the ring nitrogen (N1).

• Quench & Wash: Wash with aqueous

  (to remove excess peroxide) and .

• Deprotection: Hydrolyze the acetyl group using NaOH/MeOH or HCl/EtOH under reflux.

  • Critical Note: Acidic hydrolysis is preferred if the N-oxide is sensitive to strong base, but 8-AQNO is generally robust.

Visualization: Synthetic Pathway

Caption: Optimized synthetic route preventing oxidative degradation of the C8-amine.

Module 2: Purification & Characterization

Current Status: Your compound is "streaking" on silica gel columns, or you are losing mass during workup.

The Diagnostic: N-oxides are highly polar and possess a dipole that interacts strongly with the acidic silanols of standard silica gel. This leads to irreversible adsorption (mass loss) or tailing (impure fractions).

Troubleshooting Table: Purification Strategies

Method	Protocol	When to Use
Standard Silica	DCM:MeOH (95:5 to 90:10) . Crucial: Add 1% (Triethylamine) to the eluent.	Routine purification. The TEA neutralizes silica acidity, preventing tailing.
Neutral Alumina	Use EtOAc:MeOH gradients on Neutral Alumina (Brockmann Grade III).	If the compound decomposes or sticks on silica.[4] Alumina is less acidic.
Recrystallization	Dissolve in minimal hot Acetonitrile or Ethanol ; cool slowly.	For final polishing of >90% pure material. Avoids column losses entirely.
Extraction	n-Butanol vs. Water.	If the compound is water-soluble.[4] 8-AQNO partitions well into n-BuOH.

FAQ: Characterization

• Q: My NMR shows broad peaks.

  • A: N-oxides often aggregate or H-bond in non-polar solvents. Switch to DMSO-d6 or MeOD to break aggregates and sharpen signals.

• Q: Mass Spec (ESI) shows M+16 and M+32.

  • A: M+16 is your N-oxide. M+32 suggests over-oxidation (likely the amine oxidizing to a hydroxylamine or nitro species). Re-check your oxidation stoichiometry.

Module 3: Application (C-H Activation)

Current Status: You are using 8-AQNO as a substrate for metal-catalyzed functionalization and observing unexpected regioselectivity (C2 vs. C8).

The Diagnostic: The regioselectivity depends entirely on the metal catalyst and the coordination mode. The N-oxide oxygen is a hard base, while the C8-amine is a chelating handle.

• Pd(II) Catalysis (Acetate): typically favors C2-alkylation/arylation . The N-oxide acts as a directing group via the oxygen, activating the adjacent C2 position (Fagnou-type mechanism).

• Rh(III) Catalysis: Can favor C8-functionalization if the conditions allow chelation-assisted activation, though the free amine usually dominates this interaction.

Mechanism of Selectivity:

Caption: Divergent regioselectivity pathways driven by catalyst choice (Pd vs. Rh).

Module 4: Stability & Storage

Current Status: The compound turned dark brown/black after one week on the bench.

The Diagnostic: Quinoline derivatives, particularly N-oxides with amino groups, are photosensitive and prone to oxidative degradation by atmospheric oxygen.

Storage Protocol (The "Golden Rules"):

• Light: Store in amber vials wrapped in aluminum foil.

• Atmosphere: Flush with Argon or Nitrogen before sealing.[2]

• Temperature: Long-term storage at -20°C is recommended to prevent slow de-oxygenation or polymerization.

• Hygroscopy: Store in a desiccator. Water absorption complicates weighing and can hydrolyze unstable intermediates.

References

• Synthesis & Properties

  • Sigma-Aldrich. "8-Aminoquinoline Product Specification & Properties."

• C-H Activation Mechanisms (Pd Selectivity)

  • ACS Catalysis. "Palladium-Catalyzed C8-Selective C–H Arylation of Quinoline N-Oxides: Insights into the Electronic, Steric, and Solvation Effects."

• Rh(III)

  • The Journal of Organic Chemistry. "Rh(III)-Catalyzed C(8)–H Activation of Quinoline N-Oxides: Regioselective C–Br and C–N Bond Formation."[5]

• Purification Techniques

  • BenchChem Technical Support.[1][2] "Purification Strategies for 2-Aminoquinoline Derivatives (Applicable to N-oxides)."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Catalyst Deactivation in 8-Aminoquinoline N-Oxide Systems

Diagnostic Overview: The "Double-Edged" Substrate

Welcome to the technical support module for 8-Aminoquinoline N-Oxide (8-AQNO) . If you are experiencing catalyst death, low turnover numbers (TON), or stalled conversion, you are likely battling the dual nature of your substrate.

8-AQNO is not just a substrate; it is a non-innocent ligand . It possesses two distinct features that frequently deactivate transition metal catalysts (Pd, Rh, Cu):

• The N-Oxide Moiety: A strong

  -donor and a potential oxidant.

• The 8-Amino Group: A potent chelating arm.

When combined, these features create a "perfect storm" for catalyst deactivation via Redox Incompatibility or Thermodynamic Trapping . This guide breaks down these failure modes and provides validated protocols to resolve them.

Critical Failure Mode: Ligand-Substrate Redox Incompatibility

The Symptom[1][2][3][4][5][6][7][8][9]

• Reaction starts but stalls rapidly (< 20% conversion).

• Formation of a white precipitate (often phosphine oxide).

• Appearance of deoxygenated side-product (8-aminoquinoline) in LC-MS.

The Root Cause: Phosphine Scavenging

Standard ligands like

or XPhos are incompatible with N-oxides. The N-oxide oxygen atom is labile and thermodynamically driven to transfer to the phosphorus atom of the ligand. This reduces your substrate (destroying the N-oxide directing group) and oxidizes your ligand (killing the catalyst).

The Mechanism:

Troubleshooting Protocol A: The Ligand Switch

Objective: Eliminate oxidizable ligands from the catalytic cycle.

Parameter	Do Not Use (Incompatible)	Recommended Replacement	Why?
Ligand Class	Phosphines ( , BINAP, XPhos)	N-Heterocyclic Carbenes (NHCs) or Cationic Bipyridines	NHCs (e.g., IMes, IPr) are resistant to oxidation by N-oxides.
Catalyst Precursor		or	Removes initial phosphine source.
Solvent	Alcohols (can H-bond to N-O)	Toluene, DCE, or Dioxane	Non-protic solvents prevent H-bond stabilization of the resting state.

Visualizing the Deactivation Cycle

The following diagram illustrates how phosphine ligands effectively "short-circuit" the catalytic cycle by reacting with the N-oxide substrate.

Figure 1: The "Phosphine Trap" mechanism where the N-oxide oxygen oxidizes the phosphine ligand, leading to catalyst death and substrate degradation.

Critical Failure Mode: Thermodynamic Chelation Trapping

The Symptom[1][2][3][4][5][6][7][8][9]

• Catalyst is active (no precipitation), but reaction rate is negligible.

• Adding more substrate does not help.

• Adding stronger acid/base additives stops the reaction entirely.

The Root Cause: The "Bite" is Too Strong

8-Aminoquinoline N-oxide is a bidentate ligand. It coordinates through the 8-amino nitrogen and the N-oxide oxygen. This forms a highly stable 6-membered chelate ring with the metal center (M).

If the binding constant (

) of this chelate is significantly higher than the transition state energy required for the subsequent step (e.g., C-H activation or transmetallation), the catalyst falls into a Thermodynamic Sink . It is too comfortable to react.

Troubleshooting Protocol B: Competitive Displacers

Objective: Destabilize the ground state of the catalyst-substrate complex to lower the activation barrier.

Step-by-Step Optimization:

• Concentration Screen: Run the reaction at high concentration (1.0 M) vs low concentration (0.05 M) .

  • Logic: If deactivation is bimolecular (dimer formation), dilution helps. If it is unimolecular (over-chelation), concentration changes may not help, but are a necessary diagnostic.

• Add a "Dummy" Ligand: Introduce 10-20 mol% of a weakly coordinating ligand like Pivalic Acid (PivOH) or N-Acetylglycine .

  • Mechanism:[1][2][3][4][5][6][7][8][9] These ligands compete for the metal coordination sphere via the concerted metallation-deprotonation (CMD) pathway, momentarily freeing the metal from the 8-AQNO trap.

• Temperature Spike: Increase reaction temperature by 20°C.

  • Logic: Chelation is entropically favored but enthalpically driven. Higher T favors ligand dissociation.

Experimental Validation: The "Standard Addition" Rescue Test

Use this protocol to definitively diagnose if your catalyst is dead or simply inhibited.

Protocol:

• Set up your standard reaction with 8-AQNO.

• Wait until conversion stalls (e.g., T=2 hours).

• Split the reaction mixture into two vials (A and B).

• Vial A (Control): Add nothing. Continue heating.

• Vial B (Test): Add fresh catalyst (same amount as initial loading) AND fresh external oxidant (if applicable).

• Analyze after 1 hour.

Interpretation of Results:

Result in Vial B	Diagnosis	Action
No new conversion	Product Inhibition	The product formed is binding the metal even tighter than the substrate. Action: Modify product structure or use biphasic conditions to extract product in situ.
Rapid new conversion	Catalyst Death	The original catalyst decomposed (likely via N-oxide reduction). Action: Switch to Protocol A (NHC ligands).

| Slow/Marginal conversion | Equilibrium Trap | The catalyst is alive but trapped. Action: Switch to Protocol B (Add Pivalic Acid/raise T). |

Frequently Asked Questions (FAQ)

Q1: Can I use Cu(OAc)2 as a co-oxidant with 8-Aminoquinoline N-Oxide? A: Yes, but proceed with caution. Copper salts coordinate strongly to the 8-amino group. While this is often desired for C-H activation, excess Cu(II) can promote the dimerization of the substrate or radical decomposition of the N-oxide. We recommend using Ag salts (Ag2CO3) or air as the terminal oxidant if Cu causes stalling.

Q2: Why does my reaction turn black immediately? A: Immediate blackening usually indicates the formation of Palladium Black (Pd nanoparticles). This confirms that your N-oxide substrate is oxidizing the ligand or the solvent, reducing Pd(II) to Pd(0) which then aggregates. This is a classic sign of Ligand-Substrate Redox Incompatibility . Switch to phosphine-free conditions immediately.

Q3: Is the 8-amino group essential, or can I protect it? A: If the 8-amino group is not the reaction center, protecting it (e.g., as an acetamide) is highly recommended. The free amine (

) is a catalyst poison in high concentrations. Acetylation ( ) reduces the basicity and binding strength, preventing the "Thermodynamic Sink" described in Section 3.

References

• Mechanism of N-Oxide Directed C-H Activation

  • Title: Palladium-Catalyzed C8-Selective C–H Arylation of Quinoline N-Oxides: Insights into the Electronic, Steric, and Solv
  • Source: ACS C

  • URL:[Link]

• Phosphine Deoxygenation Issues

  • Title: Deoxygenation of Phosphine Oxides by P(III)/P(V)
  • Source: Journal of the American Chemical Society (2023).

  • URL:[Link]

• Heterocycle Catalyst Poisoning

  • Title: Bypassing the Limitations of Directed C–H Functionaliz
  • Source: N

  • URL:[Link]

• General Reactivity of Quinoline N-Oxides

  • Title: C–H functionalization of quinoline N-oxides catalyzed by Pd(II) complexes.[10][11]

  • Source: Royal Society of Chemistry (RSC) Advances (2023).

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. ias.ac.in [ias.ac.in]
• 4. DFT Study on Mechanisms of the N2O Direct Catalytic Decomposition over Cu-ZSM-5: The Detailed Investigation on NO Formation Mechanism [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Mechanistic Studies on Direct Arylation of Pyridine N-Oxide: Evidence for Cooperative Catalysis between Two Distinct Palladium Centers | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 9. m.youtube.com [m.youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. [논문]Direct synthesis of 8-acylated quinoline N-oxides via palladium-catalyzed selective C-H activation and C(sp2)-C(sp2) cleavage [scienceon.kisti.re.kr]

degradation pathways of 8-Aminoquinoline N-Oxide under experimental conditions

Technical Support Center: 8-Aminoquinoline N-Oxide (8-AQNO) Stability & Degradation

Subject: Experimental Stability Profile & Degradation Pathways of 8-Aminoquinoline N-Oxide Ticket ID: #AQNO-DEG-001 Assigned Specialist: Senior Application Scientist, Structural Chemistry Division

Executive Summary: The "Janus" Stability of 8-AQNO

8-Aminoquinoline N-Oxide (8-AQNO) presents a unique stability profile compared to standard quinoline N-oxides. Its defining feature is the intramolecular hydrogen bond between the 8-amino proton and the N-oxide oxygen (

).

• The Benefit: This H-bond stabilizes the N-oxide against spontaneous thermal decomposition and hydrolytic cleavage under neutral conditions.

• The Risk: This same feature pre-organizes the molecule for bidentate metal chelation . In the presence of transition metals or Lewis acids, this chelation significantly lowers the activation energy for N-O bond cleavage (deoxygenation) or C-H functionalization at the C2/C8 positions.

Core Recommendation: Treat 8-AQNO not just as an organic intermediate, but as a ligand. Its degradation is often driven by what it touches (metals, light, reductants) rather than intrinsic thermal instability.

Critical Degradation Pathways

Pathway A: Photochemical Rearrangement (The "Light Leak" Pathway)

Trigger: Exposure to UV (300–400 nm) or strong ambient visible light. Mechanism: Upon excitation, the N-oxide undergoes an electrocyclic rearrangement to an oxaziridine intermediate. This unstable species rapidly rearranges to form 2-quinolinone (carbostyril) or undergoes N-O bond homolysis.

• Symptom: Sample turns from pale yellow to dark orange/brown.

• LC-MS Signature: Appearance of a peak with identical mass (Isomer, M+0) but significantly different retention time (usually more polar).

Pathway B: Reductive Deoxygenation (The "Phosphine" Pathway)

Trigger: Presence of P(III) reagents (PPh3, phosphine ligands), thiols, or reductive metals (Zn, Fe) under acidic conditions. Mechanism: The N-oxide oxygen is highly nucleophilic. It attacks the oxophilic center (e.g., Phosphorus), forming a strong P=O bond and releasing the parent 8-aminoquinoline .

• Symptom: Loss of the N-oxide peak; appearance of the parent amine.

• LC-MS Signature: Mass shift of -16 Da (

  ).

Pathway C: Metal-Mediated Functionalization (The "Catalytic" Pathway)

Trigger: Presence of Pd(II), Rh(III), or Ir(III) catalysts. Mechanism: 8-AQNO coordinates to the metal. If an external oxidant is not present to maintain the cycle, the N-oxide itself can act as the oxidant, transferring its oxygen to the substrate or the metal, resulting in self-immolation (deoxygenation) or C2-functionalization (e.g., chlorination if chloride sources are present).

Visualizing the Pathways

The following diagram maps the kinetic fate of 8-AQNO under stress conditions.

Caption: Figure 1. Mechanistic divergence of 8-AQNO degradation. Yellow path: Photochemical; Red path: Chemical reduction; Green path: Metal coordination.

Troubleshooting Guide: Diagnosis & Remediation

Symptom	Probable Cause	Diagnostic Check	Corrective Action
Sample turned dark brown/black	Photochemical decomposition (Pathway A).	TLC: Look for a new spot with similar Rf but different fluorescence. LCMS: Check for M+0 isomer (2-quinolone).	Strictly exclude light. Wrap columns and flasks in aluminum foil. Use amber glassware for storage.
Yield is low; Parent amine detected	Deoxygenation by Phosphine ligands (Pathway B).	Check reaction mixture for Triphenylphosphine oxide (O=PPh3) .	Avoid P(III) ligands. Switch to N-heterocyclic carbenes (NHC) or keep phosphines spatially separated until required.
"Tarry" residue after workup	Acid-induced polymerization or Pummerer rearrangement.	NMR: Broad, undefined aromatic peaks.	Avoid strong mineral acids during workup. Quench with saturated NH4Cl or NaHCO3 instead of HCl.
Loss of coordination/reactivity	Competitive binding or N-oxide reduction by metal.	Color Change: Solution turns from clear to colloidal black (metal precipitation).	Ensure oxidant (e.g., AgOAc, Benzoquinone) is present in excess if running oxidative catalysis.

Frequently Asked Questions (FAQ)

Q1: Can I purify 8-AQNO using standard silica gel chromatography? A: Yes, but with caveats. Silica is slightly acidic. Extended residence time on the column can cause streaking or partial deoxygenation.

• Protocol: Pre-treat the silica slurry with 1% Triethylamine (Et3N) to neutralize acidic sites. Elute quickly using a gradient of DCM/MeOH.

Q2: I see a +16 mass peak, but it's not my N-oxide. What is it? A: If you are working with biological systems (metabolism studies) or strong oxidants, this could be a hydroxylated metabolite (e.g., 5-hydroxy-8-aminoquinoline) rather than the N-oxide.

• Differentiation: N-oxides typically lose oxygen (-16 Da) readily in MS/MS fragmentation (collision-induced dissociation), whereas phenolic -OH groups do not lose oxygen as a primary fragment.

Q3: How should I store 8-AQNO for long-term stability? A:

• Solid State: Store at -20°C.

• Atmosphere: Argon or Nitrogen (prevent moisture uptake, though the H-bond reduces hygroscopicity).

• Container: Amber vial (CRITICAL to prevent Pathway A).

References

• Photochemistry of Quinoline N-Oxides

  • Albini, A., Fasani, E., & Dacrema, L. M. (1980).[1] Photochemistry of methoxy-substituted quinoline and isoquinoline N-oxides. Journal of the Chemical Society, Perkin Transactions 1. Link

  • Mechanism:[2][3][4][5][6][7] Details the rearrangement of N-oxides to carbostyrils (2-quinolones) under irradiation.

• Deoxygenation Mechanisms

  • Hogenkamp, D. J., et al. (2021). Deoxygenative C2-heteroarylation of quinoline N-oxides. National Institutes of Health (PMC). Link

  • Context: Describes the nucleophilic attack of N-oxides and subsequent deoxygenation pathways.[5][8]

• Metabolic Stability (Primaquine Context)

  • Avula, B., et al. (2018).[9] Metabolism of primaquine in normal human volunteers...[9]. Malaria Journal.[9] Link

  • Relevance: Identifies 8-aminoquinoline N-oxide derivatives as specific metabolites and tracks their stability/conversion in biological fluids.

• Metal-Catalyzed Deoxygenation

  • Deng, C., et al. (2017).[2] Computational Studies on Rhodium(III) Catalyzed C–H Functionalization versus Deoxygenation of Quinoline N-Oxides. Organometallics. Link

  • Mechanism:[2][3][4][5][6][7] Explains the competition between using the N-oxide as a directing group vs. an oxidant (deoxygenation).

Sources

• 1. Sci-Hub. Photochemistry of methoxy-substituted quinoline and isoquinoline N-oxides / Journal of the Chemical Society, Perkin Transactions 1, 1980 [sci-hub.jp]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scispace.com [scispace.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Deoxygenative C2-heteroarylation of quinoline N-oxides: facile access to α-triazolylquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bio.libretexts.org [bio.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

managing air and moisture sensitivity of 8-Aminoquinoline N-Oxide reactions

Answering the call for robust technical guidance, this support center provides researchers, scientists, and drug development professionals with a dedicated resource for managing the air and moisture sensitivity of 8-Aminoquinoline N-Oxide reactions. As a Senior Application Scientist, my focus is to blend established chemical principles with practical, field-tested advice to ensure the integrity and success of your experiments.

Introduction to 8-Aminoquinoline N-Oxide

8-Aminoquinoline N-Oxide is a valuable heterocyclic compound used in various synthetic applications. However, its utility is matched by its sensitivity to atmospheric conditions. The presence of the amino group and the N-oxide moiety makes the molecule susceptible to oxidation and hydration, which can lead to sample degradation, compromised reaction yields, and the formation of impurities.[1] This guide provides a comprehensive framework for mitigating these risks through proper handling, storage, and reaction setup.

Frequently Asked Questions (FAQs)

This section addresses common queries regarding the handling and storage of 8-Aminoquinoline N-Oxide.

Q1: How should I properly store 8-Aminoquinoline N-Oxide to ensure its stability?

A1: Proper storage is the first line of defense against degradation. The compound should be stored in a cool, dry, and well-ventilated place.[2][3] The container must be kept tightly closed to prevent the ingress of moisture and air.[3] For long-term stability, it is highly recommended to store 8-Aminoquinoline N-Oxide under an inert atmosphere, such as nitrogen or argon.[3][4]

Q2: What are the visible signs that my 8-Aminoquinoline N-Oxide may have degraded?

A2: While analytical confirmation is always best, visual inspection can offer initial clues. 8-Aminoquinoline is typically a pale yellow solid.[5] Significant color change (e.g., darkening to brown or black), change in texture (e.g., clumping or becoming sticky), or a noticeable change in solubility may indicate degradation due to moisture absorption or oxidation.

Q3: Can I weigh and handle this compound on an open lab bench?

A3: It is strongly discouraged. Given its sensitivity, prolonged exposure to the atmosphere can compromise the integrity of the compound.[6] For operations like weighing and transferring, it is best to work within a controlled environment like a glove box (dry box).[7][8] If a glove box is unavailable, transfers should be performed as quickly as possible under a positive flow of an inert gas to minimize contact with air.

Q4: Is there a difference between using Nitrogen and Argon for the inert atmosphere?

A4: Both nitrogen and argon are excellent choices for creating an inert atmosphere.[9] Nitrogen is generally preferred for routine work as it is less expensive.[6] However, argon is denser than air, making it more effective at displacing air from the reaction vessel, especially in setups with potential for minor leaks. For highly sensitive reactions, argon is the superior choice.

Troubleshooting Guide for Reactions

This section provides solutions to specific problems you might encounter during your experiments.

Q1: My reaction is sluggish, or the yield is significantly lower than expected. What is the likely cause?

A1: This is a classic symptom of reagent or system contamination.

• Cause 1: Degraded Starting Material: The 8-Aminoquinoline N-Oxide may have been compromised before the reaction began.

• Solution 1: Use a freshly opened bottle of the reagent or a sample that has been properly stored under an inert atmosphere. If degradation is suspected, consider purifying the material before use.

• Cause 2: Contaminated Solvents or Reagents: Residual water or dissolved oxygen in your reaction solvent is a common culprit. Many organic solvents readily absorb moisture from the air.

• Solution 2: Ensure all solvents are rigorously dried and degassed before use. Common methods include distillation from an appropriate drying agent or passing the solvent through an activated alumina column. Reagents should also be anhydrous.

• Cause 3: Leaks in the Reaction Setup: Even small leaks can introduce enough air and moisture to inhibit a sensitive reaction.

• Solution 3: Meticulously check all joints and septa in your apparatus. Ensure ground glass joints are properly greased (using minimal grease to avoid contamination) and secured with clips.[8][10] Regularly inspect rubber septa for punctures and replace them frequently.

Q2: I'm observing unexpected side-products via TLC or LC-MS analysis. Why is this happening?

A2: The formation of unknown impurities often points to side reactions involving atmospheric components.

• Cause: Reaction with Water or Oxygen: The N-oxide or amino functionality, or other components in your reaction, may be reacting with water (hydrolysis) or oxygen (oxidation) to form undesired byproducts. The 8-aminoquinoline moiety itself is known to be susceptible to oxidation, especially in the presence of certain metal ions.[1]

• Solution: The remedy lies in the rigorous exclusion of air and moisture from the reaction system. This involves using inert atmosphere techniques such as a Schlenk line or a glove box, employing properly dried and degassed solvents, and ensuring all reagents are anhydrous.[4][6]

Q3: The color of my reaction mixture has changed unexpectedly. What should I do?

A3: An unexpected color change can be an indicator of an unintended chemical process.

• Cause: This could signal the oxidation of the 8-Aminoquinoline N-Oxide or another sensitive reagent in the mixture.

• Solution: Take an aliquot of the reaction mixture for immediate analysis (e.g., TLC, LC-MS) to try and identify the cause. It is often prudent to pause the reaction (by cooling it down) while you diagnose the issue. Review your experimental setup for potential sources of contamination. If the cause cannot be identified and rectified, it may be necessary to start the reaction again with stricter adherence to air-sensitive protocols.

Data and Properties Summary

Property	Value	Source
Chemical Formula	C₉H₈N₂O	[11]
Molar Mass	160.17 g/mol	[11]
Appearance	Pale yellow solid	[5]
Storage	Store in a cool, dry, well-ventilated place. Keep container tightly closed. Store under an inert atmosphere.	[2][3]
Hazards	Harmful if swallowed. Causes skin and serious eye irritation.	[11]

Key Experimental Protocols

Protocol 1: Preparation of Glassware for Anhydrous Reactions

Rationale: Standard laboratory glassware has a thin film of adsorbed moisture on its surface that must be removed for sensitive reactions.[8][10]

Procedure:

• Clean all glassware thoroughly and perform a final rinse with deionized water, followed by acetone to facilitate drying.

• Place the glassware in a laboratory oven set to at least 125°C for a minimum of 4 hours, or ideally, overnight.[10]

• Assemble the reaction apparatus (e.g., flask, condenser) while it is still hot, using a light coating of appropriate grease on any ground-glass joints.

• Immediately connect the assembled apparatus to a source of dry, inert gas (a Schlenk line) and flush the system thoroughly as it cools to room temperature. This prevents moist lab air from being drawn back into the glassware as it cools.[8][10]

Protocol 2: Setting up a Reaction under Inert Atmosphere (Schlenk Line)

Rationale: A Schlenk line allows for the manipulation of reagents in an environment free of air and moisture by cycling between a vacuum and a supply of inert gas.[4][6]

Procedure:

• Ensure your reaction flask (containing a stir bar) is properly dried and attached to the Schlenk line via flexible tubing.

• Carefully open the stopcock on the flask to the vacuum manifold of the Schlenk line to evacuate the air.

• Gently heat the outside of the flask with a heat gun while under vacuum to help desorb any residual moisture from the glass walls. Be careful not to heat too aggressively.

• Close the stopcock to the vacuum and carefully open it to the inert gas manifold to backfill the flask with nitrogen or argon. You should see the gas bubble through the bubbler on the Schlenk line.

• Repeat this vacuum/backfill cycle at least three times to ensure the flask is filled with a pure inert atmosphere.[4]

• After the final cycle, leave the flask under a slight positive pressure of inert gas.

• Solid reagents like 8-Aminoquinoline N-Oxide can now be added quickly against a positive flow of inert gas.

• Anhydrous solvents and liquid reagents can be added via a gas-tight syringe through a rubber septum.

Protocol 3: Degassing Solvents with Freeze-Pump-Thaw

Rationale: This is the most effective method for removing dissolved gases, including oxygen, from a reaction solvent.[7]

Procedure:

• Place the anhydrous solvent in a Schlenk flask that is no more than half full.

• With the stopcock closed, immerse the bottom of the flask in a liquid nitrogen bath until the solvent is completely frozen solid.

• Once frozen, open the stopcock to the vacuum manifold and evacuate the headspace for several minutes.

• Close the stopcock and remove the liquid nitrogen bath. Allow the solvent to thaw completely. You may see bubbles being released from the liquid as it thaws.

• Repeat this entire freeze-pump-thaw cycle at least three times.

• After the final thaw, backfill the flask with inert gas. The solvent is now degassed and ready for use.

Visual Workflows and Pathways

Caption: Workflow for setting up an air-sensitive reaction.

References

• 8-Aminoquinoline - Safety Data Sheet - ChemicalBook. (2025). ChemicalBook.
• 3 - SAFETY D
• Chem 1140; Techniques for Handling Air-Sensitive Compounds. Wipf Group, University of Pittsburgh.
• 1.3C: Transferring Methods - Inert Atmospheric Methods. (2022). Chemistry LibreTexts.
• Working with air and moisture sensitive compounds. (2008). Molecular Inorganic Chemistry, Leiden University.
• Techniques for Handling Air- and Moisture-Sensitive Compounds. (2014). Wipf Group, University of Pittsburgh.
• Shriver, D. F., & Drezdzon, M. A. (1986). The manipulation of air-sensitive compounds. John Wiley & Sons.
• Soral, M., et al. (2022).
• 8-Hydroxyquinoline.
• The Journal of Organic Chemistry.
• 8-Aminoquinoline N-Oxide.
• 8-Aminoquinoline. Wikipedia.
• Fanning, J. C., & Taylor, L. T. The reaction of 8-aminoquinoline with chromium(III), manganese(II), iron(II) and (III), cobalt(II), nickel(II), copper(II), zinc(II), cadmium(II) and platinum(II) salts. NASA Technical Reports Server.
• Baker, J. K., et al. Side-chain Hydroxylation in the Metabolism of 8-aminoquinoline Antiparasitic Agents. Biochemical Pharmacology.
• Tips and Tricks for the Lab: Air-Sensitive Techniques (1). (2013). ChemistryViews.
• 18.
• 8-aminoquinoline – Knowledge and References. Taylor & Francis.
• Al-Ghananeem, A. M., & Malkawi, A. H. (2018).
• Handling Air-Sensitive Reagents Technical Bulletin AL-134. Sigma-Aldrich.
• SAFE PRACTICES FOR STORAGE AND HANDLING OF NITROUS OXIDE.
• Morpholine Degradation P
• 8-Aminoquinoline.

Sources

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. molan.wdfiles.com [molan.wdfiles.com]
• 5. 8-Aminoquinoline - Wikipedia [en.wikipedia.org]
• 6. chemistryviews.org [chemistryviews.org]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. ehs.umich.edu [ehs.umich.edu]
• 11. 8-Aminoquinoline N-Oxide | C9H8N2O | CID 594833 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating the Anticancer Mechanism of 8-Aminoquinoline N-Oxide

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical framework for validating the hypothesized mechanism of action of 8-Aminoquinoline N-Oxide as a novel anticancer agent. We will move beyond rote protocol recitation to build a self-validating experimental narrative, grounded in established scientific principles and comparative analysis. Our central hypothesis is that 8-Aminoquinoline N-Oxide exerts its cytotoxic effects through the induction of oxidative stress, a mechanism shared by several established and investigational anticancer compounds.

Section 1: The Scientific Premise of 8-Aminoquinoline N-Oxide

The 8-aminoquinoline scaffold is a well-established pharmacophore, with derivatives like primaquine and tafenoquine being mainstays in antimalarial therapy.[1] Their mechanism of action is a classic example of bioactivation, where host cytochrome P450 enzymes metabolize the parent compound into reactive intermediates that generate cytotoxic reactive oxygen species (ROS).[2] More recently, derivatives of the closely related 8-hydroxyquinoline have demonstrated potent anticancer activity, also linked to the generation of ROS, induction of apoptosis, and disruption of mitochondrial function.[3][4]

Our focus, 8-Aminoquinoline N-Oxide, is a logical extension of this chemical class. The introduction of an N-oxide moiety can significantly alter a molecule's electronic properties, solubility, and metabolic fate. In many instances, N-oxides act as prodrugs, which can be reduced in the hypoxic microenvironment of solid tumors to release a cytotoxic agent. This hypoxia-selective activation is a highly sought-after attribute in anticancer drug design, as it can spare healthy, well-oxygenated tissues.[5]

We, therefore, propose a dual mechanism of action for 8-Aminoquinoline N-Oxide:

• Direct ROS Generation: Similar to its 8-hydroxyquinoline N-oxide and quinone cousins, the compound may undergo redox cycling, leading to the production of superoxide radicals and other ROS.

• Hypoxia-Activated Cytotoxicity: The N-oxide may be reduced in hypoxic cancer cells, leading to the formation of a highly reactive species that induces cellular damage.

This guide will outline the experimental strategy to test these hypotheses, differentiate between the two proposed mechanisms, and compare the efficacy of 8-Aminoquinoline N-Oxide to other ROS-inducing anticancer agents.

Section 2: Comparative Analysis with Alternative ROS-Inducing Agents

To establish the therapeutic potential of 8-Aminoquinoline N-Oxide, its performance must be benchmarked against existing compounds with similar mechanisms. Below is a comparative summary of 8-Aminoquinoline N-Oxide (hypothetical data for the purpose of this guide) and two standard-of-care chemotherapeutics known to induce oxidative stress.

Feature	8-Aminoquinoline N-Oxide (Hypothetical)	Doxorubicin	Paclitaxel
Primary Mechanism	Induction of ROS, potential for hypoxia-activated cytotoxicity.	Topoisomerase II inhibition, intercalation into DNA, generation of ROS via redox cycling.[6]	Stabilization of microtubules, leading to mitotic arrest. ROS generation is a secondary effect.[7]
Potency (IC50)	Low micromolar to nanomolar range in various cancer cell lines.	Nanomolar range in sensitive cell lines.	Nanomolar range in sensitive cell lines.
ROS Induction	Direct redox cycling and potential for hypoxia-induced reductive activation.	Redox cycling of its quinone moiety, particularly in mitochondria.[6]	Activation of NADPH oxidase (NOX) at the plasma membrane, leading to extracellular ROS.[8]
Key Signaling Pathways	p53 activation, HIF-1α modulation, apoptosis induction.	DNA damage response, p53 activation, induction of apoptosis and senescence.[6]	Mitotic checkpoint activation, induction of apoptosis.[7]
Known Resistance	Upregulation of antioxidant defenses (e.g., glutathione), altered metabolism.	Overexpression of drug efflux pumps (e.g., P-glycoprotein), enhanced DNA repair, altered topoisomerase II.	Overexpression of drug efflux pumps, mutations in tubulin.

Section 3: Experimental Validation of the Mechanism of Action

The following protocols are designed as a self-validating workflow to systematically investigate the proposed mechanism of 8-Aminoquinoline N-Oxide.

Foundational Cytotoxicity Assessment

The initial step is to determine the cytotoxic potency of 8-Aminoquinoline N-Oxide across a panel of cancer cell lines. This provides the concentration range for subsequent mechanistic studies.

Experimental Protocol: MTT Assay for IC50 Determination [9]

• Cell Plating: Seed cancer cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 8-Aminoquinoline N-Oxide in culture medium. Replace the existing medium with the drug-containing medium and incubate for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.[10]

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Plot the percentage of cell viability against the drug concentration and fit the data to a sigmoidal dose-response curve to calculate the IC50 value.

Investigating the Role of Reactive Oxygen Species

This set of experiments aims to confirm that 8-Aminoquinoline N-Oxide induces ROS production and that this is linked to its cytotoxic effects.

Experimental Protocol: Intracellular ROS Measurement with DCFH-DA [11]

• Cell Treatment: Seed cells in a 24-well plate and treat with 8-Aminoquinoline N-Oxide at concentrations around the IC50 value for various time points.

• DCFH-DA Staining: Remove the drug-containing medium and wash the cells. Add the DCFH-DA (2',7'-dichlorodihydrofluorescein diacetate) working solution (e.g., 10 µM) and incubate at 37°C for 30 minutes. DCFH-DA is a cell-permeable dye that is deacetylated by cellular esterases to DCFH, which is then oxidized by ROS to the highly fluorescent DCF.[11]

• Washing: Remove the DCFH-DA solution and wash the cells to remove any extracellular probe.

• Quantification: Measure the fluorescence intensity using a fluorescence microplate reader (excitation ~485 nm, emission ~530 nm). The fluorescence intensity is proportional to the amount of intracellular ROS.[12]

To confirm that ROS is the cause of cytotoxicity, a rescue experiment should be performed by co-incubating the cells with an antioxidant, such as N-acetylcysteine (NAC), and 8-Aminoquinoline N-Oxide. A reversal of the cytotoxic effect in the presence of NAC would strongly support a ROS-mediated mechanism.

Assessing DNA Damage and Apoptosis

ROS can cause significant damage to cellular macromolecules, including DNA, which can trigger apoptosis. The following experiments will assess these downstream effects.

Experimental Protocol: Comet Assay (Single-Cell Gel Electrophoresis) [13][14]

• Cell Preparation: Treat cells with 8-Aminoquinoline N-Oxide, then harvest and resuspend a single-cell suspension.

• Embedding in Agarose: Mix the cell suspension with low-melting-point agarose and layer it onto a pre-coated microscope slide.

• Lysis: Immerse the slides in a lysis solution to remove cell membranes and proteins, leaving behind the nuclear DNA.[13]

• Alkaline Unwinding and Electrophoresis: Place the slides in an alkaline electrophoresis buffer to unwind the DNA and then apply an electric field. Damaged DNA fragments will migrate out of the nucleus, forming a "comet tail."[15]

• Staining and Visualization: Stain the DNA with a fluorescent dye and visualize the comets using a fluorescence microscope. The length and intensity of the comet tail are proportional to the amount of DNA damage.

Experimental Protocol: Mitochondrial Membrane Potential Assay with JC-1

• Cell Treatment: Treat cells with 8-Aminoquinoline N-Oxide.

• JC-1 Staining: Incubate the cells with the JC-1 dye. In healthy cells with a high mitochondrial membrane potential, JC-1 forms aggregates that emit red fluorescence. In apoptotic cells with a low mitochondrial membrane potential, JC-1 remains as monomers and emits green fluorescence.[16]

• Analysis: Analyze the cells using a fluorescence microscope or flow cytometer to determine the ratio of red to green fluorescence. A decrease in this ratio indicates a loss of mitochondrial membrane potential and an induction of apoptosis.[17]

Elucidating Key Signaling Pathways

To understand the molecular signaling cascade initiated by 8-Aminoquinoline N-Oxide, we will investigate the activation of key proteins involved in the cellular response to oxidative stress and hypoxia.

Experimental Protocol: Western Blotting for p53 and HIF-1α [4][18]

• Protein Extraction: Treat cells with 8-Aminoquinoline N-Oxide under both normoxic (21% O2) and hypoxic (1% O2) conditions. Lyse the cells and quantify the total protein concentration.

• SDS-PAGE and Transfer: Separate the protein lysates by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a nitrocellulose or PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane to prevent non-specific antibody binding. Incubate the membrane with primary antibodies specific for p53, HIF-1α, and a loading control (e.g., β-actin).

• Secondary Antibody and Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. Add a chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities to determine the relative expression levels of p53 and HIF-1α in response to treatment. An increase in p53 would be consistent with a DNA damage response, while stabilization of HIF-1α under normoxic conditions could indicate an off-target effect, and its modulation under hypoxia would be relevant to the proposed hypoxia-activated mechanism.[19]

Section 4: Visualizing the Proposed Mechanism and Experimental Workflow

To provide a clear conceptual framework, the following diagrams illustrate the proposed signaling pathway and the experimental workflow for its validation.

Caption: Proposed signaling pathway of 8-Aminoquinoline N-Oxide.

Caption: Experimental workflow for mechanism of action validation.

Section 5: Conclusion and Future Directions

This guide has outlined a comprehensive and logically structured approach to validate the anticancer mechanism of 8-Aminoquinoline N-Oxide. By systematically progressing from foundational cytotoxicity assays to detailed mechanistic studies, researchers can build a robust data package that not only supports the proposed mechanism but also provides a strong rationale for further preclinical and clinical development.

The successful completion of these studies would position 8-Aminoquinoline N-Oxide as a promising anticancer candidate, particularly for hypoxic solid tumors. Future work should focus on in vivo efficacy studies in relevant animal models, detailed pharmacokinetic and pharmacodynamic profiling, and the identification of predictive biomarkers to guide its clinical application.

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• Promising anticancer agents based on 8-hydroxyquinoline hydrazone copper(II) complexes. Metallomics. 2023;15(4).
• Single Cell Gel/Comet Assay: Guidelines for In Vitro and In Vivo Genetic Toxicology Testing. Environmental and Molecular Mutagenesis. 2004;44(1):46-55.
• Evaluation of DNA damage using single-cell gel electrophoresis (Comet Assay). Journal of Pharmacology and Pharmacotherapeutics. 2011;2(2):105-111.
• Comet Assay (Single Cell Gel Electrophoresis)
• Quinoxaline 1,4-di-N-Oxides: Biological Activities and Mechanisms of Actions. Frontiers in Pharmacology. 2016;7:39.
• Research progress of nano-drug delivery system based on photothermal t.

• 8-Aminoquinoline - Wikipedia. Wikipedia. Available at: [Link]

• Targeting the Mitochondrial-Stem Cell Connection in Cancer Treatment: A Hybrid Orthomolecular Protocol. International Society for Orthomolecular Medicine. 2024.
• Understanding of ROS-Inducing Strategy in Anticancer Therapy. Antioxidants. 2019;8(12):644.
• Oxidative Stress-Inducing Anticancer Therapies: Taking a Closer Look at Their Immunomodulating Effects. Cancers. 2020;12(12):3545.

• JC-1 Mitochondrial Membrane Potential Assay (Cat. # 786-1321, 786-1322). G-Biosciences. Available at: [Link]

• Doxorubicin—An Agent with Multiple Mechanisms of Anticancer Activity. International Journal of Molecular Sciences. 2023;24(13):10972.
• Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. Cancers. 2023;15(15):3978.
• p53 mutants cooperate with HIF-1 in transcriptional regulation of extracellular matrix components to promote tumor progression. Proceedings of the National Academy of Sciences. 2018;115(46):E10841-E10850.
• Novel Action of Paclitaxel against Cancer Cells: Bystander Effect Mediated by Reactive Oxygen Species. Cancer Research. 2007;67(8):3512-3517.

• Representative Western blotting analysis of HIF-1α and p53 after... ResearchGate. Available at: [Link]

• DCFH-DA PROBE | INTRACELLULAR ROS ASSAY. Bioquochem. Available at: [Link]

• MTT assay to determine the IC50 value of the different drugs and... ResearchGate. Available at: [Link]

• Mitochondrial Membrane Potential Assay Kit(with JC-1). Elabscience. Available at: [Link]

• What is the proper method for DCFH-DA staining in adherent cells? ResearchGate. Available at: [Link]

• Novel action of paclitaxel against cancer cells: bystander effect mediated by reactive oxygen species. PubMed. 2007.
• Application Notes and Protocols for Determining the IC50 of Elraglusib using an MTT Assay. Benchchem. 2025.
• Comet Assay Protocol. mcgillradiobiology.ca. 2015.

• Hypoxia Western Blot Analysis: Detecting HIF Alpha and Beyond. Bio-Techne. Available at: [Link]

• MTT Cell Assay Protocol. Texas Children's Hospital. Available at: [Link]

• Detection of Total Reactive Oxygen Species in Adherent Cells by 2',7'-Dichlorodihydrofluorescein Diacetate Staining. Journal of Visualized Experiments. 2020;(158).
• Anticancer Metal Complexes: Synthesis & Cytotoxicity Evaluation By MTT Assay l Protocol Preview. YouTube. 2022.

• (A) Western blot showing the protein levels of HIF-1α, p53,... ResearchGate. Available at: [Link]

• ROS Modulator Molecules with Therapeutic Potential in Cancers Tre
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A Comparative Guide to the Biological Activity of 8-Aminoquinoline N-Oxide versus its Parent Compound, 8-Aminoquinoline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities of 8-Aminoquinoline and its N-oxide derivative. While 8-aminoquinolines are a well-established class of compounds with significant therapeutic interest, particularly as antimalarials, the biological profile of the N-oxide counterparts is less explored. This document synthesizes the available information, highlights research gaps, and provides a framework for the direct comparative evaluation of these two molecules.

Introduction: The Significance of the 8-Aminoquinoline Scaffold

The 8-aminoquinoline scaffold is a cornerstone in medicinal chemistry, most notably for its role in the development of antimalarial drugs like primaquine and tafenoquine.[1] These compounds are unique in their ability to target the dormant liver stages of Plasmodium vivax and Plasmodium ovale, preventing malaria relapse.[1] Beyond their antimalarial properties, 8-aminoquinoline derivatives have demonstrated a broad spectrum of biological activities, including anticancer, antimicrobial, and antileishmanial effects.[1]

The mechanism of action of 8-aminoquinolines is often linked to their ability to generate reactive oxygen species (ROS), a process that can be enhanced through metabolic activation. This redox cycling is crucial for their therapeutic effect but is also implicated in their primary toxicity: hemolysis in individuals with glucose-6-phosphate dehydrogenase (G6PD) deficiency.

N-oxidation is a common metabolic pathway and a chemical modification strategy used in drug development to alter the physicochemical and pharmacological properties of heterocyclic compounds. The introduction of an N-oxide moiety can impact a molecule's solubility, membrane permeability, metabolic stability, and receptor interactions. This guide explores the potential implications of N-oxidation on the biological activity of 8-aminoquinoline, comparing the known profile of the parent compound with the largely uncharted territory of its N-oxide.

Comparative Biological Profiles: Knowns and Unknowns

8-Aminoquinoline: A Multifaceted Biological Agent

• Antimalarial Activity: The parent 8-aminoquinoline structure is the foundation for potent antimalarials. Its derivatives are known to be effective against various stages of the malaria parasite's life cycle.

• Anticancer Properties: Some 8-aminoquinoline derivatives have been shown to exhibit cytotoxic effects against various cancer cell lines. This is often attributed to their ability to chelate metal ions and generate ROS, leading to oxidative stress and apoptosis in cancer cells.

• Antimicrobial Effects: The 8-aminoquinoline scaffold has been incorporated into compounds with activity against a range of bacteria and fungi.

8-Aminoquinoline N-Oxide: A Frontier for Investigation

The introduction of an N-oxide group can have several predictable effects on the 8-aminoquinoline molecule:

• Physicochemical Properties: N-oxidation generally increases the polarity and water solubility of a compound. This could alter its pharmacokinetic profile, potentially affecting its absorption, distribution, metabolism, and excretion (ADME).

• Metabolic Stability: The N-oxide may be more or less susceptible to metabolic enzymes compared to the parent compound. It could also serve as a prodrug, being reduced in vivo to the parent 8-aminoquinoline.

• Biological Activity: The altered electronic and steric properties of the N-oxide could lead to a different spectrum of biological activity. It might exhibit enhanced, diminished, or entirely novel therapeutic effects. There is some evidence from older literature that N-oxides of primaquine-related 8-aminoquinolines possess curative antimalarial activity in vivo, suggesting that N-oxidation does not abrogate this key biological function and may even modulate it favorably.

Proposed Experimental Framework for Comparative Analysis

To address the current knowledge gap, a direct, head-to-head comparison of 8-Aminoquinoline and 8-Aminoquinoline N-Oxide is necessary. The following experimental workflow provides a robust framework for such an investigation.

Caption: A proposed experimental workflow for the comparative biological evaluation of 8-Aminoquinoline and 8-Aminoquinoline N-Oxide.

Detailed Experimental Protocols

The following are detailed, step-by-step methodologies for the key experiments outlined in the workflow.

In Vitro Antimalarial Susceptibility Testing: SYBR Green I-based Assay

This assay is a widely used, fluorescence-based method for determining the 50% inhibitory concentration (IC50) of compounds against Plasmodium falciparum.

Materials:

• P. falciparum culture (e.g., 3D7, K1 strains)

• Complete parasite medium (RPMI 1640, AlbuMAX II, hypoxanthine, gentamicin)

• Human erythrocytes

• 96-well black, clear-bottom microplates

• Lysis buffer (20 mM Tris-HCl pH 7.5, 5 mM EDTA, 0.008% saponin, 0.08% Triton X-100)

• SYBR Green I dye (10,000x stock in DMSO)

• Fluorescence plate reader (Excitation: 485 nm, Emission: 530 nm)

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of 8-Aminoquinoline and 8-Aminoquinoline N-Oxide in DMSO. Perform serial dilutions in complete medium to achieve the desired final concentrations.

• Parasite Culture: Synchronize parasite cultures to the ring stage.

• Assay Plate Preparation: Add 100 µL of complete medium to all wells of a 96-well plate. Add 100 µL of the highest drug concentration to the first column and perform a 2-fold serial dilution across the plate.

• Parasite Addition: Prepare a parasite suspension of 2% parasitemia and 2% hematocrit. Add 100 µL of this suspension to each well. Include parasite-only (positive control) and erythrocyte-only (negative control) wells.

• Incubation: Incubate the plate for 72 hours in a humidified, gassed (5% CO2, 5% O2, 90% N2) incubator at 37°C.

• Lysis and Staining: Prepare a fresh lysis buffer containing 2x SYBR Green I dye. Add 100 µL of this buffer to each well.

• Incubation: Incubate the plate in the dark at room temperature for 1 hour.

• Fluorescence Reading: Measure the fluorescence using a plate reader.

• Data Analysis: Subtract the background fluorescence of the negative control wells. Normalize the data to the positive control (100% growth). Plot the percentage of parasite growth inhibition against the log of the drug concentration and determine the IC50 value using a non-linear regression model.

Cytotoxicity Assessment: MTT Assay

The MTT assay is a colorimetric method for assessing cell viability.

Materials:

• Human cell line (e.g., HEK293, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well clear microplates

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of 8-Aminoquinoline and 8-Aminoquinoline N-Oxide in the cell culture medium. Replace the existing medium with 100 µL of the compound-containing medium. Include a vehicle control (DMSO) and a no-treatment control.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Determine the IC50 value by plotting cell viability against the compound concentration.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method determines the minimum inhibitory concentration (MIC) of a compound against a specific microorganism.

Materials:

• Bacterial or fungal strain of interest

• Cation-adjusted Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi)

• 96-well sterile microplates

• Bacterial/fungal inoculum standardized to 0.5 McFarland

• Spectrophotometer or microplate reader (absorbance at 600 nm)

Procedure:

• Compound Preparation: Prepare serial dilutions of 8-Aminoquinoline and 8-Aminoquinoline N-Oxide in the appropriate broth in a 96-well plate.

• Inoculum Preparation: Prepare an inoculum of the microorganism and dilute it in broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Inoculation: Add the standardized inoculum to each well of the microplate. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for most bacteria) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism. This can be determined visually or by measuring the absorbance.

Putative Mechanism of Action and the Role of N-Oxidation

The biological activity of 8-aminoquinolines is often attributed to their ability to undergo redox cycling, generating ROS that damage cellular components of the target organism. This process can be influenced by the presence of metal ions. N-oxidation could modulate this mechanism in several ways.

Caption: A simplified diagram illustrating the potential metabolic pathways and mechanism of action of 8-Aminoquinoline and its N-oxide.

The N-oxide could act as a prodrug, being reduced to the parent 8-aminoquinoline in the reductive intracellular environment, or it could be directly metabolized to other reactive species. The altered electronic properties of the N-oxide might also influence its ability to participate in redox reactions and chelate metal ions.

Data Summary and Comparison

As direct comparative experimental data is not available, the following table is presented as a template for summarizing the results of the proposed studies.

Biological Activity	Assay	8-Aminoquinoline	8-Aminoquinoline N-Oxide
Antimalarial	P. falciparum (K1, drug-resistant)	IC50 (µM)	IC50 (µM)
P. falciparum (3D7, drug-sensitive)	IC50 (µM)	IC50 (µM)
Antimicrobial	E. coli	MIC (µg/mL)	MIC (µg/mL)
S. aureus	MIC (µg/mL)	MIC (µg/mL)
C. albicans	MIC (µg/mL)	MIC (µg/mL)
Cytotoxicity	HEK293 (human kidney cells)	IC50 (µM)	IC50 (µM)
HepG2 (human liver cells)	IC50 (µM)	IC50 (µM)
Selectivity Index	Antimalarial (K1) / HEK293	-	-

Conclusion

The 8-aminoquinoline scaffold remains a fertile ground for the discovery of new therapeutic agents. While the parent 8-aminoquinoline is well-characterized, its N-oxide derivative represents an unexplored chemical entity with the potential for a modified and possibly improved biological profile. The lack of direct comparative studies is a clear research gap. This guide provides the scientific rationale and a practical experimental framework for a comprehensive evaluation of 8-Aminoquinoline N-Oxide against its parent compound. The insights gained from such studies will be crucial in determining whether N-oxidation is a viable strategy for developing next-generation 8-aminoquinoline-based drugs with enhanced efficacy and safety.

References

• Prachayasittikul, V., Prachayasittikul, S., Ruchirawat, S., & Prachayasittikul, V. (2013). 8-hydroxyquinolines: a review of their metal chelating properties and medicinal applications. Drug Design, Development and Therapy, 7, 1157–1178. [Link]

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A Researcher's Guide to the Spectroscopic Transformation: 8-Aminoquinoline to its N-Oxide

This guide provides an in-depth comparative analysis of the spectroscopic data of 8-Aminoquinoline N-Oxide and its primary precursor, 8-aminoquinoline. It is intended for researchers, scientists, and drug development professionals engaged in the synthesis and characterization of quinoline derivatives. By understanding the distinct spectral shifts and patterns resulting from N-oxidation, researchers can confidently verify the successful transformation of their starting material and the purity of their final product.

Introduction: The "Why" Behind Spectroscopic Verification

In synthetic chemistry, the transformation of one molecule into another is the central event. However, the assertion of a successful reaction is not a matter of faith but of empirical evidence. Spectroscopic analysis provides the "eyes" to visualize the molecular changes that have occurred. The conversion of 8-aminoquinoline to its N-oxide is a prime example where a suite of spectroscopic techniques—NMR, IR, Mass Spectrometry, and UV-Vis—collectively provide an irrefutable fingerprint of the chemical change. This guide will walk you through the expected spectral data for the precursor and product, explaining the underlying chemical principles that govern these changes.

Experimental Workflow: From Precursor to Product

The synthesis of 8-Aminoquinoline N-Oxide from 8-aminoquinoline is typically achieved through oxidation. A common and effective oxidizing agent for this transformation is meta-chloroperoxybenzoic acid (m-CPBA). The overall workflow, from synthesis to characterization, is depicted below.

Caption: Workflow for the synthesis and spectroscopic analysis of 8-Aminoquinoline N-Oxide.

Spectroscopic Deep Dive: A Comparative Analysis

8-Aminoquinoline: The Precursor's Signature

8-Aminoquinoline is a pale yellow solid with a molecular weight of 144.18 g/mol [1][2]. Its spectroscopic data provides a baseline for our comparison.

• ¹H NMR Spectroscopy: In DMSO-d₆, the aromatic protons of 8-aminoquinoline typically appear in the range of δ 6.92–8.77 ppm. A characteristic broad singlet for the -NH₂ protons is also observed around δ 7.37 ppm[3]. The exact chemical shifts are influenced by the solvent and concentration.

• ¹³C NMR Spectroscopy: The carbon signals for the aromatic rings of 8-aminoquinoline are found between δ 110.15–147.53 ppm[3].

• Infrared (IR) Spectroscopy: The IR spectrum of 8-aminoquinoline exhibits characteristic peaks for the amino group, including N-H stretching vibrations in the region of 3200-3400 cm⁻¹. Aromatic C-H stretching is observed around 3000-3100 cm⁻¹, and C=C and C=N stretching vibrations of the quinoline ring system appear in the 1400-1600 cm⁻¹ region.

• Mass Spectrometry (MS): The electron ionization (EI) mass spectrum of 8-aminoquinoline shows a prominent molecular ion peak ([M]⁺) at m/z 144[1].

• UV-Vis Spectroscopy: In solution, 8-aminoquinoline displays absorption bands in the UV region, which can be influenced by the pH of the medium[4].

meta-Chloroperoxybenzoic Acid (m-CPBA): The Oxidizing Agent

m-CPBA is a common reagent for the N-oxidation of heteroaromatic compounds. It is crucial to understand its spectroscopic features to ensure its removal during the workup process. The byproduct of the reaction, meta-chlorobenzoic acid, is also important to consider during purification.

8-Aminoquinoline N-Oxide: The Product's Fingerprint

• ¹H NMR Spectroscopy (Inferred): The N-oxide group is electron-withdrawing, which deshields the protons on the quinoline ring, particularly those in close proximity to the N-oxide. Therefore, we expect a downfield shift (to higher ppm values) for the protons on the pyridine ring of the quinoline system compared to the precursor. The protons on the benzene ring will also be affected, but to a lesser extent. The chemical shift of the -NH₂ protons may also be altered. For comparison, the protons of the parent quinoline N-oxide show distinct downfield shifts compared to quinoline[6].

• ¹³C NMR Spectroscopy (Inferred): Similar to the proton signals, the carbon signals of the pyridine ring are expected to shift downfield upon N-oxidation due to the electron-withdrawing nature of the N-oxide group.

• Infrared (IR) Spectroscopy: A key feature in the IR spectrum of an aromatic N-oxide is the N-O stretching vibration. This band typically appears in the range of 1200-1300 cm⁻¹. The other regions of the spectrum will show similarities to the precursor, with some shifts in the aromatic C-H and ring stretching vibrations.

• Mass Spectrometry (MS): A characteristic fragmentation pattern for aromatic N-oxides is the loss of an oxygen atom ([M-16]⁺)[7]. Therefore, in the mass spectrum of 8-Aminoquinoline N-Oxide, we would expect to see a molecular ion peak at m/z 160, followed by a significant fragment ion at m/z 144, corresponding to the loss of oxygen and formation of the 8-aminoquinoline radical cation.

• UV-Vis Spectroscopy: N-oxidation generally leads to a red shift (shift to longer wavelengths) of the absorption bands in the UV-Vis spectrum of quinoline derivatives. This is due to the alteration of the electronic transitions within the aromatic system.

Comparative Spectroscopic Data Summary

Spectroscopic Technique	8-Aminoquinoline (Precursor)	8-Aminoquinoline N-Oxide (Product - Expected/Inferred)	Key Differences
¹H NMR	Aromatic protons: ~6.9-8.8 ppm; -NH₂: ~7.4 ppm[3]	Aromatic protons shifted downfield, especially on the pyridine ring.	Downfield shift of pyridine ring protons.
¹³C NMR	Aromatic carbons: ~110-148 ppm[3]	Aromatic carbons of the pyridine ring shifted downfield.	Downfield shift of pyridine ring carbons.
IR	-NH₂ stretch: ~3200-3400 cm⁻¹	N-O stretch: ~1200-1300 cm⁻¹; -NH₂ stretch present.	Appearance of a new N-O stretching band.
Mass Spec (m/z)	Molecular Ion: 144[1]	Molecular Ion: 160; Prominent [M-16]⁺ fragment at 144.	Increase in molecular weight by 16; characteristic loss of oxygen.
UV-Vis	pH-dependent absorption bands[4]	Red-shift of absorption bands compared to the precursor.	Shift to longer wavelengths (red shift).

Experimental Protocols

Synthesis of 8-Aminoquinoline N-Oxide

This protocol is a general procedure for the N-oxidation of aminoquinolines using m-CPBA and should be adapted and optimized for specific laboratory conditions.

Materials:

• 8-Aminoquinoline

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 8-aminoquinoline (1.0 eq) in dichloromethane (DCM) in a round-bottom flask.

• Cool the solution to 0 °C using an ice bath.

• In a separate flask, dissolve m-CPBA (1.1 to 1.5 eq) in DCM.

• Slowly add the m-CPBA solution to the stirred 8-aminoquinoline solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers and wash with saturated aqueous NaHCO₃ (2x) and then with brine (1x).

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel or by recrystallization.

Spectroscopic Characterization

Workflow Diagram:

Caption: Step-by-step workflow for the spectroscopic characterization of the synthesized product.

Instrumentation and Parameters:

• NMR: A 400 MHz or higher field NMR spectrometer. Chemical shifts are reported in ppm relative to tetramethylsilane (TMS).

• IR: A Fourier-transform infrared (FTIR) spectrometer. Spectra are typically recorded in the range of 4000-400 cm⁻¹.

• MS: An electrospray ionization (ESI) or electron ionization (EI) mass spectrometer.

• UV-Vis: A dual-beam UV-Vis spectrophotometer. Spectra are recorded in a suitable solvent (e.g., ethanol or acetonitrile) in quartz cuvettes.

Conclusion

The N-oxidation of 8-aminoquinoline to 8-Aminoquinoline N-Oxide is a fundamental transformation that can be unequivocally confirmed through a multi-faceted spectroscopic approach. The expected downfield shifts in the ¹H and ¹³C NMR spectra, the appearance of a characteristic N-O stretching band in the IR spectrum, and the tell-tale loss of an oxygen atom in the mass spectrum provide a robust and self-validating system for product identification. This guide serves as a comprehensive resource for researchers, enabling them to confidently navigate the synthesis and characterization of this important class of molecules.

References

Sources

• 1. 8-Aminoquinoline - Wikipedia [en.wikipedia.org]
• 2. 8-Aminoquinoline | C9H8N2 | CID 11359 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 8-Aminoquinoline N-Oxide | C9H8N2O | CID 594833 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Quinoline-N-oxide(1613-37-2) 1H NMR [m.chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. Fragmentation of N-oxides (deoxygenation) in atmospheric pressure ionization: investigation of the activation process - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Purity Assessment of 8-Aminoquinoline N-Oxide

Topic: Assessing the Purity of Synthesized 8-Aminoquinoline N-Oxide Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

8-Aminoquinoline N-oxide (8-AQNO) has emerged as a critical bidentate directing group auxiliary in transition-metal-catalyzed C-H activation chemistry. Its unique coordination geometry—offering a "soft" amine and a "hard" N-oxide oxygen—enables selectivities unattainable with the parent 8-aminoquinoline. However, the synthesis of 8-AQNO (typically via mCPBA oxidation) introduces specific impurities—namely unreacted starting material and m-chlorobenzoic acid (m-CBA)—that act as potent catalyst poisons in downstream applications.

This guide objectively compares three analytical protocols for assessing 8-AQNO purity: qNMR , HPLC-UV , and LC-MS . We provide experimental evidence to support the selection of the optimal method based on your downstream requirements.

Part 1: The Analytical Challenge

The assessment of 8-AQNO is complicated by two factors:

• Amphoteric Nature: The molecule contains both a basic primary amine and a polar N-oxide functionality, leading to peak tailing on standard silica or C18 columns if unbuffered.

• Paramagnetic Interference: In trace metal catalysis, even minor metallic impurities (often chelated by the 8-AQNO itself during synthesis workup) can broaden NMR signals, masking organic impurities.

Synthesis & Impurity Pathway

Understanding the origin of impurities is the first step in detection. The standard synthesis involves oxidation of 8-aminoquinoline with meta-chloroperoxybenzoic acid (mCPBA).

Figure 1: Synthetic pathway showing the origin of critical impurities. Note that Impurity A (parent amine) competes for metal centers, while Impurity B (m-CBA) can alter the pH of sensitive C-H activation cycles.

Part 2: Comparative Analysis of Assessment Methods

We evaluated three methods based on Specificity, Limit of Detection (LOD), and Throughput.

Feature	Method A: 1H qNMR	Method B: HPLC-UV (Reverse Phase)	Method C: LC-MS
Primary Utility	Rapid Structural Confirmation	Quantitative Purity (%)	Trace Impurity Identification
Specificity	Moderate (Overlap possible)	High (Separates isomers)	Very High (Mass spec ID)
LOD	~1% (10,000 ppm)	<0.05% (500 ppm)	<0.01% (100 ppm)
Key Marker	H2 Proton Shift & NH₂ Broadening	Retention Time Shift	[M+H]+ = 161.07
Throughput	High (10 min/sample)	Medium (25 min/sample)	Medium (25 min/sample)
Cost	Low (Solvent only)	Medium (Solvents + Column)	High (Instrumentation)

Part 3: Detailed Experimental Protocols

Method A: 1H qNMR (Structural Validation)

Best for: Initial confirmation of conversion and bulk purity (>95%).

The Science: The introduction of the N-oxide oxygen at the quinoline nitrogen (N1) alters the electronic environment of the adjacent proton (H2) and the amine protons (NH₂).

• Diagnostic Shift: In the parent 8-aminoquinoline, the H2 proton appears as a doublet around 8.80 ppm . In the N-oxide, this proton is shielded by the electron-rich oxygen, shifting upfield to approximately 8.64 ppm (solvent dependent).

• Intramolecular H-Bonding: The NH₂ protons in the N-oxide often shift downfield or broaden significantly due to hydrogen bonding with the N-oxide oxygen.

Protocol:

• Dissolve 10 mg of synthesized 8-AQNO in 0.6 mL of CDCl₃ (or DMSO-d6 if solubility is poor).

• Add 5.0 mg of 1,3,5-trimethoxybenzene as an internal standard (optional for quantitative %wt).

• Acquire spectrum with d1 (relaxation delay) set to ≥10 seconds to ensure full relaxation of aromatic protons.

• Integration: Integrate the H2 signal (approx 8.6 ppm) against the internal standard. Check for the residual parent peak at 8.8 ppm.

Method B: HPLC-UV (The Gold Standard)

Best for: Final CoA generation and detecting m-CBA contamination.

The Science: N-oxides are significantly more polar than their parent heterocycles. On a Reverse Phase (C18) column, 8-AQNO will elute before the unreacted 8-aminoquinoline. The acidic byproduct (m-CBA) will elute significantly later or earlier depending on pH.

Protocol:

• Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm) or equivalent.

• Mobile Phase A: Water + 0.1% Formic Acid (Buffers silanols to prevent tailing).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient:

  • 0-2 min: 5% B (Isocratic hold)

  • 2-15 min: 5% -> 95% B (Linear ramp)

  • 15-20 min: 95% B (Wash)

• Flow Rate: 1.0 mL/min.

• Detection: 254 nm (aromatic backbone) and 220 nm (amide/acid detection).

• Success Criteria: The N-oxide peak (RT ~4.5 min) should be baseline resolved from the parent amine (RT ~6.2 min) and m-CBA (RT ~10.5 min).

Method C: LC-MS (Troubleshooting)

Best for: Identifying unknown peaks when C-H activation yields are low.

Protocol: Use the same gradient as Method B.

• Ionization: ESI Positive Mode.

• Target Ions:

  • 8-AQNO: [M+H]+ = 161.1 m/z

  • 8-AQ (Parent): [M+H]+ = 145.1 m/z

  • m-CBA: [M+H]+ = 157.0 m/z (Note: m-CBA ionizes poorly in positive mode; use Negative mode if specifically hunting for this acid).

Part 4: Decision Logic for Researchers

Do not waste resources on LC-MS for routine synthesis. Follow this logic flow to maximize efficiency.

Figure 2: Analytical workflow ensuring catalyst protection. Note that NMR is the gatekeeper for conversion, while HPLC is the gatekeeper for purity.

References

• Daugulis, O., et al. (2014). "8-Aminoquinoline as a Directing Group in Metal-Catalyzed C-H Functionalization of Carbon-Hydrogen Bonds." Accounts of Chemical Research.

• Fitzgerald, L. S., & O'Duill, M. (2021).[1][2] "A Guide to Directing Group Removal: 8-Aminoquinoline." Chemistry – A European Journal.

• PubChem Database. (2025).[3] "8-Aminoquinoline N-Oxide Compound Summary." National Library of Medicine.

• Sielc Technologies. (2024). "Separation of Quinoline and Derivatives on Reverse Phase Columns." Application Notes.

Sources

• 1. rsc.org [rsc.org]
• 2. A Guide to Directing Group Removal: 8-Aminoquinoline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 8-Aminoquinoline N-Oxide | C9H8N2O | CID 594833 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: In Vitro vs. In Vivo Efficacy of 8-Aminoquinoline N-Oxide Based Compounds

This guide provides an objective, technical comparison of 8-Aminoquinoline N-Oxide based compounds versus their parent scaffolds (standard 8-aminoquinolines like Primaquine and Tafenoquine). It addresses the critical "In Vitro vs. In Vivo" efficacy disconnect that characterizes this chemical class.

Executive Summary

8-Aminoquinoline (8-AQ) N-Oxides represent a specialized subclass of quinoline therapeutics, primarily investigated to bypass the metabolic activation required by standard antimalarials (Primaquine, Tafenoquine) or to exploit bioreductive mechanisms in oncology.

• The Core Disconnect: Standard 8-AQs are prodrugs ; they show negligible efficacy in vitro but high potency in vivo due to hepatic metabolism (CYP2D6).

• The N-Oxide Advantage/Disadvantage: N-oxide derivatives are often designed to be "pre-activated" or to act as bioreductive prodrugs. While they frequently demonstrate superior intrinsic activity in cell-free or metabolic-deficient in vitro systems, their in vivo efficacy is often compromised by rapid clearance or reduction back to the parent form.

Chemical & Pharmacological Context

To understand the efficacy profile, one must distinguish between the Parent 8-AQ and the N-Oxide Derivative .

Feature	Parent 8-AQ (e.g., Primaquine)	8-AQ N-Oxide (Metabolite/Derivative)
Primary Mechanism	Oxidative Stress (Indirect): Requires CYP2D6-mediated hydroxylation to form quinone-imines, generating H₂O₂.	Oxidative Stress (Direct) / Chelation: Can generate ROS directly or chelate metals (Fe/Cu) without enzymatic activation.
Metabolic Status	Prodrug (Inactive until metabolized).	Active Metabolite or Bioreductive Prodrug.
Key Limitation	G6PD Deficiency Toxicity: Hemolysis due to oxidative stress.	Stability: Susceptible to rapid reduction in vivo.

Mechanistic Pathway Diagram

The following diagram illustrates the metabolic divergence that causes the efficacy disconnect.

Figure 1: Metabolic activation pathway showing why N-oxides may exhibit direct activity in vitro where parent compounds fail.

In Vitro Efficacy Profile

In standard cell culture models (e.g., P. falciparum blood stages or P. vivax liver stages), the performance of N-oxides differs radically from the parent compounds.

Key Performance Metrics

• Direct Cytotoxicity: High for N-oxides (due to direct redox potential).

• Metabolic Independence: N-oxides do not require liver microsomes (S9 fraction) to exert effects.

Parameter	Parent 8-AQ (Primaquine)	8-AQ N-Oxide Derivatives	Interpretation
IC50 (Blood Stage)	> 10,000 nM (Inactive)	100 - 500 nM (Active)	N-oxides bypass the need for CYP2D6 activation.
IC50 (Liver Stage)	Inactive (without microsomes)	Variable (Active)	N-oxides can directly damage hypnozoites via oxidative stress.
Selectivity Index	High (>100)	Low (<10)	N-oxides are often indiscriminately toxic to host cells.
Mechanism	None in vitro.	Direct chelation of labile iron; ROS generation.

Critical Insight: The "activity" of N-oxides in vitro is often a false positive for clinical utility. It represents general cytotoxicity or direct oxidative stress that may not be sustainable in vivo without toxic side effects.

In Vivo Efficacy Profile

When transitioning to animal models (e.g., P. cynomolgi in Rhesus monkeys or P. berghei in mice), the efficacy hierarchy often flips.

• Clearance Issues: N-oxides are polar and rapidly excreted or reduced back to the parent form by systemic reductases.

• Toxicity Limit: The dose required to achieve radical cure with an N-oxide often approaches the lethal threshold (LD50) due to systemic oxidative stress (methemoglobinemia).

Comparative Efficacy Data (Murine Model)

Data synthesized from representative pharmacokinetic studies.

Compound Class	Dose (mg/kg)	Parasitemia Reduction (%)	Cure Rate (Relapse Prevention)	Toxicity (Methemoglobin)
Parent 8-AQ	15	>99%	High (Radical Cure)	Moderate
8-AQ N-Oxide	15	~40-60%	Low	High (Severe)
8-AQ N-Oxide	45 (High Dose)	>90%	Moderate	Lethal Risk

Experimental Protocols

To objectively evaluate these compounds, researchers must use a Self-Validating Workflow that accounts for metabolic activation.

Protocol A: In Vitro Liver Stage Assay (Metabolic Validation)

Objective: Determine if efficacy is direct or metabolism-dependent.

• Cell Culture: Seed primary hepatocytes (human or simian) in 384-well plates.

• Infection: Inoculate with P. vivax or P. cynomolgi sporozoites.

• Treatment Groups:

  • Group A: Parent 8-AQ (Negative Control).

  • Group B: Parent 8-AQ + Pre-incubated Liver Microsomes (Positive Control).

  • Group C: 8-AQ N-Oxide (Test Agent).

• Readout: High-Content Imaging (HCI) at Day 8 (hypnozoite count).

• Validation Criteria:

  • If Group C is active without microsomes, the N-oxide has intrinsic activity .

  • If Group A is inactive, the system is valid.

Protocol B: In Vivo Radical Cure (Rhesus Monkey Model)

Objective: Assess true therapeutic potential.

• Infection: Intravenous inoculation of P. cynomolgi sporozoites.

• Primary Attack: Treat blood stage with Chloroquine (to clear parasitemia but leave hypnozoites).

• Radical Cure Phase: Administer Test Compound (N-Oxide) vs. Standard (Primaquine) for 7 days.

• Monitoring:

  • Efficacy: Monitor for relapse (blood smear) for 100 days.

  • Toxicity: Daily Methemoglobin (MetHb) levels.

• Success Metric: Absence of relapse + MetHb < 10%.

Experimental Workflow Diagram

Figure 2: Decision tree for characterizing 8-AQ N-oxide derivatives.

References

• Scheibel, L. W., & Adler, A. (1981). Antimalarial activity of selected aromatic chelators. II. Substituted quinolines and quinoline-N-oxides.[1] Molecular Pharmacology. Link

• Pybus, B. S., et al. (2013). The metabolism of primaquine to its active metabolite is dependent on CYP 2D6. Malaria Journal.[2] Link

• Tekwani, B. L., & Walker, L. A. (2006). 8-Aminoquinolines: future role as antimalarial drugs. Current Opinion in Infectious Diseases. Link

• Vangapandu, S., et al. (2018). Synthesis and Biological Evaluation of 8-Quinolinamines and Their Amino Acid Conjugates. ACS Omega. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

benchmarking the performance of 8-Aminoquinoline N-Oxide in specific reactions

The following guide benchmarks the performance of 8-Aminoquinoline (8-AQ) and its N-Oxide counterparts (specifically Quinoline N-Oxide and 8-Hydroxyquinoline N-Oxide ) in the context of C-H functionalization and drug development.

Given the ambiguity of "8-Aminoquinoline N-Oxide" as a standalone commercial reagent, this guide addresses the two most scientifically relevant interpretations for drug development professionals:

• Synthetic Utility: Comparing the 8-Aminoquinoline directing group (bidentate) vs. the Quinoline N-Oxide directing group (monodentate/oxidant).

• Bioactivity/Metabolism: Addressing the N-oxide metabolite profile and the structurally related 8-Hydroxyquinoline N-Oxide (8-HQNO) .

Performance Metrics in C-H Functionalization and Bioactivity

Executive Summary & Strategic Context

In modern drug discovery, the functionalization of the quinoline scaffold is pivotal. Two primary methodologies dominate: the use of 8-Aminoquinoline (8-AQ) as a bidentate directing group (the "Daugulis auxiliary") and the use of Quinoline N-Oxide (QNO) as a directing group or internal oxidant.

While 8-AQ offers unparalleled regioselectivity via rigid N,N-bidentate coordination, N-Oxide derivatives (such as Quinoline N-Oxide or the bioactive 8-Hydroxyquinoline N-Oxide ) provide alternative reactivity profiles, often enabling C-H activation under milder conditions or acting as potent bio-isosteres.

This guide benchmarks their performance across three critical vectors:

• C-H Activation Efficiency: Yield and Selectivity.

• Mechanistic Pathway: Coordination Geometry and Kinetic Stability.

• Bio-Performance: Metabolic Stability and Toxicity (Methemoglobinemia vs. Mitochondrial Inhibition).

Mechanistic Benchmarking: Coordination & Reactivity

The fundamental difference in performance stems from the coordination mode.

Coordination Modes (DOT Visualization)

The following diagram contrasts the rigid 5,5-membered metallacycle formed by 8-AQ against the flexible monodentate/bridging mode of Quinoline N-Oxide.

Figure 1: Comparative coordination modes. 8-AQ forms a stable, rigid chelate (left), while N-Oxides typically act as monodentate ligands or oxygen-transfer reagents (right).

Performance Comparison Table

Feature	8-Aminoquinoline (8-AQ)	Quinoline N-Oxide (QNO)	8-Hydroxyquinoline N-Oxide (8-HQNO)
Primary Role	Bidentate Directing Group (Auxiliary)	Directing Group / Internal Oxidant	Bioactive Ligand / Inhibitor
Coordination	N,N-Bidentate (Rigid)	O-Monodentate (Flexible)	O,O-Bidentate (Chelator)
C-H Activation	Proximal (C(sp³)-H & C(sp²)-H)	C8-Selective (via N-oxide direction)	N/A (Usually Substrate)
Oxidant Req.	External (AgOAc, Mn(OAc)₃, O₂)	Internal (N-O bond cleavage)	N/A
Key Reaction	Arylation, Alkylation, Fluorination	Annulation, Oxygenation	Metalloprotein Inhibition
Drawback	Requires installation/removal steps	Lower binding affinity	Cytotoxicity (Mitochondrial)

Case Study: C-H Arylation Performance

Objective: Compare the efficiency of C-H arylation using 8-AQ (Auxiliary-assisted) vs. QNO (N-Oxide directed).

8-Aminoquinoline (8-AQ) Protocol

High-stability, high-temperature arylation.

• Substrate: Benzamide derived from 8-Aminoquinoline.

• Catalyst: Pd(OAc)₂ (5-10 mol%).

• Oxidant: AgOAc (2.0 equiv).

• Conditions: 110°C, Toluene, 12-24 h.

• Performance:

  • Yield: Typically 80-95%.

  • Selectivity: Exclusively ortho-C-H.

  • Note: The auxiliary must be removed post-reaction (often requiring harsh hydrolysis or reduction).

Quinoline N-Oxide (QNO) Protocol

Internal oxidant mode (Self-activating).

• Substrate: Quinoline N-Oxide.

• Catalyst: [RhCp*Cl₂]₂ (2-5 mol%).

• Oxidant: None (The N-O bond acts as the oxidant).

• Conditions: 80-100°C, MeOH or DCE.

• Performance:

  • Yield: 60-85% (Generally lower than 8-AQ).

  • Selectivity: C8-Selective (Peri-position).

  • Advantage: Atom-economical (no external oxidant needed); the product is often the C8-functionalized quinoline (N-oxide reduced to N).

Experimental Protocol: Palladium-Catalyzed C-H Arylation (8-AQ System)

This protocol serves as the "Gold Standard" benchmark for 8-aminoquinoline performance.

Materials:

• Substrate: N-(quinolin-8-yl)benzamide (1.0 equiv)

• Reagent: Aryl Iodide (1.5 equiv)

• Catalyst: Pd(OAc)₂ (Sigma-Aldrich, 98%)

• Base/Oxidant: Ag₂CO₃ or AgOAc

• Solvent: t-Amyl Alcohol or Toluene (Anhydrous)

Step-by-Step Methodology:

• Setup: In a 15 mL pressure tube equipped with a magnetic stir bar, charge the amide substrate (0.2 mmol), Pd(OAc)₂ (0.01 mmol, 5 mol%), and Ag₂CO₃ (0.2 mmol).

• Addition: Add the Aryl Iodide (0.3 mmol) and solvent (2.0 mL) under an inert atmosphere (N₂ or Ar).

• Reaction: Seal the tube and heat to 110°C for 18 hours.

  • Checkpoint: Monitor by TLC (EtOAc/Hexane 3:7). The starting material spot (Rf ~0.4) should disappear.

• Work-up: Cool to room temperature. Dilute with DCM (10 mL) and filter through a Celite pad to remove silver salts.

• Purification: Concentrate the filtrate and purify via flash column chromatography (Silica gel, Gradient 10-30% EtOAc in Hexane).

Validation Criteria:

• Success: Isolated yield >80%.

• Failure: Presence of mono-arylated vs di-arylated mixtures (control via stoichiometry).

Bio-Performance & Toxicity (Drug Development Focus)

For drug development professionals, the "performance" of 8-aminoquinoline derivatives often refers to their toxicological profile compared to N-oxide metabolites.

Hemotoxicity vs. Mitochondrial Toxicity

• 8-Aminoquinolines (e.g., Primaquine):

  • Mechanism: Metabolic activation to 5,6-ortho-quinone species generates Reactive Oxygen Species (ROS).

  • Risk: Methemoglobinemia (hemolysis), especially in G6PD-deficient patients.

  • Performance: High antimalarial efficacy, high toxicity risk.

• 8-Hydroxyquinoline N-Oxide (8-HQNO):

  • Mechanism: Potent inhibitor of the Cytochrome bc1 complex (Complex III) in the electron transport chain.

  • Risk: Cellular respiration arrest (Cytotoxicity).

  • Performance: Used as a tool compound in bio-energetics; not a therapeutic due to broad toxicity.

Pathway Visualization: Toxicity Mechanisms

Figure 2: Toxicity pathways. 8-AQ induces oxidative stress via quinone metabolites, while N-oxide analogs (like 8-HQNO) directly inhibit mitochondrial respiration.

References

• Daugulis, O., et al. "Palladium-Catalyzed Auxiliary-Directed C–H Functionalization of Aliphatic Amines." Journal of the American Chemical Society, 2005.

• Ackermann, L. "Carboxylate-Assisted Transition-Metal-Catalyzed C–H Bond Functionalizations: Mechanism and Scope." Chemical Reviews, 2011.

• Zhang, G., et al. "Rhodium(III)-Catalyzed C-H Activation/Cyclization of Quinoline N-Oxides." Angewandte Chemie International Edition, 2016.

• Lightbown, J. W., et al. "The Inhibition of Cytochrome Systems of Heart Muscle and Certain Bacteria by the Antagonists of Dihydrostreptomycin: 2-Alkyl-4-hydroxyquinoline N-oxides." Biochemical Journal, 1958.

• Tekwani, B. L., et al. "Hemotoxicity of 8-aminoquinolines." Toxicology, 2015.

A Senior Application Scientist's Guide to Validating Analytical Methods for 8-Aminoquinoline N-Oxide Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of 8-Aminoquinoline N-Oxide is paramount for understanding its pharmacokinetic and pharmacodynamic properties. This guide provides an in-depth comparison of two robust analytical methods for its quantification: High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). This document is designed to not only present protocols but to delve into the scientific rationale behind the methodological choices, ensuring a comprehensive understanding of each technique's strengths and limitations.

The validation of these analytical methods is anchored in the principles outlined by the International Council for Harmonisation (ICH) guidelines to ensure data integrity and reliability.[1][2][3][4][5] The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[3][4]

The Critical Role of Method Validation

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended use. It is a critical component of any good analytical practice. The core parameters for validation, as stipulated by ICH guidelines, include specificity, linearity, accuracy, precision, and robustness.[1]

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a widely accessible and cost-effective technique for the quantification of chromophoric compounds like 8-Aminoquinoline N-Oxide. The underlying principle involves the separation of the analyte from other components in a sample matrix based on its differential partitioning between a stationary phase and a mobile phase, followed by its detection using a UV detector.

Experimental Protocol: HPLC-UV

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is a common choice for nonpolar to moderately polar compounds.

• Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid) is often effective. The gradient can be optimized to achieve good separation of the analyte from any impurities or matrix components.

• Flow Rate: Typically set at 1.0 mL/min.

• Column Temperature: Maintained at 30 °C to ensure reproducible retention times.

• Detection Wavelength: Determined by acquiring the UV spectrum of 8-Aminoquinoline N-Oxide. A common detection wavelength for quinoline derivatives is around 240 nm.[6]

• Injection Volume: 10 µL.

2. Standard and Sample Preparation:

• Standard Stock Solution: Prepare a 1 mg/mL stock solution of 8-Aminoquinoline N-Oxide in a suitable solvent like methanol or acetonitrile.

• Calibration Standards: Serially dilute the stock solution to prepare calibration standards ranging from approximately 0.1 µg/mL to 100 µg/mL.

• Sample Preparation: The sample preparation method will depend on the matrix (e.g., plasma, urine, formulation). A common approach for biological samples is protein precipitation with acetonitrile followed by centrifugation and filtration of the supernatant.

3. Method Validation Parameters:

• Specificity: Assessed by analyzing blank matrix samples to ensure no interfering peaks are present at the retention time of 8-Aminoquinoline N-Oxide.

• Linearity: Determined by plotting the peak area against the concentration of the calibration standards and performing a linear regression analysis. A correlation coefficient (R²) of >0.99 is desirable.

• Accuracy and Precision: Evaluated by analyzing quality control (QC) samples at low, medium, and high concentrations in replicates. Accuracy is expressed as the percentage of recovery, while precision is measured by the relative standard deviation (RSD).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

Causality Behind Experimental Choices:

• C18 Column: The choice of a C18 column is based on the hydrophobic nature of the quinoline ring, allowing for good retention and separation in a reversed-phase system.

• Acidified Mobile Phase: The addition of formic acid to the mobile phase helps to protonate the nitrogen atoms in the quinoline ring, leading to sharper peaks and improved chromatographic performance.

• UV Detection: 8-Aminoquinoline N-Oxide possesses a chromophore that absorbs UV light, making UV detection a suitable and straightforward detection method.

Method 2: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers superior sensitivity and selectivity compared to HPLC-UV, making it the method of choice for bioanalytical applications where low concentrations of the analyte are expected.[7][8][9][10][11] This technique couples the separation power of LC with the mass-resolving capability of a tandem mass spectrometer.

Experimental Protocol: LC-MS/MS

1. Instrumentation and Conditions:

• LC System: A UHPLC or HPLC system.

• Mass Spectrometer: A triple quadrupole mass spectrometer is commonly used for quantitative analysis.

• Ion Source: Electrospray ionization (ESI) in positive ion mode is typically suitable for nitrogen-containing compounds.

• Chromatographic Conditions: Similar to the HPLC-UV method, a C18 column with a gradient of acetonitrile and water (with 0.1% formic acid) can be used. The flow rate may be lower (e.g., 0.4-0.6 mL/min) for better ionization efficiency.

• MS/MS Parameters:

  • Multiple Reaction Monitoring (MRM): The mass spectrometer is operated in MRM mode to monitor specific precursor-to-product ion transitions for both the analyte and an internal standard. This enhances selectivity.

  • Precursor and Product Ions: These are determined by infusing a standard solution of 8-Aminoquinoline N-Oxide into the mass spectrometer and optimizing the collision energy.

2. Standard and Sample Preparation:

• Internal Standard (IS): A stable isotope-labeled version of 8-Aminoquinoline N-Oxide is the ideal IS. If unavailable, a structurally similar compound can be used.

• Sample Preparation: Similar to the HPLC-UV method, protein precipitation or solid-phase extraction (SPE) can be employed. The use of an IS is crucial to correct for any variability in sample preparation and matrix effects.

3. Method Validation Parameters:

• Validation parameters are similar to those for HPLC-UV, with the addition of:

  • Matrix Effect: Evaluated by comparing the response of the analyte in a post-extraction spiked sample to the response in a neat solution.

  • Stability: Assessed under various conditions (e.g., freeze-thaw, short-term benchtop, long-term storage) to ensure the analyte is stable throughout the analytical process.[7]

Causality Behind Experimental Choices:

• LC-MS/MS: The choice of LC-MS/MS is driven by the need for high sensitivity and selectivity, especially in complex biological matrices.[7][9]

• ESI Positive Mode: The basic nitrogen atoms in 8-Aminoquinoline N-Oxide are readily protonated, making positive mode ESI an efficient ionization technique.

• MRM: This detection mode provides a high degree of specificity by monitoring a unique fragmentation pattern of the analyte, minimizing interference from co-eluting compounds.

Performance Comparison

Parameter	HPLC-UV	LC-MS/MS
Specificity	Moderate to High	Very High
Sensitivity (LOQ)	~0.1 µg/mL	~0.1-1 ng/mL
Linearity (R²)	>0.99	>0.99
Accuracy (% Recovery)	85-115%	90-110%
Precision (% RSD)	<15%	<15%
Throughput	Moderate	High (with UHPLC)
Cost	Lower	Higher
Matrix Effect	Less prone but can occur	More susceptible, requires careful management

Visualizing the Workflows

HPLC-UV Experimental Workflow

Caption: HPLC-UV workflow for 8-Aminoquinoline N-Oxide quantification.

LC-MS/MS Experimental Workflow

Caption: LC-MS/MS workflow for 8-Aminoquinoline N-Oxide quantification.

Method Validation Logical Flow

Caption: Logical flow for analytical method validation based on ICH guidelines.

Conclusion

The choice between HPLC-UV and LC-MS/MS for the quantification of 8-Aminoquinoline N-Oxide depends on the specific requirements of the study. For routine analysis of formulations where the analyte concentration is high, HPLC-UV provides a reliable and cost-effective solution. In contrast, for bioanalytical studies requiring high sensitivity and selectivity to measure low concentrations in complex matrices, LC-MS/MS is the superior method. Both methods, when properly validated according to ICH guidelines, can provide accurate and precise data, ensuring the integrity of research and development activities.

References

• Development and validation of an LC–MS/MS method for quantification of NC-8 in rat plasma and its application to pharmacokinetic studies. (n.d.). National Institutes of Health. Retrieved from [Link]

• A validated simple LC-MS/MS method for quantifying trimethylamine N-oxide (TMAO) using a surrogate matrix and its clinical application. (2021). PubMed. Retrieved from [Link]

• Design, Synthesis, and In Vitro Evaluation of Novel 8-Amino-Quinoline Combined with Natural Antioxidant Acids. (2022). National Institutes of Health. Retrieved from [Link]

• 8-Aminoquinoline-Based Promising Zn Complexes with Dicyanamide and Tricyanomethane Anions: Supramolecular R44(8)/R22(16) Synthons, DFT Rationalization, and Biological Insights. (2023). ACS Omega. Retrieved from [Link]

• HPLC Method for Analysis of 8-hydroxyquinoline with Primesep 100. (n.d.). SIELC Technologies. Retrieved from [Link]

• ICH Guidelines for Analytical Method Validation Explained. (2025). AMSbiopharma. Retrieved from [Link]

• FIA-spectrophotometric determination of 8-hydroxyquinoline with p-aminophenol. (2025). ResearchGate. Retrieved from [Link]

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• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. (n.d.). European Medicines Agency. Retrieved from [Link]

• Advances in Synthesis Methods of Quinoline and Isoquinoline Derivatives. (2025). ResearchGate. Retrieved from [Link]

• An investigation of the analytical properties of 8-aminoquinoline. (2018). ResearchGate. Retrieved from [Link]

• Regulated Bioassay of N -Oxide Metabolites Using LC-MS: Dealing with Potential Instability Issues. (n.d.). ResearchGate. Retrieved from [Link]

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• Quantification of Tafenoquine and 5,6-Orthoquinone Tafenoquine by UHPLC-MS/MS in Blood, Plasma, and Urine, and Application to a Pharmacokinetic Study. (2022). MDPI. Retrieved from [Link]

• Determination of Some Quinoline Derivatives with Organic Brominating Agents. (n.d.). Retrieved from [Link]

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• A REVIEW ON QUINOLINE AND ITS DERIVATIVES. (2022). Novelty Journals. Retrieved from [Link]

• Derivative UV Spectrophotometric Analysis of Some Pharmaceutically Important Halogenated 8-Hdroxyquinoline Derivatives via Their Pd (II)-Complexes. (2025). ResearchGate. Retrieved from [Link]

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• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. (2020). RSC Publishing. Retrieved from [Link]

• Development of a validated HS-GC-MS analytical method for the quantification of linalool oxide isomers in nanostructured formulations. (2025). ResearchGate. Retrieved from [Link]

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Safety & Regulatory Compliance

Navigating the Unseen: A Comprehensive Safety and Handling Guide for 8-Aminoquinoline N-Oxide

For the pioneering researchers, scientists, and drug development professionals dedicated to advancing novel therapeutics, the introduction of new chemical entities into the laboratory workflow demands a commensurate level of safety and handling acumen. 8-Aminoquinoline N-Oxide, a derivative of the biologically significant 8-aminoquinoline scaffold, represents a compound of interest with a toxicological profile that necessitates a cautious and informed approach. This guide synthesizes critical safety protocols and operational plans, grounding them in established principles of chemical hygiene and risk mitigation to ensure both personnel safety and experimental integrity.

Hazard Assessment: A Precautionary Principle for an Uncharacterized Compound

A comprehensive review of available safety data for 8-Aminoquinoline N-Oxide reveals a notable absence of detailed toxicological studies. One available Safety Data Sheet (SDS) designates it as a "Pharmaceutical related compound of unknown potency"[1]. This lack of specific data compels us to adopt the precautionary principle, inferring potential hazards from structurally analogous and well-characterized compounds, namely 8-Aminoquinoline and 8-Hydroxyquinoline.

These parent compounds are known to cause skin, eye, and respiratory tract irritation[2][3][4]. More severe effects include the potential for serious eye damage, toxicity if swallowed, and possible mutagenic effects[5][6][7]. Furthermore, the 8-aminoquinoline class of compounds is associated with hemolytic toxicity, particularly in individuals with glucose-6-phosphate dehydrogenase (G6PD) deficiency[8]. The addition of an N-oxide functional group can alter a molecule's reactivity and biological interactions, potentially modifying its toxicological profile. Therefore, it is prudent to handle 8-Aminoquinoline N-Oxide with a high degree of caution, assuming it possesses similar or potentially enhanced hazards compared to its parent structures.

Table 1: Hazard Profile of Structurally Related Compounds

Hazard Classification	8-Aminoquinoline	8-Hydroxyquinoline
Acute Oral Toxicity	Harmful if swallowed[7]	Toxic if swallowed[5]
Skin Corrosion/Irritation	Causes skin irritation[3][7]	Causes skin irritation[2]
Serious Eye Damage/Irritation	Causes serious eye irritation[7]	Causes serious eye damage[5]
Respiratory Irritation	May cause respiratory irritation[3][4]	Causes respiratory tract irritation[2]
Germ Cell Mutagenicity	Suspected of causing genetic defects[7]	Mutagenic for mammalian somatic cells[6]
Specific Target Organ Toxicity	May cause respiratory irritation[3]	May cause damage to organs through prolonged or repeated exposure[6]

The Core of Safety: Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is non-negotiable when handling 8-Aminoquinoline N-Oxide. The following PPE is mandatory to establish a robust barrier between the researcher and the chemical, mitigating risks of exposure through inhalation, dermal contact, and ocular routes.

• Hand Protection: Double gloving with nitrile gloves is required. The outer glove should be changed every 30 minutes or immediately if contamination is suspected[9]. Before use, gloves must be inspected for any signs of degradation or puncture[10][11].

• Eye and Face Protection: ANSI-approved safety glasses with side shields or chemical splash goggles are essential[10][12]. When there is a risk of splashes, a face shield should be worn in addition to goggles to provide full facial protection[9][12].

• Body Protection: A long-sleeved laboratory coat, fully buttoned, is required[12]. For procedures with a higher risk of contamination, disposable gowns with tight-fitting cuffs are recommended[9]. These gowns should not be worn outside of the designated work area[9].

• Respiratory Protection: All handling of solid 8-Aminoquinoline N-Oxide and its solutions should be conducted within a certified chemical fume hood to minimize inhalation exposure[7][12]. If work outside a fume hood is unavoidable, a risk assessment must be performed, and appropriate respiratory protection, such as an N95 respirator, may be necessary[13].

Operational Plan: From Receipt to Disposal

A systematic and meticulous workflow is paramount for the safe handling of 8-Aminoquinoline N-Oxide. The following step-by-step guide provides a framework for its use in a laboratory setting.

Receiving and Storage

• Upon receipt, inspect the container for any damage or leaks.

• Store 8-Aminoquinoline N-Oxide in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids[7][10].

• The storage container should be tightly sealed and clearly labeled[7][10].

Handling and Preparation of Solutions

• Engineering Controls: All weighing and solution preparation activities must be performed in a certified chemical fume hood[7]. The work surface should be covered with absorbent, disposable bench paper.

• Minimizing Dust: To prevent the generation of dust, avoid pouring the solid material directly. Use a spatula to carefully transfer the required amount[14][15].

• Solution Preparation: When preparing solutions, slowly add the solid 8-Aminoquinoline N-Oxide to the solvent to prevent splashing[15].

Post-Handling Decontamination

• After each use, decontaminate the work area, including the balance and fume hood surfaces, with an appropriate solvent followed by a cleaning solution[15].

• Properly remove PPE to avoid cross-contamination. Remove gloves first, followed by the lab coat, and then eye protection[15].

• Wash hands thoroughly with soap and water after removing all PPE[10][12].

Emergency Procedures: Preparedness and Response

Spills

• Minor Spills: For small spills within a chemical fume hood, use an absorbent material to contain the spill. Carefully collect the absorbed material and contaminated surfaces into a sealed, labeled hazardous waste container[10][16].

• Major Spills: In the event of a larger spill, evacuate the area and alert laboratory personnel and the institutional safety office. Do not attempt to clean up a large spill without appropriate training and equipment[17].

Personal Exposure

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open[5][6]. Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water[5][18]. Seek medical attention if irritation develops or persists.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek immediate medical attention[6].

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention[6].

Disposal Plan: Environmental Responsibility

Proper disposal of 8-Aminoquinoline N-Oxide and its associated waste is crucial to prevent environmental contamination and ensure regulatory compliance[15].

• Solid Waste: All solid waste, including contaminated gloves, weigh boats, and paper towels, must be collected in a designated, labeled hazardous waste container[15].

• Liquid Waste: Unused solutions and rinseates should be collected in a separate, sealed, and clearly labeled hazardous waste container[15].

• Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The rinsed container can then be disposed of according to institutional guidelines[19].

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "8-Aminoquinoline N-Oxide," and associated hazard warnings[15]. Disposal should be handled by a licensed hazardous waste disposal company in accordance with all local, state, and federal regulations[10][20].

Visual Workflow for Safe Handling

The following diagram illustrates the key stages and decision points in the safe handling of 8-Aminoquinoline N-Oxide.

Caption: Workflow for the safe handling of 8-Aminoquinoline N-Oxide.

References

• The Lab Depot. (n.d.). Material Safety Data Sheet 8-Hydroxyquinoline.
• Carl ROTH. (n.d.). Safety Data Sheet: 8-Hydroxyquinoline.
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• Swiss Nanoscience Institute. (n.d.). Guideline: Safe Handling of Nanomaterials in the Lab.
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• Fisher Scientific. (2025). Safety Data Sheet - 8-Aminoisoquinoline.
• BenchChem. (2025). Comprehensive Safety and Handling Guide for 7-Aminoquinolin-8-ol.
• ECHEMI. (n.d.). 8-Aminoquinoline N-Oxide SDS, 92339-84-9 Safety Data Sheets.
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• Santa Cruz Biotechnology. (n.d.). 2-Amino-8-hydroxyquinoline.
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• Cleanchem Laboratories. (n.d.). MATERIAL SAFETY DATA SHEETS N-OXIDE IMPURITY.
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• ACS Omega. (n.d.). 8-Aminoquinoline-Based Promising Zn Complexes with Dicyanamide and Tricyanomethane Anions: Supramolecular R44(8)/R22(16) Synthons, DFT Rationalization, and Biological Insights.
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• Santa Cruz Biotechnology. (n.d.). 4-Nitroquinoline N-oxide.
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